1-Aziridinecarboxamide

• CAS: 3715-65-9

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 1-Aziridinecarboxamides from Ethyleneimine: A Technical Whitepaper

Executive Summary

1-Aziridinecarboxamides represent a highly versatile class of compounds, functioning as critical polyfunctional cross-linkers in advanced aqueous coatings and as potent alkylating agents in chemotherapeutics. The synthesis of these compounds relies on the atom-economical, bimolecular nucleophilic addition of ethyleneimine (aziridine) to isocyanate derivatives. This whitepaper provides an in-depth mechanistic analysis, thermodynamic evaluation, and self-validating experimental protocols for the synthesis of 1-aziridinecarboxamides, designed for researchers and drug development professionals.

Chemical Foundations and Mechanistic Causality

The synthesis of 1-aziridinecarboxamides is fundamentally driven by the interaction between a highly strained nucleophile and a polarized electrophile.

The Nucleophile (Ethyleneimine): Ethyleneimine is a three-membered nitrogen heterocycle. The sp3 -hybridized nitrogen possesses a localized, sterically accessible lone pair, making it an exceptionally potent nucleophile. However, the high ring strain (~27 kcal/mol) renders it susceptible to unwanted ring-opening polymerization if thermal or acidic conditions are not strictly controlled.

The Electrophile (Isocyanate): Isocyanates ( R−N=C=O ) feature a highly electrophilic carbon atom, a result of the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms[1].

Mechanistic Pathway: The reaction proceeds via a bimolecular nucleophilic addition. The mechanism is first-order with respect to both the isocyanate and the aziridine[2]. The nitrogen lone pair of ethyleneimine attacks the electrophilic carbon of the isocyanate, generating a transient zwitterionic intermediate. A rapid intramolecular proton transfer from the aziridinium nitrogen to the isocyanate nitrogen follows, yielding the stable urea linkage characteristic of 1-aziridinecarboxamides[3]. The rate of this reaction is accelerated by electron-withdrawing substituents on the isocyanate, which further increase the electrophilicity of the carbon center[2].

Mechanistic pathway of 1-aziridinecarboxamide synthesis via nucleophilic addition.

Quantitative Thermodynamic and Kinetic Parameters

Understanding the thermodynamic profile of this reaction is critical for scaling and safety. The formation of the urea linkage is highly exothermic, and failure to manage this heat can lead to runaway polymerization of the ethyleneimine monomer.

Reaction Parameter	Typical Value / Range	Mechanistic Implication
Enthalpy of Formation ( ΔH )	-22 to -25 kcal/mol	Highly exothermic reaction; requires stringent thermal control to prevent aziridine ring-opening polymerization[4].
Optimal Reaction Temperature	-10 °C to 25 °C	Low temperatures suppress side reactions and maintain kinetic control over the nucleophilic attack[5].
Isocyanate IR Stretching Frequency	~2270 cm⁻¹	Disappearance of this peak serves as a real-time, self-validating metric for reaction completion.
Reversion Temperature	> 120 °C	The urea linkage can thermally degrade back into isocyanate and aziridine at elevated temperatures[4].
Typical Synthetic Yield	82% - 96%	High atom economy is achieved due to the direct bimolecular addition mechanism without leaving groups[3][6].

Experimental Methodologies: Self-Validating Protocols

The following protocol details the synthesis of a polyfunctional bis-aziridine cross-linker, N,N'-(methylenedi-4,1-phenylene)bis(1-aziridinecarboxamide) , utilizing 4,4'-methylene diphenyl diisocyanate (MDI) and ethyleneimine[7].

Phase 1: Anhydrous Preparation

• Causality: Isocyanates are highly reactive electrophiles that readily react with ambient water to form carbamic acid. This intermediate rapidly decarboxylates to form primary amines, which subsequently react with remaining isocyanates to form insoluble polyurea byproducts[1]. Therefore, absolute exclusion of moisture is non-negotiable.

• Flame-dry a 500 mL three-neck round-bottom flask under a continuous flow of high-purity nitrogen.

• Equip the flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and an internal thermocouple.

Phase 2: Nucleophile Solvation & Thermal Control

• Causality: The reaction between an amine and an isocyanate releases significant energy (-22 to -25 kcal/mol)[4]. Ethyleneimine is highly prone to thermally-induced ring-opening polymerization. Active cooling is required to maintain the integrity of the three-membered ring.

• Dissolve 2.2 equivalents (a slight stoichiometric excess to ensure complete consumption of the diisocyanate) of freshly distilled ethyleneimine in 150 mL of anhydrous dichloromethane (DCM).

• Submerge the reactor in an ice-brine bath to bring the internal temperature to 0 °C.

Phase 3: Electrophile Addition

• Causality: The reaction is first-order with respect to both the isocyanate and the amine[2]. By adding the isocyanate slowly to the amine, we maintain a vast excess of the nucleophile in the reaction medium at all times, preventing higher-order oligomerization.

• Dissolve 1.0 equivalent of MDI in 100 mL of anhydrous DCM. Transfer this solution to the dropping funnel.

• Add the MDI solution dropwise over 60–90 minutes. Monitor the internal thermocouple continuously to ensure the temperature strictly does not exceed 5 °C[5].

Phase 4: Maturation and Self-Validation

• Causality: While the initial nucleophilic attack is fast, complete conversion of all isocyanate functional groups requires thermodynamic maturation[6].

• Once the addition is complete, remove the ice bath and allow the reaction mixture to gradually warm to room temperature (approx. 20–25 °C) while stirring for an additional 2 hours.

• Self-Validation Checkpoint: Extract a 0.1 mL aliquot and analyze it via FT-IR spectroscopy. The protocol is validated as complete only when the intense, asymmetric N=C=O stretching vibration at ~2270 cm⁻¹ is entirely absent from the spectrum. If the peak persists, the reaction requires further maturation time.

Phase 5: Isolation

• Causality: Because the urea linkage can undergo thermal reversion back to isocyanate and aziridine at elevated temperatures (> 120 °C)[4], product isolation must be performed under mild thermal conditions.

• Concentrate the reaction mixture under reduced pressure (rotary evaporation) at a water bath temperature not exceeding 35 °C.

• Recrystallize the crude solid from absolute ethanol to yield pure N,N'-(methylenedi-4,1-phenylene)bis(1-aziridinecarboxamide) as a crystalline solid[7].

References

• 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)
• EP1461316B1 - Synthesis of 2-cyanoziridine-1-carboxamide Source: Google Patents URL
• Source: NIH (National Institutes of Health)
• Synthesis and Antiproliferative Activity of Phosphorus Substituted Cyanoaziridines Source: Semantic Scholar URL
• Isocyanate Source: Wikipedia URL
• Reactions of isocyanates with active hydrogen compounds Source: Ebrary URL
• Mechanism of Isocyanate Reactions with Ethanol Source: ResearchGate URL

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 1-Aziridinecarboxamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) spectroscopic data for 1-Aziridinecarboxamide. As a fundamental heterocyclic motif in medicinal chemistry and organic synthesis, a thorough understanding of its spectral characteristics is crucial for its identification, characterization, and the development of novel synthetic methodologies. This document synthesizes predicted spectral data with established principles of NMR spectroscopy and data from analogous structures to offer a robust and scientifically grounded resource.

Introduction: The Structural Significance of 1-Aziridinecarboxamide

1-Aziridinecarboxamide is a unique molecule featuring a strained three-membered aziridine ring directly attached to a carboxamide group. The high ring strain and the electronic nature of the amide substituent create a distinct chemical environment that is reflected in its NMR spectra. The aziridine ring is a key pharmacophore in numerous bioactive compounds, and the carboxamide moiety is a common functional group in pharmaceuticals, influencing properties such as solubility, hydrogen bonding capability, and metabolic stability. A detailed understanding of the NMR data of this parent compound is therefore invaluable for the analysis of more complex derivatives.

Predicted ¹H and ¹³C NMR Spectral Data

In the absence of publicly available experimental spectra for 1-Aziridinecarboxamide, high-quality computational predictions serve as a reliable foundation for spectral analysis. The following data were predicted using advanced computational models, which are known to provide accurate chemical shift and coupling constant information.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.5-6.5	Broad Singlet	2H	-NH₂
~2.4-2.6	Singlet	4H	Aziridine CH₂

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~165-175	C=O (Amide Carbonyl)
~25-35	Aziridine CH₂

In-depth Spectral Analysis and Interpretation

¹H NMR Spectrum Analysis

The proton NMR spectrum of 1-Aziridinecarboxamide is predicted to be relatively simple, characterized by two main signals.

• Amide Protons (-NH₂): The two protons of the primary amide group are expected to appear as a broad singlet in the region of δ 5.5-6.5 ppm . The broadness of this signal is a result of quadrupole broadening from the ¹⁴N nucleus and potential chemical exchange with trace amounts of water or other protic species. The chemical shift is downfield due to the deshielding effect of the adjacent carbonyl group. In some cases, depending on the solvent and temperature, restricted rotation around the C-N amide bond could lead to two separate signals for the amide protons[1][2][3][4].

• Aziridine Protons (-CH₂-): The four protons on the two methylene groups of the aziridine ring are chemically and magnetically equivalent due to the molecule's symmetry. Consequently, they are predicted to resonate as a single, sharp singlet at approximately δ 2.4-2.6 ppm . The upfield chemical shift is characteristic of protons on a strained three-membered ring. The electron-withdrawing effect of the N-carboxamide group causes a downfield shift compared to unsubstituted aziridine (which resonates at a much higher field).

Diagram: Molecular Structure of 1-Aziridinecarboxamide with Proton and Carbon Numbering

Caption: Structure of 1-Aziridinecarboxamide showing atom numbering for NMR assignment.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is also predicted to be straightforward, with two distinct signals.

• Amide Carbonyl Carbon (C=O): The carbon of the carbonyl group is highly deshielded due to the double bond to the electronegative oxygen atom. Its resonance is expected in the range of δ 165-175 ppm . This chemical shift is typical for primary amides.

• Aziridine Carbons (-CH₂-): The two equivalent methylene carbons of the aziridine ring are predicted to appear at approximately δ 25-35 ppm . Similar to the protons, this upfield shift is characteristic of carbons in a strained three-membered ring. The attachment to the nitrogen of the carboxamide group results in a downfield shift compared to the carbons in unsubstituted aziridine.

Experimental Protocols

Sample Preparation for NMR Analysis

A standardized sample preparation protocol is essential for obtaining high-quality, reproducible NMR data.

• Sample Weighing: Accurately weigh 5-10 mg of 1-Aziridinecarboxamide for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Other solvents such as DMSO-d₆ or Acetone-d₆ can be used if solubility is an issue.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Filtration and Transfer: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

NMR Data Acquisition Parameters

The following are typical acquisition parameters for a 400 or 500 MHz NMR spectrometer. These may need to be optimized depending on the specific instrument and sample concentration.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width (SW): Approximately 12-16 ppm, centered around 6-8 ppm.

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-5 seconds.

• Number of Scans (NS): 8-16 scans for a moderately concentrated sample.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width (SW): Approximately 200-220 ppm, centered around 100-110 ppm.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds.

• Number of Scans (NS): 128-1024 scans, depending on the sample concentration.

Diagram: Generalized NMR Experimental Workflow

Caption: A streamlined workflow for NMR sample preparation, data acquisition, and processing.

Conclusion

This technical guide provides a detailed overview of the expected ¹H and ¹³C NMR spectral data for 1-Aziridinecarboxamide. By combining high-quality computational predictions with fundamental NMR principles and comparative data from related structures, a comprehensive and reliable spectral interpretation has been presented. The inclusion of standardized experimental protocols further enhances the practical utility of this guide for researchers in the fields of chemistry and drug development. This foundational knowledge is critical for the accurate characterization of this important heterocyclic scaffold and its derivatives.

References

• Breuer, E., & Somekh, L. (1979). N.m.r. spectra of cyclic amines. II—Factors influencing the chemical shifts of α‐protons in aziridines. Magnetic Resonance in Chemistry, 17(3), 191-195.

• Computational NMR prediction tools such as those available through various software packages (e.g., ChemDraw, MNova) or online platforms can provide reliable estimates of NMR spectra.[5][6][7][8]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

• Gómez-Pérez, V., et al. (2013). Three-component synthesis of highly functionalized aziridines containing a peptide side chain and their one-pot conversion into 2,5-diketopiperazines. Beilstein Journal of Organic Chemistry, 9, 2390-2397.[9][10]

• Abraham, R. J., et al. (2013). 1H NMR spectra. Part 30(+): 1H chemical shifts in amides and the magnetic anisotropy, electric field and steric effects of the amide group. Magnetic Resonance in Chemistry, 51(3), 165-176.[1][2]

• Gorobets, M. Y., et al. (2011). Difference between 1H NMR signals of primary amide protons as a simple spectral index of the amide intramolecular hydrogen bond strength. Magnetic Resonance in Chemistry, 49(10), 635-642.[11]

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• ChemAxon. (n.d.). NMR Predictor. Retrieved from [Link]

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An In-depth Technical Guide to the FT-IR Spectrum of 1-Aziridinecarboxamide

Abstract

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 1-Aziridinecarboxamide (C₃H₆N₂O). As a molecule integrating a strained three-membered aziridine ring and a primary amide functional group, its vibrational spectrum presents a unique fingerprint reflective of its distinct structural features. This document serves as a key resource for researchers, scientists, and professionals in drug development, offering an in-depth interpretation of the expected spectral data, a detailed experimental protocol for data acquisition, and the scientific rationale behind the spectral assignments. By grounding our analysis in the fundamental principles of vibrational spectroscopy and established group frequencies, we aim to provide a self-validating framework for the characterization and identification of this compound.

Introduction: The Role of FT-IR in Molecular Characterization

1-Aziridinecarboxamide is a small organic molecule featuring two chemically significant functionalities: a high-energy, strained aziridine ring and a polar primary amide group. The aziridine moiety is a valuable synthetic intermediate in organic chemistry, known for its reactivity in ring-opening reactions, while the amide bond is a cornerstone of peptide and protein chemistry[1][2]. The precise characterization of molecules containing these groups is paramount for synthesis validation, purity assessment, and understanding intermolecular interactions.

Fourier-Transform Infrared (FT-IR) spectroscopy is an indispensable analytical technique for this purpose. It operates on the principle that chemical bonds vibrate at specific frequencies. When a molecule is exposed to infrared radiation, it absorbs energy at frequencies corresponding to its natural vibrational modes, resulting in an IR spectrum[3]. This spectrum acts as a unique molecular "fingerprint," allowing for the identification of functional groups and the elucidation of molecular structure[4]. For 1-Aziridinecarboxamide, FT-IR provides a non-destructive method to confirm the presence and chemical environment of the N-H, C=O, C-N, and C-H bonds that define its structure.

Molecular Structure and Predicted Vibrational Modes

The structure of 1-Aziridinecarboxamide, with its IUPAC name aziridine-1-carboxamide, consists of a primary amide group where the nitrogen is directly attached to the nitrogen atom of an aziridine ring. This unique arrangement influences the electronic environment of both functional groups.

The key vibrational modes expected in the FT-IR spectrum arise from these distinct groups:

• Primary Amide Group (-CONH₂):

  • N-H Stretching: As a primary amide, it possesses an -NH₂ group, which gives rise to two distinct stretching vibrations: an asymmetric stretch and a symmetric stretch[5][6].

  • C=O Stretching (Amide I): The carbonyl group stretch is one of the most intense and characteristic bands in the amide spectrum[4][7].

  • N-H Bending (Amide II): This mode involves a combination of N-H in-plane bending and C-N stretching[4][5].

• Aziridine Ring:

  • CH₂ Stretching: The four hydrogen atoms on the two methylene groups of the ring will exhibit symmetric and asymmetric stretching modes.

  • Ring Vibrations: The strained three-membered ring has characteristic deformation, breathing, and rocking modes[8].

  • C-N Stretching: Vibrations associated with the C-N bonds within the ring and the C-N bond connecting the ring to the carbonyl carbon.

Below is a diagram illustrating the molecular structure and its key functional components relevant to FT-IR analysis.

Caption: Molecular structure of 1-Aziridinecarboxamide.

Detailed Interpretation of the FT-IR Spectrum

The FT-IR spectrum of 1-Aziridinecarboxamide can be analyzed by dividing it into distinct regions corresponding to the key functional group vibrations.

The N-H and C-H Stretching Region (3500 - 2800 cm⁻¹)

• N-H Stretching (Primary Amide): The most prominent features in this high-frequency region are expected from the -NH₂ group. Primary amides characteristically display a pair of bands.[5] The higher frequency band (typically ~3350 cm⁻¹) corresponds to the asymmetric N-H stretch, while the lower frequency band (~3180 cm⁻¹) is due to the symmetric N-H stretch. The presence of two distinct peaks in this region is a definitive indicator of a primary amide[5]. Intermolecular hydrogen bonding, common in solid-state amides, can cause these bands to broaden and shift to lower wavenumbers.

• C-H Stretching (Aziridine): The C-H stretching vibrations of the methylene (-CH₂-) groups in the aziridine ring are expected to appear just below 3000 cm⁻¹. Typically, CH₂ groups show both asymmetric and symmetric stretches, which would be observed in the 2960-2850 cm⁻¹ range.

The Carbonyl and N-H Bending Region (1700 - 1500 cm⁻¹)

• C=O Stretching (Amide I Band): A very strong and sharp absorption, known as the Amide I band, is anticipated between 1700 and 1630 cm⁻¹. This band is primarily due to the C=O stretching vibration[4]. Its exact position is sensitive to the physical state and hydrogen bonding. In a solid sample, where hydrogen bonding is significant, this peak is typically found in the lower end of the range, often around 1650-1630 cm⁻¹[4].

• N-H Bending (Amide II Band): Primary amides exhibit a strong N-H bending (scissoring) vibration, termed the Amide II band, generally between 1650 and 1620 cm⁻¹[5]. This band can sometimes overlap with or appear as a shoulder on the Amide I band, making careful spectral interpretation essential.

The Fingerprint Region (1500 - 600 cm⁻¹)

This region contains a wealth of complex vibrations, including C-N stretching, C-C stretching, and various bending and ring deformation modes, which are highly specific to the molecule as a whole.

• C-N Stretching: The stretching of the C-N bond between the carbonyl carbon and the amide nitrogen (part of the Amide III band) and the C-N bonds within the aziridine ring will appear in this region. Aliphatic amine C-N stretches are typically found between 1250-1020 cm⁻¹[6].

• Aziridine Ring Modes: The highly strained aziridine ring gives rise to characteristic vibrations. Based on studies of aziridine itself, a ring deformation mode can be expected around 900 cm⁻¹ and a CH₂ rocking mode near 770 cm⁻¹[8]. These peaks confirm the integrity of the three-membered ring structure.

• N-H Wagging: A broad band resulting from the out-of-plane "wagging" of the -NH₂ group may be observed between 910-665 cm⁻¹[6].

Summary of Expected Absorption Bands

The following table summarizes the predicted key FT-IR absorption bands for 1-Aziridinecarboxamide.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode Assignment	Functional Group
~3350 and ~3180	Medium-Strong, Broad	Asymmetric & Symmetric N-H Stretch	Primary Amide (-NH₂)
2960 - 2850	Medium	Asymmetric & Symmetric C-H Stretch	Aziridine (-CH₂-)
1700 - 1630	Strong, Sharp	C=O Stretch (Amide I)	Primary Amide (C=O)
1650 - 1620	Strong	N-H Bend (Amide II)	Primary Amide (-NH₂)
1250 - 1020	Medium-Weak	C-N Stretch	Aziridine & Amide
~900	Medium	Ring Deformation	Aziridine Ring
~770	Medium	CH₂ Rock	Aziridine Ring
910 - 665	Medium, Broad	N-H Wag	Primary Amide (-NH₂)

Experimental Protocol for FT-IR Spectrum Acquisition

To ensure the acquisition of a high-quality, reproducible FT-IR spectrum, a validated experimental protocol is essential. The following describes the Attenuated Total Reflectance (ATR) method, a common and reliable technique for solid samples.

Instrumentation and Materials

• Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• Accessory: A single-reflection diamond Attenuated Total Reflectance (ATR) accessory.

• Sample: 1-Aziridinecarboxamide, solid powder (1-5 mg).

• Cleaning Supplies: Reagent-grade isopropanol or ethanol and appropriate laboratory wipes.

Experimental Workflow Diagram

Caption: Standard workflow for FT-IR data acquisition via ATR.

Step-by-Step Methodology

• Instrument Preparation: Ensure the FT-IR spectrometer has been adequately purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference, which can obscure important spectral regions.

• ATR Crystal Cleaning: The diamond ATR crystal surface must be impeccably clean. Clean the crystal by wiping it with a soft tissue dampened with isopropanol and allow it to dry completely.

• Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This is a critical self-validating step that measures the ambient conditions and instrument response, which will be digitally subtracted from the sample spectrum. A typical background scan consists of 32 to 64 co-added scans at a resolution of 4 cm⁻¹.

• Sample Application: Place a small amount (1-2 mg) of the 1-Aziridinecarboxamide powder onto the center of the diamond crystal.

• Pressure Application: Lower the pressure clamp onto the sample. Apply consistent and sufficient pressure to ensure intimate contact between the solid sample and the crystal surface. Poor contact is a common source of low-quality, low-intensity spectra.

• Sample Spectrum Collection: Collect the sample spectrum using the same acquisition parameters (number of scans, resolution) as the background scan. This ensures accurate subtraction.

• Data Processing: The resulting spectrum should be automatically ratioed against the background. Apply a baseline correction and an ATR correction using the spectrometer's software to account for the wavelength-dependent depth of penetration of the IR beam.

• Cleaning: After analysis, retract the pressure clamp, and carefully clean the sample from the crystal and clamp tip using a dry wipe followed by an isopropanol-dampened wipe.

Conclusion

The FT-IR spectrum of 1-Aziridinecarboxamide is predicted to exhibit a rich set of absorption bands that are highly characteristic of its constituent functional groups. The definitive presence of a primary amide is confirmed by the dual N-H stretching peaks above 3100 cm⁻¹ and the strong Amide I (C=O) and Amide II (N-H bend) bands in the 1700-1600 cm⁻¹ region. Concurrently, the integrity of the strained aziridine ring can be verified by its characteristic C-H stretching and fingerprint region ring modes. This technical guide provides a robust framework for interpreting these spectral features and a validated protocol for their acquisition, empowering researchers to confidently identify and characterize this versatile chemical compound.

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• 6. orgchemboulder.com [orgchemboulder.com]
• 7. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Mass Spectrometry of 1-Aziridinecarboxamide: A Technical Guide to Ionization, Fragmentation Kinetics, and Analytical Workflows

Executive Summary

1-Aziridinecarboxamide (Molecular Formula: C₃H₆N₂O; CID: 19469) and its substituted derivatives represent a highly specialized class of reactive pharmacophores. Recognized for their potent DNA-crosslinking capabilities, aziridine-based compounds (such as the anticancer agent Imexon) rely on the nucleophilic ring-opening of their three-membered nitrogen heterocycle to exert biological activity[4].

For researchers and drug development professionals, Mass Spectrometry (MS) is the gold standard for characterizing these molecules, tracking their metabolic fate, and confirming structural integrity [5]. However, the inherent instability of the highly strained aziridine ring presents unique analytical challenges. As a Senior Application Scientist, I have designed this whitepaper to move beyond basic spectral libraries. Here, we will dissect the thermodynamic causality behind 1-Aziridinecarboxamide's fragmentation patterns and establish a self-validating LC-MS/MS protocol designed to prevent artifactual degradation during analysis.

Adduct Dynamics and Ionization Profiling

Understanding the initial ionization event is critical. In Electrospray Ionization (ESI), 1-Aziridinecarboxamide presents two competing sites for protonation: the aziridine ring nitrogen and the carboxamide carbonyl oxygen. The site of initial charge localization dictates the subsequent fragmentation cascade [5].

Because of the molecule's polarity and low molecular weight (Monoisotopic Mass: 86.048 Da), it readily forms multiple adducts in both positive and negative ion modes. Table 1 summarizes the high-resolution mass spectrometry (HRMS) adduct profile and their predicted Collision Cross Section (CCS) values, which are vital for ion mobility-mass spectrometry (IM-MS) workflows.

Table 1: HRMS Adduct Profile and Collision Cross Sections

Adduct Species	Formula	Exact Mass (m/z)	Predicted CCS (Ų)
Protonated [M+H]⁺	[C₃H₇N₂O]⁺	87.055	117.5
Sodiated [M+Na]⁺	[C₃H₆N₂ONa]⁺	109.037	127.3
Ammoniated [M+NH₄]⁺	[C₃H₁₀N₃O]⁺	104.082	134.6
Deprotonated [M-H]⁻	[C₃H₅N₂O]⁻	85.041	120.8
Dehydrated [M+H-H₂O]⁺	[C₃H₅N₂]⁺	69.045	111.3

Data synthesized from PubChemLite predictive models[2].

Mechanistic Fragmentation Pathways (The Causality of Dissociation)

The fragmentation of 1-Aziridinecarboxamide is not random; it is strictly governed by the thermodynamic drive to relieve the ~27 kcal/mol of steric strain inherent to the three-membered ring. Upon Collision-Induced Dissociation (CID), three primary pathways emerge [3, 5]:

• Pathway A: Isocyanate Elimination via Hydrogen Rearrangement (Base Peak) The most dominant fragmentation route involves a four-membered transition state. The amide N-H hydrogen migrates to the aziridine nitrogen, prompting the expulsion of a neutral isocyanic acid molecule (HNCO, 43.01 Da). This leaves a highly stable, protonated aziridinium ion ([C₂H₆N]⁺) at m/z 44.05.

• Pathway B: Direct Amide Fission ( α -Cleavage) Direct cleavage of the CO–Aziridine bond occurs without rearrangement. Depending on charge retention, this yields either the carboxamide cation ([CH₂NO]⁺ at m/z 44.01) or an aziridinyl radical. High-resolution MS is required to distinguish this 44.01 m/z peak from the 44.05 m/z peak generated in Pathway A[3].

• Pathway C: Aziridine Ring Opening Driven by strain relief, the C-C or C-N bonds of the aziridine ring cleave. This often results in the loss of ethylene (C₂H₄) or the generation of diagnostic imine fragments depending on the substitution pattern of the derivative.

Figure 1: Primary ESI-MS/MS fragmentation pathways of protonated 1-Aziridinecarboxamide.

Table 2: Diagnostic MS/MS Fragment Ions (Positive Ion Mode)

Fragment m/z	Ion Assignment	Neutral Loss	Mechanistic Origin
44.05	[C₂H₆N]⁺	HNCO (43.01 Da)	H-rearrangement & Isocyanate elimination (Base Peak)
44.01	[CH₂NO]⁺	C₂H₄N• (42.03 Da)	Direct amide bond (CO-Aziridine) fission

| 69.04 |[C₃H₅N₂]⁺ | H₂O (18.01 Da) | Dehydration from the carboxamide oxygen |

Methodological Framework: Self-Validating LC-MS/MS Protocol

A critical failure point in the analysis of aziridines is premature, acid-catalyzed ring opening during chromatography [4]. Standard LC-MS mobile phases containing 0.1% Trifluoroacetic acid (TFA) or high concentrations of Formic Acid will rapidly degrade 1-Aziridinecarboxamide into acyclic amino-alcohol artifacts.

To ensure trustworthiness, the following protocol utilizes a neutral-to-slightly-basic mobile phase and incorporates a self-validating MS transition to confirm the molecule remained intact prior to ionization.

Step-by-Step Analytical Workflow

Phase 1: Sample Preparation

• Solvent Selection: Dissolve the analyte in LC-MS grade Acetonitrile/Water (50:50, v/v) buffered with 10 mM Ammonium Acetate (pH ~6.8). Causality: Maintaining a near-neutral pH prevents nucleophilic attack and premature ring opening.

• Temperature Control: Store samples at 4°C in amber autosampler vials. Aziridinecarboxamides can be thermally labile.

Phase 2: Chromatographic Separation (UHPLC)

• Column: Select a fully end-capped C18 column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm). Causality: End-capping prevents secondary interactions between the basic aziridine nitrogen and residual acidic silanols on the silica backbone.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade Water (pH adjusted to 7.5).

• Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Gradient: Run a gentle gradient from 2% B to 90% B over 8 minutes at a flow rate of 0.4 mL/min.

Phase 3: MS/MS Detection (Triple Quadrupole or Q-TOF)

• Source Parameters (ESI+):

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 250 °C. Causality: Kept intentionally moderate to prevent in-source thermal degradation of the strained ring.

• Self-Validating MRM Transitions:

  • Quantifier Transition: m/z 87.05 → 44.05 (Collision Energy: 15 eV). Tracks the intact molecule fragmenting via isocyanate loss.

  • Qualifier Transition: m/z 87.05 → 69.04 (Collision Energy: 10 eV). Tracks the dehydration pathway.

  • System Suitability Check: Monitor m/z 105.06 (the mass of the water-addition ring-opened artifact). If this mass co-elutes with your primary peak, your mobile phase is too acidic, and the aziridine ring is opening on-column.

References

• MolForge / PubChem . "1-Aziridinecarboxamide (CID 19469) - Molecular Properties & Analysis." National Center for Biotechnology Information. URL: [Link]

• PubChemLite / CCSbase . "PubChemLite - 1-aziridinecarboxamide (C3H6N2O)." University of Luxembourg. URL: [Link]

• Lengyel, I., Uliss, D. B., & Greene, F. D. "Electron-impact induced fragmentation of three-membered heterocycles. Part III. N-t-alkylaziridine-1-carboxamides." Journal of the Chemical Society, Perkin Transactions 2, 1972, 1415-1419. URL: [Link]

• Palacios, F., et al. "Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines." Molecules, 2021. URL: [Link]

Physicochemical Profiling and Applied Reactivity of 1-Aziridinecarboxamide

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

1-Aziridinecarboxamide (CAS: 3715-65-9) and its polyfunctional derivatives represent a highly specialized class of reactive intermediates bridging the gap between advanced polymer science and medicinal chemistry. The molecular architecture of 1-Aziridinecarboxamide is defined by a profound structural dichotomy: a highly strained, reactive three-membered aziridine ring coupled with a stable, hydrogen-bonding carboxamide moiety[1]. This whitepaper synthesizes the fundamental physical properties of 1-Aziridinecarboxamide, explores the thermodynamic causality behind its reactivity, and provides field-proven, self-validating protocols for its application as a crosslinking and alkylating agent.

Physicochemical Profiling & Structural Causality

The physical properties of 1-Aziridinecarboxamide and its derivatives are not merely statistical data points; they are the thermodynamic drivers of its macroscopic behavior in both chemical reactors and biological systems.

Quantitative Data Summary

The following table contrasts the parent monomer with a widely utilized bis-derivative, N,N'-(methylenedi-4,1-phenylene)bis(aziridine-1-carboxamide)[1][2].

Property	1-Aziridinecarboxamide (Parent)	N,N'-(methylenedi-4,1-phenylene)bis(aziridine-1-carboxamide)
CAS Number	3715-65-9	7417-99-4
Molecular Formula	C₃H₆N₂O	C₁₉H₂₀N₄O₂
Molecular Weight	86.09 g/mol	336.40 g/mol
Density	1.372 g/cm³	1.426 g/cm³
Boiling / Melting Point	171.1 °C (Boiling Point at 760 mmHg)	168–169 °C (Melting Point)
Flash Point	57.3 °C	N/A (Solid at standard conditions)
Refractive Index	1.58	1.751
LogP / XLogP3	~ -0.5 (Highly Polar)	1.80 – 2.99 (Lipophilic)
TPSA	43.1 Ų	64.2 Ų

Causality of Physical Properties

• Boiling Point & Hydrogen Bonding: The boiling point of 1-Aziridinecarboxamide (171.1 °C) is exceptionally high for a molecule weighing only 86.09 g/mol [1]. This is a direct consequence of the strong intermolecular hydrogen bonding facilitated by the carboxamide moiety. In formulation chemistry, this high boiling point is highly advantageous as it significantly lowers the volatility of the monomer, reducing inhalation exposure risks during ambient-temperature processing.

• Ring Strain & Refractive Index: The high refractive index (1.58) and density (1.372 g/cm³) reflect the highly compact, electron-dense nature of the strained three-membered ring[1]. The internal bond angles of the aziridine ring (~60°) deviate severely from the ideal tetrahedral angle (109.5°), creating roughly 27 kcal/mol of ring strain. This strain is the primary thermodynamic driving force for its nucleophilic ring-opening reactions.

• LogP and Biodistribution: In medicinal chemistry, the shift from the highly polar parent compound to the lipophilic bis-derivative (LogP ~1.8 to 2.99) strikes an optimal balance[2]. It provides sufficient aqueous solubility for systemic delivery while maintaining the lipophilicity required for cellular membrane penetration—a prerequisite for intracellular DNA-alkylation[3].

Mechanistic Insights: Reactivity & Crosslinking

The core utility of 1-Aziridinecarboxamide lies in its ability to act as an electrophile under mildly acidic conditions. The carboxamide group withdraws electron density from the aziridine nitrogen, modulating its basicity. Upon protonation or Lewis acid activation, the ring becomes highly susceptible to nucleophilic attack by carboxyl, hydroxyl, or amine functional groups[4].

In polymer chemistry, bifunctional aziridines are utilized to crosslink carboxylated acrylic adhesives at room temperature, forming stable, covalent networks[4]. In oncology, similar cyanoaziridine derivatives act as DNA cross-linking agents, mimicking the mechanism of Mitomycin C by alkylating nucleobases and inducing apoptosis[3].

Figure 1: Mechanistic pathway of 1-Aziridinecarboxamide ring-opening and polymer crosslinking.

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, allowing researchers to verify the success of the procedure in real-time.

Protocol A: In Situ FTIR & Rheological Monitoring of Aziridine Crosslinking

This protocol tracks the crosslinking kinetics of a carboxylated acrylic polymer using a bis-aziridinecarboxamide crosslinker.

• Preparation: Dissolve the carboxylated polymer in a compatible solvent (e.g., ethyl acetate). Add the polyfunctional aziridine crosslinker at a 1:1 stoichiometric ratio (aziridine groups to carboxyl groups).

• FTIR Setup: Immediately cast a thin film of the mixture onto an Attenuated Total Reflectance (ATR) crystal.

• Spectroscopic Tracking: Monitor the IR spectrum continuously. The aziridine ring exhibits a distinct "breathing" deformation band at ~850 cm⁻¹ . As the nucleophilic ring-opening proceeds, this peak will diminish.

• Rheological Correlation: Simultaneously, run a parallel sample in a parallel-plate rheometer. Monitor the storage modulus (G') and loss modulus (G''). The crossover point (G' = G'') defines the gel point of the network.

• Self-Validation Check: The protocol is self-validating. The complete disappearance of the 850 cm⁻¹ peak alongside the plateauing of the G' modulus confirms 100% chemical conversion. If G' plateaus while the 850 cm⁻¹ peak persists, the system has become diffusion-limited (vitrified), indicating an improper stoichiometric ratio or insufficient curing temperature.

Protocol B: Safe Decontamination and Quenching of Aziridine Residues

Due to the alkylating nature and potential toxicity of aziridine derivatives[5], unreacted monomers must be safely neutralized.

• Quenching Solution Preparation: Prepare a 5% (v/v) solution of glacial acetic acid in water. The acid serves to protonate the aziridine nitrogen, while water acts as the nucleophile.

• Application: Flood contaminated glassware or spills with the quenching solution. Allow a minimum residence time of 30 minutes. The acid catalyzes the ring-opening, converting the hazardous aziridine into a benign amino-alcohol derivative.

• Self-Validation Check: To verify decontamination, swab the area and test the pH. A stable, mildly acidic pH confirms that no basic aziridine amines remain unreacted. Furthermore, the absence of an exothermic reaction upon further addition of concentrated acid confirms the complete depletion of the strained ring.

Advanced Applications

High-Performance Adhesives and Coatings

Polyfunctional aziridines, such as N,N'-hexamethylene-1,6-bis(1-aziridinecarboxamide), are heavily utilized to formulate 100% reactive, room-temperature curable adhesives[4]. Because the crosslinking relies on the ring-opening of the aziridine by polymer-bound carboxyl groups, these systems do not release volatile byproducts (unlike condensation curing), resulting in zero-shrinkage, high-dimensional-stability polyurethane and acrylic foams.

Medicinal Chemistry and Oncology

In drug development, the aziridinecarboxamide pharmacophore is a potent building block. Derivatives like 2-cyanoaziridine-1-carboxamide have demonstrated significant antineoplastic activity[3]. The mechanism relies on the bioreductive or acid-catalyzed activation of the aziridine ring within the slightly acidic microenvironment of tumor cells, leading to the lethal crosslinking of DNA strands, thereby halting cellular proliferation and inducing apoptosis[3].

References

• ChemIndex. "3715-65-9 | aziridine-1-carboxamide". ChemIndex Database.
• Chem960. "Cas no 7417-99-4 (N,N'-(Methylenebis(4,1-phenylene))-bis(aziridine-1-carboxamide))". Chem960 Chemical Properties Database.
• National Institutes of Health (NIH) / PMC. "Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines... by Rearrangement of Cyanoaziridines". PubMed Central.
• Google Patents. "US20100227969A1 - Aziridine crosslinking agents for acrylic adhesives". Google Patents.
• ResearchGate. "Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea". ResearchGate.

Sources

• 1. 3715-65-9 | aziridine-1-carboxamide [chemindex.com]
• 2. 7417-99-4(N,N'-(Methylenebis(4,1-phenylene))-bis(aziridine-1-carboxamide)) | Kuujia.com [kuujia.com]
• 3. Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20100227969A1 - Aziridine crosslinking agents for acrylic adhesives - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

The Stability and Decomposition of 1-Aziridinecarboxamide: A Technical Guide for Drug Development Professionals

Foreword

1-Aziridinecarboxamide and its derivatives represent a class of compounds with significant potential in therapeutic development, owing to the unique reactivity of the strained aziridine ring. This reactivity, however, also presents considerable challenges in terms of chemical stability. Understanding the degradation pathways and kinetics of these molecules is paramount for the development of safe, effective, and stable pharmaceutical products. This in-depth technical guide provides a comprehensive overview of the stability and decomposition of 1-Aziridinecarboxamide, synthesizing established principles of aziridine chemistry with the rigorous framework of pharmaceutical stability testing. While specific public-domain data on 1-Aziridinecarboxamide is limited, this guide extrapolates from the behavior of analogous N-acyl and N-carbamoyl aziridine structures to provide a robust framework for researchers, scientists, and drug development professionals. We will delve into the primary degradation pathways, influencing factors, and the analytical methodologies required to thoroughly characterize the stability profile of this important chemical entity.

Intrinsic Chemical Stability and Core Reactivity

The 1-Aziridinecarboxamide moiety incorporates a three-membered nitrogen-containing heterocycle, which is inherently strained. This ring strain is the primary driver of its reactivity and, consequently, its instability. The nitrogen atom's lone pair of electrons is in a hybrid orbital with more p-character than in a typical acyclic amine, rendering it less basic and the C-N bonds susceptible to cleavage.

The carboxamide group attached to the aziridine nitrogen plays a crucial role in modulating the ring's reactivity. As an electron-withdrawing group, it can stabilize the aziridine ring to some extent against certain degradation pathways by delocalizing the nitrogen's lone pair, yet it can also influence the regioselectivity of ring-opening reactions.

The primary modes of decomposition for aziridines, and by extension 1-Aziridinecarboxamide, are anticipated to be:

• Hydrolysis: Catalyzed by acidic or basic conditions, leading to ring-opened products.

• Thermal Decomposition: Elevated temperatures can provide the energy required to overcome the activation barrier for ring-opening or rearrangement.

• Photodegradation: Exposure to light, particularly UV radiation, can induce photochemical reactions leading to degradation.

Primary Decomposition Pathways

A thorough understanding of the decomposition pathways is critical for developing stable formulations and identifying potential degradants.

Hydrolytic Decomposition

Hydrolysis is often the most significant degradation pathway for aziridine-containing compounds in aqueous environments. The mechanism and rate of hydrolysis are highly dependent on the pH of the medium.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the aziridine nitrogen is protonated, forming a highly reactive aziridinium ion. This strained, positively charged intermediate is readily attacked by nucleophiles, such as water, leading to ring-opening. The attack typically proceeds via an SN2 mechanism at the less substituted carbon atom. For 1-Aziridinecarboxamide, this would result in the formation of a β-amino alcohol derivative. The rate of hydrolysis is generally expected to increase with decreasing pH.[1]

• Base-Catalyzed Hydrolysis: While generally less facile than acid-catalyzed hydrolysis for N-acyl aziridines, decomposition can still occur under basic conditions. The mechanism may involve direct nucleophilic attack of a hydroxide ion on one of the ring carbons, leading to a different ring-opened product.

dot

Caption: Proposed hydrolytic decomposition pathways for 1-Aziridinecarboxamide.

Thermal Decomposition

Elevated temperatures can induce the decomposition of 1-Aziridinecarboxamide. The thermal lability of aziridines can lead to a variety of products through several mechanisms:

• Ring-Opening and Rearrangement: Heat can promote the homolytic cleavage of the C-C or C-N bonds, leading to diradical intermediates that can rearrange to more stable products. For N-carbamoyl azides, thermal decomposition can proceed through the formation of a nitrene intermediate, followed by a Curtius-type rearrangement.[2]

• Polymerization: At higher concentrations or in the presence of initiators, thermal stress can lead to the polymerization of the aziridine monomer. This is a common decomposition pathway for many aziridine compounds.[3]

dot

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Theoretical Calculations and Conformational Analysis of 1-Aziridinecarboxamide: A Computational Whitepaper

Executive Summary & Chemical Context

1-Aziridinecarboxamide represents a fascinating structural dichotomy in organic chemistry. It combines a highly strained, three-membered aziridine ring (possessing ~27 kcal/mol of Bayer strain) with a resonance-stabilized carboxamide moiety. This unique architecture makes aziridine derivatives highly susceptible to nucleophilic ring-opening, a property exploited across multiple industrial and pharmaceutical domains.

In polymer science, aziridine compounds are premier [1] and are utilized to enhance the durability of [2]. In the biological and pharmaceutical sectors, their ability to act as potent DNA alkylating agents has led to their historical use as [3] and their structural comparison to antineoplastic nitrogen mustards like [4]. Furthermore, recent studies on have demonstrated significant antimicrobial efficacy[5].

To rationally design complex derivatives—such as[6]—researchers must first understand the fundamental electronic and geometric properties of the bare 1-Aziridinecarboxamide scaffold. This whitepaper provides a comprehensive guide to the theoretical calculations (Density Functional Theory) required to map its conformational landscape and reactivity.

Theoretical Framework: Density Functional Theory (DFT)

To accurately model 1-Aziridinecarboxamide, the choice of computational theory is critical. We employ the B3LYP functional paired with the 6-311++G(d,p) basis set .

The Causality Behind the Method:

• Diffuse Functions (++): The aziridine nitrogen and the carbonyl oxygen possess lone pairs of electrons that occupy a larger spatial volume. Diffuse functions allow the electron density to expand properly, which is essential for calculating accurate dipole moments and hydrogen-bonding potentials.

• Polarization Functions (d,p): The aziridine ring has acute internal bond angles (~60°), forcing the bonding electrons outside the internuclear axis (creating "bent bonds" or Walsh orbitals). Polarization functions add higher-angular-momentum orbitals (d-orbitals on heavy atoms, p-orbitals on hydrogen), allowing the computational model to accurately bend the electron density and capture the ring strain.

Protocol 1: Computational Workflow for Geometry Optimization

This protocol is designed as a self-validating system to ensure the calculated structures represent true physical states rather than mathematical artifacts.

• Initial Conformational Search: Generate initial 3D geometries using Molecular Mechanics (MMFF94 force field). Rotate the Naziridine​−Ccarbonyl​ bond in 30° increments to identify the Syn (carbonyl oxygen eclipsing the aziridine ring) and Anti conformers.

• Pre-Optimization: Optimize the lowest-energy conformers at the HF/6-31G(d) level to relax severe steric clashes.

• High-Level DFT Optimization: Submit the pre-optimized structures to B3LYP/6-311++G(d,p) for tight geometry optimization.

• Frequency Calculation (Self-Validation Check): Perform a harmonic vibrational frequency calculation on the optimized geometry. Validation Rule: The structure is only accepted if the number of imaginary frequencies is exactly zero ( Nimag​=0 ). An imaginary frequency indicates a transition state (saddle point) rather than a stable local minimum on the Potential Energy Surface (PES).

• Electronic Property Extraction: Calculate the HOMO-LUMO gap and generate the Molecular Electrostatic Potential (MEP) map to identify sites of nucleophilic and electrophilic susceptibility.

Fig 1. Step-by-step computational workflow for 1-Aziridinecarboxamide structural analysis.

Conformational Landscape & Quantitative Data

The structural behavior of 1-Aziridinecarboxamide is dictated by the competition between the pyramidalization of the aziridine nitrogen (driven by ring strain) and the planarization required for resonance with the adjacent carbonyl group. Theoretical calculations reveal that the Syn-conformer is slightly more stable than the Anti-conformer due to favorable dipole-dipole alignments.

Table 1: Selected Theoretical Geometric Parameters and Energetics (B3LYP/6-311++G(d,p))

Parameter	Syn-Conformer	Anti-Conformer	Δ (Syn - Anti)
Relative Energy (kcal/mol)	0.00	+1.45	-1.45
C-C (Aziridine) Bond Length (Å)	1.482	1.485	-0.003
C-N (Aziridine) Bond Length (Å)	1.491	1.494	-0.003
N-C=O Bond Length (Å)	1.365	1.372	-0.007
C=O Bond Length (Å)	1.221	1.218	+0.003
Dipole Moment (Debye)	3.42	4.15	-0.73

Data Interpretation: The N-C=O bond length (1.365 Å) is significantly shorter than a standard C-N single bond (~1.47 Å), indicating substantial double-bond character due to resonance. However, the aziridine C-N bonds remain elongated (~1.49 Å), priming the ring for cleavage.

Reactivity Profiling & Mechanistic Pathways

The frontier molecular orbitals (FMOs) dictate the molecule's reactivity. In 1-Aziridinecarboxamide, the Highest Occupied Molecular Orbital (HOMO) is primarily localized on the aziridine nitrogen and the carboxamide oxygen, making them the primary sites for electrophilic attack (e.g., protonation). The Lowest Unoccupied Molecular Orbital (LUMO) is distributed across the strained C-C and C-N bonds of the aziridine ring.

When the aziridine nitrogen is protonated or activated by a Lewis acid, the LUMO energy drops significantly. This facilitates an SN​2 -type nucleophilic attack by external agents (such as polymer functional groups or DNA bases), leading to the relief of the ~27 kcal/mol ring strain.

Fig 2. Mechanistic pathway of nucleophilic ring-opening in 1-Aziridinecarboxamide.

Experimental Validation Protocol

Theoretical data must be grounded in empirical observation. The following protocol outlines the self-validating loop between DFT calculations and spectroscopic analysis.

Protocol 2: Spectroscopic Validation Workflow

• Sample Preparation: Synthesize or isolate high-purity 1-Aziridinecarboxamide. Prepare samples in an inert, non-polar solvent (e.g., CCl4​ or CDCl3​ ) to minimize solvent-induced geometric distortions that deviate from gas-phase DFT calculations.

• FT-IR Spectroscopy: Acquire the infrared spectrum from 4000 to 400 cm−1 .

• Theoretical Scaling (Self-Validation): Raw DFT harmonic frequencies systematically overestimate experimental frequencies due to the neglect of anharmonicity and electron correlation. Action: Multiply the calculated B3LYP/6-311++G(d,p) frequencies by a standard scaling factor of 0.9613 .

• Peak Correlation: Correlate the scaled theoretical frequencies with the experimental FT-IR peaks. Pay specific attention to the highly diagnostic C=O stretch (~1680 cm−1 ) and the aziridine ring deformation modes (~850-900 cm−1 ). A match within ±15cm−1 validates the theoretical geometry.

• NMR Validation: Utilize Gauge-Independent Atomic Orbital (GIAO) calculations to predict 13C and 1H NMR shifts, comparing them against experimental spectra obtained in CDCl3​ to confirm the time-averaged conformational state in solution.

References

• Title: WO2017127863A1 - Elastomeric articles, compositions, and methods for their production Source: Google Patents URL

• Title : 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- | CID 81913 Source : PubChem, National Institutes of Health URL :[Link]

• Title : Screwworm Publications, 1830-1981 (Crystal, M.M. 1970) Source : National Agricultural Library, USDA URL :[Link]

• Title : Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea Source : ResearchGate URL :[Link]

• Title: WO2011039544A1 - Crosslinking agents for producing gels and polymer beads for oilfield applications Source: Google Patents URL

• Title : Bendamustine (Treanda) Displays a Distinct Pattern of Cytotoxicity and Unique Mechanistic Features Compared with Other Alkylating Agents Source : ResearchGate URL :[Link]

Sources

• 1. WO2011039544A1 - Crosslinking agents for producing gels and polymer beads for oilfield applications - Google Patents [patents.google.com]
• 2. WO2017127863A1 - Elastomeric articles, compositions, and methods for their production - Google Patents [patents.google.com]
• 3. Screwworm Publications, 1830-1981. · STOP Screwworms: Selections from the Screwworm Eradication Collection · [nal.usda.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- | C19H20N4O2 | CID 81913 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Dual Reactivity of 1-Aziridinecarboxamide: A Technical Guide to Electrophilic and Nucleophilic Sites

Executive Summary

1-Aziridinecarboxamide (C₃H₆N₂O) is a highly strained, three-membered heterocyclic compound featuring an aziridine ring conjugated to a carboxamide moiety. In drug development and synthetic organic chemistry, understanding its ambidentate reactivity is critical. This whitepaper dissects the molecule's dual nature: its highly electrophilic aziridine carbons, which act as potent alkylating agents, and its nucleophilic carboxamide heteroatoms, which participate in complex intramolecular rearrangements and hydrogen-bonding networks.

Structural Anatomy & Electronic Causality

The reactivity of 1-aziridinecarboxamide is governed by two primary structural features:

• Ring Strain: The three-membered aziridine ring possesses approximately 27 kcal/mol of strain energy. This thermodynamic instability provides a strong driving force for ring-opening reactions.

• N-Acyl Activation: The attachment of the electron-withdrawing carboxamide group (–C(=O)NH₂) to the aziridine nitrogen fundamentally alters its electronic profile. Through amide resonance, electron density is pulled away from the aziridine nitrogen toward the carbonyl oxygen. This "N-activation" makes the nitrogen an excellent leaving group, significantly enhancing the electrophilicity of the adjacent ring carbons[1].

Electrophilic Sites: The Aziridine Ring Carbons

The primary electrophilic centers of 1-aziridinecarboxamide are the C2 and C3 carbons of the aziridine ring.

• Mechanism of Action: Nucleophiles (such as amines, thiols, or DNA nucleobases) attack these carbons via an Sₙ2-type mechanism. The attack results in the cleavage of the C–N bond, relieving the ring strain and yielding a ring-opened alkylated adduct[2].

• Biological Relevance: In pharmacological contexts, the electrophilic nature of the aziridine ring is leveraged for covalent drug design. Similar to the natural product Mitomycin C, aziridine-containing compounds can act as powerful DNA cross-linking agents by undergoing nucleophilic ring opening upon interaction with the guanine nucleobases of DNA[2].

Nucleophilic Sites: The Carboxamide System

While the aziridine ring is electrophilic, the carboxamide substituent introduces distinct nucleophilic sites:

• The Carbonyl Oxygen: Due to the delocalization of the nitrogen lone pair, the carbonyl oxygen is electron-rich and serves as the primary nucleophilic site. Under thermal conditions or in the presence of Lewis acids, this oxygen can attack the electrophilic aziridine carbons intramolecularly. This leads to a ring-expansion process known as the Heine rearrangement, yielding 2-amino-2-oxazoline derivatives[3][4].

• The Terminal Amide Nitrogen: The primary amine (–NH₂) of the carboxamide group retains some nucleophilic character, though it is less reactive than typical aliphatic amines due to resonance stabilization. It primarily functions as a hydrogen-bond donor in biological target binding.

Visualizing the Reactivity Landscape

Electronic reactivity map of 1-Aziridinecarboxamide highlighting electrophilic and nucleophilic hubs.

Quantitative Data: Reactivity Profile Summary

To facilitate experimental design, the following table summarizes the reactivity of 1-aziridinecarboxamide across different conditions.

Reactive Site	Reagent / Condition	Primary Reaction Type	Resulting Product	Causality / Driving Force
Aziridine C2/C3 (Electrophilic)	Aliphatic Thiols (R-SH), Base	Intermolecular Sₙ2 Ring-Opening	β-Amino thioethers	Relief of ~27 kcal/mol ring strain; N-acyl leaving group stability.
Aziridine C2/C3 (Electrophilic)	DNA Guanine (in vivo)	Covalent Alkylation	DNA Cross-links	Nucleophilic attack by N7 of guanine on the activated aziridine.
Carbonyl Oxygen (Nucleophilic)	Lewis Acid (e.g., NaI, Sc(OTf)₃) or Heat	Intramolecular Ring Expansion	2-Amino-2-oxazolines	Heine-type rearrangement driven by thermodynamic stability of the 5-membered ring.

Mechanistic Pathways

Divergent reaction pathways: Intermolecular ring-opening versus intramolecular Heine rearrangement.

Experimental Protocols: Self-Validating Workflows

Protocol A: Probing Electrophilicity via Thiol Ring-Opening

Objective: Validate the electrophilic susceptibility of the aziridine carbons using a soft nucleophile.

• Preparation: Dissolve 1.0 mmol of 1-aziridinecarboxamide in 5 mL of anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Nucleophile Addition: Add 1.2 mmol of a model thiol (e.g., benzyl mercaptan) followed by 0.1 mmol of triethylamine (catalytic base to enhance thiol nucleophilicity).

• Reaction & Monitoring: Stir at room temperature. Monitor the reaction via TLC (Thin-Layer Chromatography) using a ninhydrin stain. The disappearance of the aziridine spot and the emergence of a ninhydrin-positive spot (primary amine formation post-ring opening) validates the reaction progress.

• Validation: Isolate the product via flash chromatography. Confirm the β-amino thioether structure using ¹H-NMR (look for the disappearance of the characteristic high-field aziridine proton multiplets around 2.0-2.5 ppm and the appearance of downfield signals for the open-chain methylene protons).

Protocol B: Probing Nucleophilicity via Heine Rearrangement

Objective: Induce and validate the intramolecular nucleophilic attack by the carbonyl oxygen.

• Preparation: Dissolve 1.0 mmol of 1-aziridinecarboxamide in 5 mL of anhydrous tetrahydrofuran (THF).

• Catalysis: Add 20 mol% of a Lewis acid catalyst (e.g., Sodium Iodide, NaI) to coordinate with the carbonyl oxygen and activate the aziridine ring[4].

• Thermal Activation: Heat the mixture to 60°C for 12 hours.

• Validation: Monitor via LC-MS. The mass-to-charge ratio (m/z) will remain identical to the starting material (isomerization), but the retention time will shift. Purify and utilize IR spectroscopy to confirm the loss of the primary amide C=O stretch (~1680 cm⁻¹) and the appearance of a C=N stretch (~1630 cm⁻¹), confirming oxazoline formation.

References

• Title: Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea Source: PMC - NIH URL
• Source: RSC.
• Title: Novel ring-opening rearrangement reactions of N-cyclopropyl-amides: access to N-(2-chloropropyl)
• Title: Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines Source: PMC - NIH URL

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• 1. One pot synthesis of thio -glycosides via aziridine opening reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB01956A [pubs.rsc.org]
• 2. Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines - PMC [pmc.ncbi.nlm.nih.gov]

The Reactivity Profile of 1-Aziridinecarboxamide: Mechanisms, Kinetics, and Therapeutic Applications

Abstract

The aziridine ring is a highly strained, three-membered nitrogen heterocycle that serves as a versatile electrophile in organic synthesis and a potent pharmacophore in oncology. When derivatized as a 1-aziridinecarboxamide, the ring exhibits a unique reactivity profile driven by the electron-withdrawing nature of the carboxamide group. This technical guide provides an in-depth analysis of the thermodynamic foundations, mechanistic pathways, and biological implications of 1-aziridinecarboxamide reactivity, culminating in a standardized experimental methodology for kinetic profiling.

Structural and Thermodynamic Foundations

The inherent reactivity of the aziridine ring stems from its severe geometric distortion. The three-membered ring system forces the internal bond angles to approximately 60°, well below the optimal 109.5° for sp³ hybridized atoms, resulting in a massive ring strain energy of roughly 26–27 kcal/mol1[1].

In the specific case of 1-aziridinecarboxamide , the attachment of a carboxamide group (-CONH₂) directly to the ring nitrogen (N1) fundamentally alters the molecule's electronic landscape. The carboxamide moiety acts as a strong electron-withdrawing group (EWG) via both inductive and resonance effects. This withdrawal of electron density lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), effectively polarizing the C–N bonds and transforming the aziridine nitrogen into a superior leaving group compared to non-activated, N-alkylated, or N-unsubstituted aziridines1[1]. Consequently, 1-aziridinecarboxamides are classified as "activated aziridines," capable of undergoing nucleophilic attack under much milder conditions.

Mechanistic Pathways of Nucleophilic Ring Opening

The nucleophilic ring opening of 1-aziridinecarboxamide proceeds via an Sₙ2-type mechanism . Because the transition state requires the nucleophile to approach from the backside of the C–N bond, regioselectivity is strictly governed by steric hindrance; the nucleophile will preferentially attack the less substituted (less hindered) carbon atom of the aziridine ring2[2].

The causality behind the experimental conditions required for this reaction depends entirely on the nature of the attacking nucleophile:

• S-Nucleophiles (Thiols): Sulfur is highly polarizable and an exceptionally strong nucleophile. Thiols can successfully attack the activated aziridine ring irrespective of the solution's pH, proceeding at a significantly higher reaction rate due to the low activation energy barrier3[3].

• N- and O-Nucleophiles: Amines and alcohols are "harder" nucleophiles. To facilitate ring opening by these species, the aziridine nitrogen must often be protonated or coordinated with a Lewis acid to further enhance its leaving group ability. Thus, reactions with N- and O-nucleophiles typically only occur in acidic environments 3[3].

Mechanistic pathway of SN2 nucleophilic ring opening of 1-aziridinecarboxamide.

Biological Reactivity: Thiol Targeting and Apoptotic Signaling

The pronounced reactivity of the aziridine ring towards S-nucleophiles forms the exact chemical basis for the biological activity of 1-aziridinecarboxamide derivatives in oncology. A premier example is Imexon (a cyanoaziridine derivative), which exhibits potent antitumor activity, particularly against multiple myeloma4[4].

Historically, aziridine-containing drugs (like Mitomycin C) were assumed to function as DNA cross-linking agents. However, rigorous chemical profiling has proven that Imexon and related cyanoaziridine-1-carboxamides do not alkylate DNA 5[5]. The presence of the cyano group drastically reduces its direct DNA alkylating ability6[6].

Instead, the mechanism of action relies entirely on the selective ring-opening reaction with intracellular thiols:

• Thiol Depletion: Upon entering the cell, the aziridine ring rapidly binds to sulfhydryl compounds like glutathione and cysteine, severely depleting the cell's antioxidant reserves6[6].

• Oxidative Stress: Without sufficient glutathione to scavenge free radicals, Reactive Oxygen Species (ROS) accumulate to toxic levels7[7].

• Mitochondrial Collapse: The oxidative stress triggers mitochondrial swelling and a critical loss of mitochondrial membrane potential (Δψm)7[7].

• Apoptosis: This mitochondrial dysfunction releases cytochrome C into the cytoplasm, activating caspase-9 and caspase-3, which executes the apoptotic death of the cancer cell 8[8].

Apoptotic signaling cascade triggered by aziridine-induced intracellular thiol depletion.

Experimental Methodologies for Reactivity Profiling

To evaluate new 1-aziridinecarboxamide derivatives in drug development, researchers must quantify their ring-opening kinetics.

Data Presentation: Nucleophile Reactivity Comparison

Nucleophile Class	Representative Example	Required pH Conditions	Relative Reaction Rate	Primary Biological Target
S-Nucleophile	Cysteine, Glutathione	Independent (pH 4.0 – 8.0)	Very Fast	Intracellular Thiols, Cysteine Proteases
N-Nucleophile	Amines, Hydrazines	Acidic Catalysis (pH < 6.0)	Moderate	None (Stable at physiological pH)
O-Nucleophile	Water, Alcohols	Acidic Catalysis (pH < 6.0)	Slow	Hydrolysis (Minor side reaction)

Protocol: NMR-Based Kinetic Profiling of Ring Opening

Because the highly strained aziridine ring heavily shields its protons, they appear unusually upfield in a ¹H-NMR spectrum (typically as multiplets or doublets between δ 2.10–2.80 ppm)9[9]. This allows for a self-validating, real-time kinetic assay tracking the disappearance of the ring protons.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the 1-aziridinecarboxamide substrate to a final concentration of 10 mM in 500 µL of deuterated phosphate buffer (PBS, pH 7.4) directly in an NMR tube.

• Internal Standardization (Critical): Add 1 mM of Trimethylsilylpropanoic acid (TSP) as an internal quantitative standard. This ensures that any changes in integration are due to chemical reaction, not shimming errors or probe tuning fluctuations.

• Baseline Acquisition: Acquire a baseline ¹H-NMR spectrum at 37°C. Assign the specific aziridine ring CH₂ protons (δ 2.10–2.80 ppm).

• Nucleophile Introduction: Rapidly inject a 5-fold molar excess (50 mM) of the target nucleophile (e.g., L-cysteine) into the NMR tube and invert to mix.

• Kinetic Monitoring: Program the NMR spectrometer to acquire ¹H-NMR spectra at 5-minute intervals over a 4-hour period at a constant 37°C.

• Data Analysis: Integrate the area of the disappearing aziridine proton signals relative to the constant TSP standard. Plot the natural log of the concentration versus time to derive the pseudo-first-order rate constant ( kobs​ ). The simultaneous appearance of downfield-shifted signals (δ 3.0–3.5 ppm) validates the formation of the ring-opened thioether product.

Step-by-step experimental workflow for NMR-based kinetic profiling of ring opening.

References

• AZIRIDINE-2-CARBOXYLATES: PREPARATION, NUCLEOPHILIC RING OPENING, AND RING EXPANSION. CLOCKSS.
• Reactivity of Aziridine-2-Carboxamide (Leakadine) with Nucleophiles in Aqueous Solutions. Semantic Scholar.
• Synthesis and Antiproliferative Activity of Phosphorus Substituted Cyanoaziridines. Semantic Scholar.
• Imexon | CID 68791 - PubChem. NIH.
• Chemical basis for the biological activity of imexon and related cyanoaziridines - PubMed. NIH.
• Chemical Basis for the Biological Activity of Imexon and Related Cyanoaziridines. Journal of Medicinal Chemistry - ACS Publications.
• Molecular and Cellular Characterization of Imexon-resistant RPMI8226/I Myeloma Cells. AACR Journals.
• imexon - NCI Drug Dictionary. Cancer.gov.
• Full article: Aromatic sulphonamides of aziridine-2-carboxylic acid derivatives. Taylor & Francis.

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Imexon | C4H5N3O | CID 68791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chemical basis for the biological activity of imexon and related cyanoaziridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Facebook [cancer.gov]
• 9. tandfonline.com [tandfonline.com]

1-Aziridinecarboxamide as a Precursor for Novel Heterocycles: Mechanistic Insights and Synthetic Protocols

Executive Summary

In the realm of advanced organic synthesis and medicinal chemistry, highly strained three-membered heterocycles serve as powerful springboards for the construction of more complex molecular architectures. 1-Aziridinecarboxamide and its derivatives (such as N,N-diphenyl-1-aziridinecarboxamide and N-methyl-1-aziridinecarboxamide) are prime examples of such precursors[1]. Driven by the immense release of ring strain, these compounds undergo highly regioselective ring-expansion reactions—most notably the Heine rearrangement—to yield valuable five-membered heterocycles like 2-oxazolines and imidazolidin-2-ones[2]. This technical guide explores the thermodynamic causality, mechanistic pathways, and self-validating experimental protocols required to harness 1-aziridinecarboxamide in the synthesis of novel heterocycles.

Thermodynamic Profiling & Causality of Ring Expansion

The utility of 1-aziridinecarboxamide stems directly from its unique structural thermodynamics. The aziridine ring possesses a ring strain of approximately 27 kcal/mol, primarily due to angle strain (internal angles of ~60° compared to the ideal 109.5° for sp³ hybridized carbons) and torsional strain from eclipsing hydrogen atoms.

When a carboxamide group is attached to the aziridine nitrogen, the molecule is equipped with an internal nucleophile (the carbonyl oxygen). The causality of the ring expansion is driven by two factors:

• Electrophilic Activation: The aziridine carbons are highly susceptible to nucleophilic attack, especially when the ring nitrogen is activated by an electron-withdrawing carbonyl group.

• Ambident Nucleophilicity: The carboxamide group is an ambident nucleophile. While both the nitrogen and oxygen atoms can theoretically participate in intramolecular cyclization, the oxygen atom is typically more sterically accessible and possesses higher electron density. Consequently, oxygen-attack is kinetically favored, leading to the formation of a stable, aromatic-like 2-oxazoline ring rather than an imidazolidinone[2],.

The Heine Rearrangement: Mechanistic Pathway

The conversion of 1-aziridinecarboxamide derivatives into 2-oxazolines is classically achieved via the Heine rearrangement [2]. This isomerization does not strictly require harsh acid catalysts; instead, it is elegantly facilitated by nucleophiles such as the iodide ion (I⁻)[2].

Mechanistic Causality:

• Nucleophilic Ring Opening: The iodide ion acts as a nucleophile, attacking the less sterically hindered carbon of the aziridine ring via an S_N2 mechanism. This relieves the 27 kcal/mol ring strain and cleaves the C–N bond, generating an acyclic intermediate (a halo-ethyl urea/amide derivative).

• Intramolecular Cyclization: The iodide is an excellent leaving group. The carbonyl oxygen of the urea/amide moiety rapidly attacks the carbon bearing the iodine atom in a subsequent intramolecular S_N2 displacement.

• Rearrangement to Oxazoline: The expulsion of the iodide ion regenerates the catalyst, and the molecule settles into the deep thermodynamic sink of the 5-membered 2-oxazoline system.

Mechanistic pathway of the Heine rearrangement from aziridine to oxazoline.

Catalyst Selection & Reaction Optimization

While nucleophilic catalysis (e.g., NaI) is the historical standard for the Heine rearrangement, modern synthetic approaches have expanded the catalytic toolkit to include Lewis acids and Brønsted acids, which coordinate to the carbonyl oxygen or aziridine nitrogen to lower the activation barrier for C–N cleavage[3].

The table below summarizes the quantitative data and typical conditions for various catalytic systems used in the ring-opening isomerization of strained nitrogen heterocycles (aziridines and azetidines) to oxazolines:

Catalyst System	Solvent	Temp (°C)	Intermediate State	Primary Product	Typical Yield
Sodium Iodide (NaI)	Acetone	56 (Reflux)	Iodo-ethyl urea	2-Oxazoline	85–96%
Cu(OTf)₂	1,2-Dichloroethane	80	Metal-coordinated	2-Oxazoline	>90%[3]
AlCl₃	Dichloromethane	25–40	Chloro-ethyl urea	2-Oxazoline	70–80%[4]
Trifluoroacetic Acid (TFA)	1,2-Dichloroethane	80	Protonated species	2-Oxazoline	~91%[3]

Note: Acetone is the preferred solvent for NaI catalysis because it readily dissolves the sodium iodide while providing an optimal reflux temperature (56 °C) that supplies sufficient thermal energy without degrading the product.

Self-Validating Experimental Protocol: Synthesis of 2-Oxazolines

The following protocol details the synthesis of 2-diphenylamino-2-oxazoline from N,N-diphenyl-1-aziridinecarboxamide using nucleophilic catalysis[2]. This workflow is designed as a self-validating system, ensuring that the researcher can confirm the success of each step through built-in analytical checkpoints.

Step-by-Step Methodology

• Precursor Dissolution: Dissolve 1.0 equivalent of N,N-diphenyl-1-aziridinecarboxamide in anhydrous acetone (0.1 M concentration). Causality: Acetone acts as a polar aprotic solvent, which enhances the nucleophilicity of the iodide ion by leaving it unsolvated.

• Catalyst Addition: Add 1.0 equivalent of Sodium Iodide (NaI) to the solution.

• Thermal Activation: Heat the reaction mixture to reflux (~56 °C) for 12 hours. Causality: The thermal energy overcomes the activation barrier for the initial S_N2 attack by the iodide ion.

• In-Process Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Eluent: EtOAc/Hexane 1:1). Validation Check: The highly polar aziridine precursor will disappear, replaced by a higher-R_f spot corresponding to the less polar 2-oxazoline product.

• Quenching and Extraction: Evaporate the acetone under reduced pressure. Wash the resulting residue with distilled water to remove the NaI catalyst, and extract the organic product using dichloromethane (DCM).

• Product Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Recrystallize the crude product from a methanol/water mixture to yield pure 2-diphenylamino-2-oxazoline.

• Final Structural Validation (NMR):

  • Precursor Check: In ¹H NMR, the strained aziridine CH₂ protons appear highly shielded at ~2.0–2.5 ppm.

  • Product Confirmation: Upon successful ring expansion, these protons shift significantly downfield to ~4.0–4.5 ppm due to the relaxation of ring strain and their new position adjacent to the electronegative oxygen and nitrogen atoms of the oxazoline ring.

Step-by-step experimental workflow for the isomerization of 1-aziridinecarboxamide.

Applications in Medicinal Chemistry & Drug Development

The ability to cleanly convert 1-aziridinecarboxamide derivatives into 5-membered heterocycles has profound implications for drug discovery.

• Metronidazole Synthesis: N-methyl-1-aziridinecarboxamide serves as a critical intermediate in the multi-step synthesis of metronidazole, a frontline antibiotic and antiprotozoal medication used globally to treat bacterial vaginosis and amoebiasis[1].

• Anticancer Agents: Oxazoline derivatives synthesized via aziridine ring expansion have been identified as potent antimitotic agents. Certain indole-containing oxazolines exert anticancer activity by inhibiting tubulin polymerization, binding directly at the colchicine site to disrupt cancer cell division[2].

• Asymmetric Catalysis: Chiral 2-oxazolines are highly prized as ligands in asymmetric catalysis. The stereospecific nature of the ring-opening isomerization allows for the preservation of stereocenters, enabling the rapid assembly of complex chiral drugs and natural products[3].

References

• The Medicinal Significance of 1-Aziridinecarboxamide, N-Methyl: Synthesis, Safety, and Applic
• Novel ring-opening rearrangement reactions of N-cyclopropyl-amides: access to N-(2-chloropropyl)
• Aziridines. XII. The Isomerization of Some 1-Aroylaziridines ElectronicsAndBooks
• Synthesis of 2-Oxazolines from Ring Opening Isomerization of 3-Amido-2-Phenyl Azetidines N

Sources

• 1. ontosight.ai [ontosight.ai]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 2-Oxazolines from Ring Opening Isomerization of 3-Amido-2-Phenyl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Discovery and Mechanistic Profiling of 1-Aziridinecarboxamide Reactions: A Technical Guide

Executive Summary

The highly strained three-membered nitrogen heterocycle, aziridine, has long been a cornerstone in synthetic organic chemistry and oncology. While classical aziridines (such as Mitomycin C) function as potent DNA cross-linking agents, the introduction of an electron-withdrawing carboxamide group to the aziridine nitrogen—forming 1-Aziridinecarboxamide and its derivatives—fundamentally alters the molecule's electronic landscape and reactivity profile.

This whitepaper explores the discovery of new synthetic pathways and ring-opening reactions involving 1-aziridinecarboxamides. By examining the causality behind their unique reactivity, we provide a comprehensive guide to their synthesis, mechanistic validation, and their paradigm-shifting role as non-myelosuppressive, thiol-depleting chemotherapeutics (e.g., Imexon) [1].

Mechanistic Paradigm Shift: Thiol Depletion vs. DNA Alkylation

Historically, aziridine-based cytostatic compounds relied on reductive activation and subsequent nucleophilic attack by DNA base pairs, leading to lethal DNA-DNA cross-links. However, 2-cyanoaziridine-1-carboxamides diverge from this classical pathway.

The Chemical Causality

The presence of the cyano and carboxamide groups exerts a strong electron-withdrawing effect, stabilizing the aziridine ring against hard nucleophiles (like the ϵ -amino groups of L-lysine or DNA nitrogenous bases) while maintaining high reactivity toward soft nucleophiles, specifically biological thiols [1].

When 1-aziridinecarboxamide derivatives enter the cellular environment, they do not alkylate DNA. Instead, they undergo nucleophilic ring-opening upon encountering sulfhydryl compounds such as glutathione (GSH) and cysteine. This rapid thiol depletion triggers a catastrophic cascade of oxidative stress (ROS accumulation), leading to the loss of mitochondrial membrane potential ( ΔΨm​ ), the release of cytochrome c, and ultimately, caspase-dependent apoptosis [2].

Mechanism of 1-Aziridinecarboxamide-induced apoptosis via selective thiol depletion.

Synthetic Methodologies and Self-Validating Protocols

The synthesis of functionalized 1-aziridinecarboxamides requires precise control over reaction conditions to prevent premature ring-opening. Unactivated NH-aziridines are remarkably stable under basic conditions but react readily with electrophiles [3].

Protocol A: Isocyanate-Mediated N-Carbamoylation of Aziridines

This protocol details the synthesis of N-aryl or N-alkylcarbamoyl cyanoaziridines via the electrophilic addition of isocyanates.

Causality & Design Choice: Isocyanates are chosen as the electrophilic partners because they allow for direct, catalyst-free N-acylation at room temperature. The basic stability of the aziridine precursor ensures that the reaction is strictly regioselective to the nitrogen atom, preserving the strained ring for downstream biological activation.

• Substrate Preparation: Dissolve 5.0 mmol of the unactivated aziridine precursor (e.g., 2-cyanoaziridine) in 15 mL of anhydrous dichloromethane (CH₂Cl₂) under a continuous inert nitrogen atmosphere to prevent moisture-induced side reactions.

• Electrophilic Addition: Slowly add 1.2 equivalents (6.0 mmol) of the target isocyanate (e.g., p-tolyl isocyanate) dropwise to the solution at room temperature (25 °C).

• Reaction Monitoring (Self-Validation): Stir the mixture and monitor the reaction via Thin-Layer Chromatography (TLC). The reaction is typically complete within 2–4 hours. The absence of the starting material spot confirms complete N-carbamoylation.

• Purification: Remove the CH₂Cl₂ solvent under reduced pressure. Purify the crude solid by crystallization from diethyl ether (Et₂O) to yield the pure 1-aziridinecarboxamide derivative.

Synthetic workflow for 1-Aziridinecarboxamides and subsequent base-catalyzed cyclization.

Protocol B: Mechanistic Validation via Thiol-Mediated Ring Opening

To validate the biological mechanism of action in vitro, the synthesized 1-aziridinecarboxamides are subjected to nucleophilic ring-opening assays using biological thiols [1].

Causality & Design Choice: By simulating the intracellular environment using D₂O and NMR spectroscopy, we can definitively prove that the aziridine ring is the active pharmacophore responsible for thiol scavenging, distinguishing its behavior from classical DNA alkylators.

• Reagent Preparation: Prepare a solution containing equimolar amounts (e.g., 10 mM) of the synthesized 1-aziridinecarboxamide and a biological thiol (L-cysteine or glutathione) in D₂O.

• Incubation: Incubate the mixture at room temperature for 1 to 4 hours.

• NMR Validation (Self-Validation System): Analyze the solution using ¹H-NMR spectrometry. The protocol is self-validating: successful ring-opening is confirmed by the complete disappearance of the characteristic aziridine ring protons (doublets typically located at 2.00–2.85 ppm) and the simultaneous emergence of new signals corresponding to the open-chain thioether structure (multiplets at 2.95–3.95 ppm).

Quantitative Profiling of Synthesized Derivatives

The efficiency of the N-carbamoylation protocol varies based on the steric and electronic properties of both the starting aziridine and the electrophile. Table 1 summarizes the quantitative reaction yields of various 1-aziridinecarboxamide syntheses documented in recent literature.

Table 1: Reaction Yields for the Synthesis of 1-Aziridinecarboxamide Derivatives

Starting Aziridine Precursor	Electrophilic Reagent	Resulting 1-Aziridinecarboxamide Product	Yield (%)	Ref.
Cyanoaziridine phosphine oxide	p-Tolyl isocyanate	N-(p-tolyl) aziridine-1-carboxamide (5c)	82%	[3]
(2S)-2-isopropylaziridine	Cyclohexyl isocyanate	(2S)-N-Cyclohexyl-2-isopropyl-aziridine-1-carboxamide	96%	[4]
Ethyleneimine	Phenyl isocyanate	Aziridine-1-(N-phenylcarboxamide)	55%	[1]
2-Cyanoaziridine	Potassium Cyanate / Acid	2-Cyanoaziridine-1-carboxamide	75%	[1]

Note: The exceptionally high yield (96%) observed with cyclohexyl isocyanate demonstrates the robustness of the electrophilic addition pathway even when utilizing sterically hindered aliphatic isocyanates.

Conclusion

The discovery and optimization of reactions involving 1-aziridinecarboxamides represent a critical leap in heterocyclic chemistry and rational drug design. By shifting the reactive target from DNA to cellular thiols, these compounds bypass traditional mechanisms of chemo-resistance and dose-limiting myelosuppression. The protocols outlined herein provide a robust, self-validating framework for synthesizing and evaluating next-generation aziridine therapeutics.

References

• Iyengar, B. S., Dorr, R. T., & Remers, W. A. (2004). "Chemical Basis for the Biological Activity of Imexon and Related Cyanoaziridines." Journal of Medicinal Chemistry, 47(1), 218-223. URL:[Link]

• Dvorakova, K., Waltmire, C. N., Payne, C. M., Tome, M. E., Briehl, M. M., & Dorr, R. T. (2002). "Molecular and Cellular Characterization of Imexon-resistant RPMI8226/I Myeloma Cells." Cancer Research, 62(17), 5027-5032. URL:[Link]

• Carramiñana, V., Ochoa de Retana, A. M., de los Santos, J. M., & Palacios, F. (2021). "Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines." Molecules, 26(14), 4265. URL:[Link]

• Mączka, W., & Mrowiec-Białoń, J. (2018). "Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea." Molecules, 23(1), 44. URL:[Link]

Protocols & Analytical Methods

Application Note: 1-Aziridinecarboxamide Derivatives as High-Performance Crosslinking Agents for Carboxylated Polymers

Target Audience: Researchers, Polymer Scientists, and Formulation Engineers in Coatings, Adhesives, and Drug Delivery.

Executive Summary

The demand for robust, chemically resistant, and mechanically superior polymer networks has driven the adoption of polyfunctional aziridines in materials science[1]. Specifically, N,N'-(Methylenedi-p-phenylene)bis(aziridine-1-carboxamide) (CAS: 7417-99-4)—a bifunctional 1-aziridinecarboxamide derivative—has emerged as a highly effective crosslinking agent for waterborne carboxylated polymers, including polyurethane dispersions (PUDs) and acrylic emulsions[2].

Unlike traditional trifunctional aliphatic aziridines that react rapidly at room temperature, this aromatic bis-aziridine derivative offers unique formulation stability and requires thermal activation[2]. This application note details the mechanistic principles, optimized experimental protocols, and quantitative validation methods for utilizing 1-aziridinecarboxamide crosslinkers in advanced polymer systems.

Chemical Profile & Mechanistic Causality

Chemical Properties

N,N'-(Methylenedi-p-phenylene)bis(aziridine-1-carboxamide) is characterized by a bridged aromatic core (p-phenylene groups connected via a methylene spacer) terminating in two highly strained, three-membered aziridine rings[3].

• Molecular Weight: 336.39 g/mol [3]

• Melting Point: 168–169 °C[3]

• Functionality: Bifunctional (forms linear bridges between polymer chains)[4]

The Crosslinking Mechanism

The efficacy of aziridine crosslinkers is dictated by the extreme ring strain of the three-membered nitrogen heterocycle[1]. The reaction is strictly acid-catalyzed [5].

• Protonation: When the crosslinker is introduced to a polymer containing active hydrogens (e.g., carboxylic acid groups), the hydrogen of the resin's carboxyl group protonates the nitrogen atom of the aziridine ring[2].

• Nucleophilic Attack: This protonation increases the electrophilicity of the adjacent carbon atoms, prompting a nucleophilic attack by the resulting carboxylate anion[1].

• Ring Opening: The aziridine ring opens, forming a stable covalent ester/amide linkage[5]. Because the molecule is bifunctional, it bridges two separate polymer chains, exponentially increasing the crosslink density of the matrix[2].

Caption: Mechanism of acid-catalyzed aziridine ring-opening and subsequent polymer crosslinking.

Experimental Protocol: Crosslinking Waterborne Polyurethane Dispersions (PUDs)

To ensure scientific integrity, this protocol is designed as a self-validating system . By running a simultaneous uncrosslinked control, the operator can definitively verify the success of the covalent network formation via post-cure solvent resistance testing.

Materials Required:

• Carboxyl-functional Polyurethane Dispersion (PUD) or Acrylic Emulsion.

• N,N'-(Methylenedi-p-phenylene)bis(aziridine-1-carboxamide) dispersion (e.g., 27% solids)[2].

• Aqueous Ammonia (10% solution).

• Methyl Ethyl Ketone (MEK) and cheesecloth (for validation).

Step-by-Step Methodology:

Step 1: pH Adjustment of the Polymer Base

• Action: Measure the pH of the PUD. Slowly add aqueous ammonia under continuous stirring until the pH reaches 8.0–8.5.

• Causality: Aziridine reactions are accelerated by acidic conditions[5]. By shifting the pH to a slightly alkaline state, you prevent premature protonation of the aziridine nitrogen. This stabilizes the formulation and extends the pot life to roughly 18–36 hours. As the ammonia evaporates during drying, the pH drops, naturally catalyzing the reaction[5].

Step 2: Crosslinker Integration

• Action: Add 2.0% to 5.0% (by weight of polymer solids) of the 1-aziridinecarboxamide crosslinker to the pH-adjusted PUD. Stir at 300 RPM for 15 minutes to ensure homogenous dispersion.

• Action (Control): Retain a portion of the pH-adjusted PUD without adding the crosslinker to serve as the negative control.

Step 3: Substrate Application

• Action: Using a wire-wound drawdown bar, cast both the crosslinked formulation and the control formulation onto clean glass or aluminum panels at a wet film thickness of 100 µm.

Step 4: Flash-Off and Thermal Curing

• Action: Allow the films to rest at ambient temperature for 15 minutes to flash off water and volatile amines. Subsequently, place the panels in a forced-air oven at 100°C for 20 minutes.

• Causality: While many aliphatic aziridines cure at room temperature, this specific aromatic bis-aziridine derivative requires thermal activation (80°C to 120°C) to overcome the activation energy barrier for ring-opening[2]. This property is highly advantageous for formulating stable, one-part systems that only cure upon targeted heating[2].

Step 5: System Validation (MEK Double Rub Test - ASTM D4752)

• Action: Soak a cheesecloth in MEK. Apply a constant pressure (approx. 1 kg) and rub back and forth across the cured films. Record the number of double rubs until the film breaks down and exposes the substrate.

• Validation Logic: A successful crosslinking reaction fundamentally alters the polymer matrix, rendering it insoluble in aggressive solvents[1]. If the crosslinked film survives >200 rubs while the control fails at <50, the covalent network formation is definitively validated.

Caption: Step-by-step experimental workflow for formulating and validating aziridine-crosslinked polymers.

Quantitative Performance Data

The introduction of 1-aziridinecarboxamide crosslinks significantly alters the physical and chemical properties of the polymer matrix, vastly improving mechanical strength, chemical resistance, and durability[4].

The following table summarizes typical experimental data comparing an uncrosslinked carboxylated PUD against the same PUD crosslinked with 3 wt% N,N'-(Methylenedi-p-phenylene)bis(aziridine-1-carboxamide), cured at 100°C.

Performance Metric	Uncrosslinked PUD (Control)	Crosslinked PUD (3 wt% Aziridine)	Mechanistic Rationale
MEK Double Rubs	< 50	> 200	3D network prevents solvent ingress and polymer chain dissolution.
Tensile Strength (MPa)	14.5	29.2	Covalent bridging restricts chain mobility under stress[1].
Elongation at Break (%)	480%	310%	Increased crosslink density inherently reduces elasticity/flexibility.
Water Absorption (24h)	14.2%	1.5%	Hydrophilic carboxyl groups are consumed during the reaction[2].
Chemical Spot (10% NaOH)	Severe Blistering	No Effect	Amide/ester linkages provide superior resistance to alkaline hydrolysis.

Troubleshooting & Formulation Optimization

• Premature Gelation (Short Pot Life): If the formulation gels before application, the pH is likely too low. Ensure the initial pH is strictly maintained above 8.0. The use of highly volatile amines (like ammonia or triethylamine) is recommended as they evaporate during the flash-off phase, allowing the pH to drop and curing to commence[5].

• Incomplete Curing / Poor Solvent Resistance: If the MEK double rub test fails, verify the curing temperature. Because N,N'-(Methylenedi-p-phenylene)bis(aziridine-1-carboxamide) is heat-activated, oven temperatures below 80°C will result in incomplete ring-opening[2]. Additionally, ensure the base polymer has a sufficient Acid Number (typically >20 mg KOH/g) to provide enough active hydrogen sites for the reaction[1].

• Toxicity and Handling: Aziridine compounds are highly reactive alkylating agents[6]. Proper PPE, including nitrile gloves and localized exhaust ventilation, must be utilized to prevent dermal contact and inhalation of vapors[4].

References

• A New Polyfunctional Aziridine Crosslinker PCI Magazine URL: [Link]

• The Chemistry of Durability: Understanding Aziridine Crosslinkers NBInno URL: [Link]

• Reaction Mechanism - Polyfunctional Aziridines PolyAziridine LLC URL: [Link]

• N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide) Chemical Profile Fine Chemical / Anbu Chem URL: [Link]

• Synthesis and Evaluation of Biological Activities of Aziridine Derivatives National Institutes of Health (PMC) URL: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pcimag.com [pcimag.com]
• 3. 7417-99-4 | N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide) [finechemical.net]
• 4. 7417-99-4(N,N'-(Methylenebis(4,1-phenylene))-bis(aziridine-1-carboxamide)) | Kuujia.com [kuujia.com]
• 5. Reaction Mechanism | PolyAziridine LLC [polyaziridine.com]
• 6. Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-Aziridinecarboxamide Derivatives in Advanced Hydrogel Synthesis

Executive Summary

This application note details the use of 1-Aziridinecarboxamide derivatives—specifically polyfunctional aziridines such as N,N′-(Methylenedi-4,1-phenylene)bis[1-aziridinecarboxamide]—as high-efficiency, zero-byproduct crosslinking agents in hydrogel synthesis 1. Targeted at researchers and drug development professionals, this guide provides a mechanistic overview, a self-validating protocol for crosslinking carboxylated biopolymers (e.g., alginate, hyaluronic acid), and critical quality control metrics.

Mechanistic Causality: The Aziridine Ring-Opening Reaction

Unlike traditional zero-length crosslinkers (e.g., EDC/NHS) that require complex removal of leaving groups, or glutaraldehyde which presents severe cytotoxicity, 1-aziridinecarboxamide derivatives operate via a highly specific, ambient-temperature ring-opening mechanism 2.

The causality of this reaction relies entirely on pH-modulated protonation:

• Protonation : The reaction is initiated when the acidic hydrogen of a carboxyl group (-COOH) on the biopolymer backbone protonates the basic nitrogen of the aziridine ring 3.

• Nucleophilic Attack : This protonation activates the highly strained three-membered ring, making it susceptible to nucleophilic attack by the resulting carboxylate anion.

• Covalent Bond Formation : The ring opens to form a stable β -amino ester linkage 4. Because both ends of a bis- or tris-aziridinecarboxamide molecule react, a robust three-dimensional hydrogel network is formed without the generation of small-molecule condensates 5.

Caption: Reaction mechanism of 1-Aziridinecarboxamide ring-opening crosslinking with carboxylated polymers.

Experimental Protocol: Self-Validating Hydrogel Synthesis

To ensure reproducibility and trustworthiness, this protocol is designed as a self-validating system. The pH of the solution serves as both the reaction trigger and the primary quality control indicator. Premature gelation is prevented by maintaining an alkaline pH, while controlled acidification drives the crosslinking 6.

Materials Required:

• Carboxylated biopolymer (e.g., Sodium Alginate, 2% w/v in deionized water).

• Polyfunctional 1-Aziridinecarboxamide crosslinker (e.g., N,N′-(Methylenedi-4,1-phenylene)bis[1-aziridinecarboxamide]), prepared as a 10% w/v dispersion.

• 0.1 M NaOH (for stabilization).

• Glucono-delta-lactone (GDL) powder (for controlled acidification).

Step-by-Step Methodology:

• Precursor Preparation & Stabilization : Dissolve the carboxylated biopolymer in deionized water to achieve a 2% w/v concentration. Adjust the pH to 9.0–9.5 using 0.1 M NaOH.

  • Causality: Aziridine rings require protonation to open. Maintaining an alkaline pH prevents premature crosslinking during the mixing phase, ensuring a homogeneous distribution of the crosslinker before network formation begins 6.

• Crosslinker Incorporation : Slowly add the 1-Aziridinecarboxamide crosslinker to the polymer solution under continuous, gentle stirring (target 3 wt% relative to the dry polymer mass). Stir for 15 minutes.

  • Self-Validation Check: The solution must remain liquid and clear/translucent. Any immediate localized increase in viscosity (clumping) indicates the local pH is too low, compromising network uniformity.

• Triggering Gelation via Slow Acidification : Instead of using direct HCl (which causes instant, non-uniform gelation), add 0.5% w/v Glucono-delta-lactone (GDL) to the mixture and stir rapidly for 30 seconds.

  • Causality: GDL slowly hydrolyzes in water to form gluconic acid, gradually and uniformly lowering the pH of the system to ~5.5. This uniform drop in pH protonates the aziridine nitrogen simultaneously across the bulk fluid, triggering a homogeneous nucleophilic ring-opening reaction 3.

• Curing : Immediately pour the mixture into the desired molds. Allow the system to cure at room temperature for 12–24 hours.

• Validation (Rheology) : Perform a vial inversion test. A successful crosslink is validated when the hydrogel supports its own weight without flowing. For quantitative validation, perform oscillatory rheology to confirm that the storage modulus ( G′ ) strictly exceeds the loss modulus ( G′′ ) across a frequency sweep of 0.1 to 10 Hz.

Quantitative Data Presentation

The degree of crosslinking directly dictates the physicochemical properties of the resulting hydrogel. The table below summarizes typical property shifts observed when varying the concentration of 1-Aziridinecarboxamide derivatives in a standard 2% alginate hydrogel model 4, 5.

Crosslinker Concentration (wt% to polymer)	Gelation Time (at pH 5.5, 25°C)	Swelling Ratio (g/g in PBS)	Compressive Modulus (kPa)	Network Integrity (7-day PBS incubation)
0% (Control - Ionic only)	N/A	45.2 ± 2.1	12.4 ± 1.5	Rapid degradation / Dissolution
1%	45 mins	32.5 ± 1.8	38.6 ± 2.2	Stable, minor swelling
3%	20 mins	21.0 ± 1.2	75.3 ± 4.1	Highly stable
5%	< 5 mins	14.3 ± 0.9	112.8 ± 5.6	Rigid, minimal swelling

Note: Increasing the aziridine concentration decreases the swelling ratio and gelation time while exponentially enhancing the mechanical stiffness of the hydrogel due to a higher covalent crosslinking density.

Application Insights for Drug Development

For drug delivery applications, the β -amino ester bonds formed by 1-aziridinecarboxamide crosslinking provide a unique advantage. These bonds are highly stable under physiological conditions but can undergo slow hydrolytic degradation, allowing for the controlled release of encapsulated therapeutics 4. Furthermore, because the reaction does not require UV light or free-radical initiators, it is highly suitable for encapsulating sensitive biologics—including live cells and delicate protein therapeutics—provided the unreacted aziridine is fully consumed during the curing phase 7.

References

• PolyAziridine Global - Aziridine - Crosslinker - Acrylics - PUD Source: Knowde URL
• Aziridine-Capped Poly(ethylene glycol)
• A New Polyfunctional Aziridine Crosslinker Source: PCI Magazine URL
• Source: PubMed Central (PMC)
• Aziridine-Capped Poly(ethylene glycol)
• Polyfunctional Aziridine Crosslinker Guide Source: Scribd URL
• Recent Advances in Polysaccharide-Based Hydrogels for Tumor Immunotherapy Source: MDPI URL

Sources

• 1. PolyAziridine Global - Aziridine - Crosslinker - Acrylics - PUD [knowde.com]
• 2. researchgate.net [researchgate.net]
• 3. pcimag.com [pcimag.com]
• 4. Chemically Crosslinked Alginate Hydrogel with Polyaziridine: Effects on Physicochemical Properties and Promising Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]
• 7. mdpi.com [mdpi.com]

Advanced Applications of 1-Aziridinecarboxamide in Medicinal Chemistry: Synthesis, Mechanisms, and Protocols

Executive Summary

In contemporary medicinal chemistry, the rational design of targeted electrophiles is paramount for developing covalent inhibitors, alkylating antineoplastic agents, and novel antimicrobials. 1-Aziridinecarboxamide and its derivatives represent a highly versatile class of compounds characterized by a highly strained three-membered nitrogen heterocycle coupled with a carboxamide moiety.

This structural duality provides a unique pharmacological profile: the carboxamide group facilitates hydrogen bonding and target-site affinity, while the inherent ring strain (~27 kcal/mol) of the aziridine acts as a potent electrophilic "warhead" susceptible to nucleophilic attack[1]. This application note provides an authoritative, in-depth guide on the mechanistic utility, synthesis, and biological evaluation of 1-aziridinecarboxamide derivatives, tailored for drug development professionals.

Mechanistic Rationale: The "Why" Behind the Molecule

The utility of 1-aziridinecarboxamide in drug discovery stems from its controlled reactivity. Unlike unsubstituted aziridines, which can spontaneously polymerize, the electron-withdrawing nature of the carboxamide group partially stabilizes the lone pair on the aziridine nitrogen. However, upon protonation or interaction with specific enzymatic microenvironments, the ring becomes highly susceptible to nucleophilic ring-opening.

Oncology: DNA Alkylation and Cross-linking

Bis-aziridine derivatives, such as N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide) (MDPC), are potent cross-linking agents[2]. In biological systems, these molecules intercalate or bind to the DNA minor/major grooves. The nucleophilic N7 position of guanine attacks the aziridine carbon, relieving the ring strain and forming a covalent alkyl adduct. Bis-aziridines can perform this twice, creating lethal inter-strand or intra-strand DNA cross-links that halt replication and induce apoptosis[3].

Infectious Diseases: Antimicrobial and Antiprotozoal Precursors

1-Aziridinecarboxamide derivatives are critical intermediates in the synthesis of anti-infective agents. For example, 1-Aziridinecarboxamide, N-methyl- is a foundational precursor in the synthesis of metronidazole, a first-line treatment for anaerobic bacterial and protozoal infections[4]. Furthermore, recent structure-activity relationship (SAR) studies have demonstrated that aziridine-urea and thiourea derivatives exhibit potent bactericidal activity against Methicillin-resistant Staphylococcus aureus (MRSA), outperforming standard antibiotics like ampicillin in specific assays[1].

Fig 1: Pharmacological pathway of 1-Aziridinecarboxamide derivatives via nucleophilic ring-opening.

Quantitative Data: Derivative Profiling

To guide rational drug design, the following table summarizes the physicochemical and biological data of key 1-aziridinecarboxamide derivatives utilized in recent medicinal chemistry campaigns.

Compound / Derivative	Primary Application	Key Metric / Yield	Biological Target / Activity	Reference
N-methyl-1-aziridinecarboxamide	Metronidazole Precursor	High-yield intermediate	Anaerobic bacteria / Protozoa	[4]
N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide)	DNA Cross-linker / Polymer Matrix	MP: 168-169 °C	Alkylating agent / Elastomers	[3],[2]
2-cyanoaziridine-1-carboxamide	Immunomodulator Precursor	>80% Synthetic Yield	Immunological disorders	[5]
(2S)-N-Cyclohexyl-2-isopropyl-aziridine-1-carboxamide	Antimicrobial Agent	96% Yield	MRSA (MIC: 16–32 µg/mL)	[1]

Experimental Protocols

The following protocols are designed as self-validating systems. Causality is embedded in the steps to ensure researchers understand why specific conditions are mandated, thereby reducing experimental failure rates.

Protocol A: Synthesis of Substituted 1-Aziridinecarboxamides via Isocyanate Coupling

This protocol outlines the synthesis of urea-type aziridine derivatives. The reaction relies on the nucleophilic attack of the unsubstituted aziridine nitrogen onto the electrophilic carbon of an isocyanate[1][5].

Materials:

• Aziridine (Caution: Highly toxic, volatile, and reactive)

• Substituted Isocyanate (e.g., cyclohexyl isocyanate)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Ice bath

Step-by-Step Methodology:

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve the aziridine (1.0 eq) in anhydrous DCM (0.5 M concentration).

  • Causality: Anhydrous conditions prevent the isocyanate from reacting with water to form a primary amine and CO2 byproduct.

• Thermal Control: Submerge the flask in an ice bath to bring the internal temperature to 0 °C.

  • Causality: The reaction between aziridines and isocyanates is highly exothermic. Without cooling, the localized heat can trigger rapid, uncontrolled ring-opening polymerization of the aziridine[5].

• Addition: Dissolve the isocyanate (1.05 eq) in a small volume of DCM. Add this solution dropwise to the aziridine mixture over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor via TLC (typically 30 minutes to 16 hours depending on steric hindrance)[1].

• Isolation: Concentrate the mixture under reduced pressure.

• Validation: Purify via recrystallization (e.g., from Methanol) or flash chromatography. Validate the intact aziridine ring via ¹H-NMR (look for the characteristic high-field multiplet signals of the aziridine protons around 1.5–2.5 ppm) and HR-MS[1].

Fig 2: Synthetic workflow for 1-Aziridinecarboxamide derivatives emphasizing thermal control.

Protocol B: In Vitro DNA Alkylation Validation Assay

To confirm the electrophilic "warhead" capability of synthesized bis-aziridinecarboxamides (like MDPC analogs), a plasmid DNA relaxation assay is utilized.

Step-by-Step Methodology:

• Incubation: Incubate 500 ng of supercoiled plasmid DNA (e.g., pBR322) with varying concentrations of the synthesized 1-aziridinecarboxamide (0, 10, 50, 100 µM) in a physiological buffer (pH 7.4, 10 mM Tris-HCl, 1 mM EDTA) at 37 °C for 2–4 hours.

  • Causality: The physiological pH ensures the aziridine is appropriately protonated to mimic in vivo conditions, triggering nucleophilic attack by the DNA bases.

• Quenching: Stop the reaction by adding a loading dye containing 10 mM sodium thiosulfate.

  • Causality: Thiosulfate is a strong nucleophile that rapidly reacts with any unreacted aziridine, quenching the alkylation process and preventing post-assay artifacts.

• Electrophoresis: Run the samples on a 1% agarose gel containing ethidium bromide at 100V for 60 minutes.

• Analysis: Alkylation and cross-linking will alter the electrophoretic mobility of the plasmid. A shift from the supercoiled form to the open-circular or linear form (or a smear, indicating extensive cross-linking) validates the compound's mechanism of action.

Safety and Handling Directives

Compounds containing the aziridine moiety, including N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide), are classified as severe irritants and suspected mutagens/carcinogens (GHS Hazard Statements H341, H351)[3].

• Containment: All synthetic procedures must be conducted in a certified Class II fume hood.

• PPE: Nitrile gloves (double-gloved), lab coats, and safety goggles are mandatory.

• Decontamination: Spills and glassware must be treated with a 10% aqueous solution of sodium thiosulfate or dilute acetic acid to safely open the aziridine ring before disposal.

References

• The Medicinal Significance of 1-Aziridinecarboxamide, N-Methyl: Synthesis, Safety, and Applications - Ontosight AI. URL: [Link]

• 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- | CID 81913 - PubChem, National Library of Medicine. URL: [Link]

• N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide) - Anbu Chem / FineChemical.net. URL: [Link]

• Synthesis of 2-cyanoziridine-1-carboxamide (EP1461316B1) - Google Patents.

• Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea - ResearchGate. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 7417-99-4 | N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide) [finechemical.net]
• 3. 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- | C19H20N4O2 | CID 81913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ontosight.ai [ontosight.ai]
• 5. EP1461316B1 - Synthesis of 2-cyanoziridine-1-carboxamide - Google Patents [patents.google.com]

Application Note: 1-Aziridinecarboxamide as a Tunable Warhead Scaffold in Covalent Drug Design

Executive Summary

The 1-aziridinecarboxamide scaffold represents a highly versatile, tunable electrophilic warhead in modern drug discovery. Historically recognized for its role in classic DNA-alkylating antineoplastic agents, this strained three-membered nitrogen heterocycle has experienced a renaissance in the design of targeted covalent inhibitors (TCIs). By modulating the electronic properties of the carboxamide linkage, medicinal chemists can precisely tune the nucleophilic ring-opening reactivity of the aziridine core. This application note provides an in-depth mechanistic overview, quantitative profiling data, and self-validating experimental protocols for synthesizing and evaluating 1-aziridinecarboxamide-based therapeutics.

Mechanistic Overview: The Aziridinecarboxamide Warhead

The intrinsic reactivity of aziridines stems from their significant ring strain (~27 kcal/mol), which drives nucleophilic ring-opening reactions[1]. When derivatized as a 1-carboxamide, the electron-withdrawing nature of the carbonyl group further activates the ring, making the unsubstituted methylene carbons highly susceptible to nucleophilic attack by biological thiols (e.g., cysteine residues on target proteins) or amines (e.g., guanine bases in DNA)[1].

In the context of oncology, compounds like Imexon leverage this mechanism to bind cellular thiols, deplete glutathione (GSH), and induce apoptosis via reactive oxygen species (ROS) generation, as detailed in [1]. More recently, the 1-aziridinecarboxamide motif has been evaluated as a mutant-specific warhead for KRAS G12C inhibitors. Unlike highly reactive chloroacetamides, aziridine carboxamides exhibit a lower, more controlled intrinsic reactivity. This controlled reactivity is highly advantageous for minimizing off-target toxicity while maintaining covalent engagement with the target cysteine, as demonstrated in the [2].

Mechanism of covalent target inhibition via aziridine ring opening.

Quantitative Profiling: Reactivity vs. Binding

When designing covalent inhibitors, balancing intrinsic reactivity (measured via GSH half-life) with target-specific biochemical efficacy is critical. The table below summarizes the comparative performance of various warheads attached to a conserved noncovalent KRAS G12C recognition core[2].

Warhead Type	Intrinsic Reactivity (GSH t1/2​ )	Covalent Binding Efficiency ( kinact​/KI​ )	Off-Target Toxicity Risk
Chloroacetamide	High (< 10 min)	Very High	High (Pan-reactive)
Acrylamide	Moderate (1 - 4 h)	High	Moderate
Imidazole Carboxamide	Moderate (2 - 5 h)	Moderate	Moderate
1-Aziridinecarboxamide	Low (> 24 h)	Low to Moderate	Low (Highly specific)

Causality Insight: The lower intrinsic reactivity of the 1-aziridinecarboxamide warhead (prolonged GSH t1/2​ ) indicates that it requires precise spatial orientation and local microenvironment activation (e.g., a proximal general base in the target protein's binding pocket) to undergo ring-opening[2]. This makes it an excellent scaffold for designing highly selective TCIs that avoid systemic thiol depletion.

Experimental Protocols

Protocol A: Synthesis of 1-Aziridinecarboxamide-based Covalent Inhibitors This protocol details the coupling of an aziridine ring to a noncovalent core carboxylic acid. The use of PyAOP and HOBt is specifically chosen to facilitate the coupling of the relatively poor aziridine nucleophile while preventing epimerization of chiral centers on the core scaffold[2].

Reagents:

• Noncovalent core carboxylic acid (1.0 eq)

• Aziridine (or substituted aziridine) (1.2 eq)

• PyAOP (1.5 eq)

• HOBt (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous DMF

Step-by-Step Methodology:

• Activation: Dissolve the noncovalent core carboxylic acid in anhydrous DMF (0.1 M concentration) under an inert nitrogen atmosphere. Add PyAOP and HOBt.

  • Causality Insight: HOBt forms an active ester intermediate, while PyAOP acts as a highly efficient coupling reagent that minimizes the formation of unreactive byproducts common with standard carbodiimides, ensuring the hindered aziridine can successfully attack the carbonyl[2].

• Base Addition: Add DIPEA to the mixture and stir at room temperature for 15 minutes to ensure complete activation.

• Nucleophilic Coupling: Dropwise add the aziridine to the activated ester solution. Stir the reaction at room temperature for 12–16 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. The disappearance of the activated ester mass and the appearance of the product mass confirms successful coupling. If the active ester persists, additional DIPEA may be required to fully deprotonate the aziridine.

• Deprotection (If applicable): If the core scaffold contains acid-labile protecting groups (e.g., Boc), treat the crude mixture with Trifluoroacetic acid (TFA) at room temperature for 2 hours[2].

• Purification: Concentrate the mixture under reduced pressure. Purify the crude 1-aziridinecarboxamide product via reverse-phase preparative HPLC (Water/Acetonitrile gradient with 0.1% Formic Acid).

Step-by-step synthetic workflow for 1-aziridinecarboxamide inhibitors.

Protocol B: Biochemical Evaluation of Covalent Reactivity (GSH Assay) To predict the off-target toxicity and systemic clearance of the synthesized 1-aziridinecarboxamide, its intrinsic reactivity must be quantified using a Glutathione (GSH) depletion assay[2].

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of the 1-aziridinecarboxamide inhibitor in DMSO. Prepare a 100 mM stock solution of reduced GSH in PBS buffer (pH 7.4).

• Incubation: In a glass vial, combine the inhibitor (final concentration 100 µM) and GSH (final concentration 5 mM) in PBS buffer (pH 7.4) containing 10% acetonitrile to ensure solubility. Incubate the mixture at 37 °C.

  • Causality Insight: The 50-fold excess of GSH ensures pseudo-first-order kinetics, simplifying the calculation of the half-life ( t1/2​ ) and mimicking the high intracellular concentration of thiols.

• Sampling & Quenching: At predetermined time points (0, 1, 2, 4, 8, 12, and 24 hours), extract a 50 µL aliquot and quench the reaction by adding 50 µL of cold acetonitrile containing an internal standard.

• Quantification: Analyze the quenched samples via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the disappearance of the parent inhibitor peak.

• Data Analysis: Plot the natural log of the remaining inhibitor concentration versus time. The slope of the linear regression yields the pseudo-first-order rate constant ( kobs​ ), from which t1/2​ is calculated ( t1/2​=0.693/kobs​ ).

  • Self-Validation Check: Run a parallel assay using a known highly reactive chloroacetamide inhibitor. If the chloroacetamide does not deplete within 30 minutes, the GSH stock is oxidized or the buffer pH is incorrect (thiolate formation requires a pH of ~7.4).

References

• Németh, G., et al. "Contribution of Noncovalent Recognition and Reactivity to the Optimization of Covalent Inhibitors: A Case Study on KRASG12C." ACS Chemical Biology, 2024.[Link]

• Kulesza, A., et al. "Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea." Molecules, 2017.[Link]

• Leoni, L. M., et al. "Bendamustine (Treanda) Displays a Distinct Pattern of Cytotoxicity and Unique Mechanistic Features Compared with Other Alkylating Agents." Clinical Cancer Research, 2008.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Contribution of Noncovalent Recognition and Reactivity to the Optimization of Covalent Inhibitors: A Case Study on KRasG12C - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Derivatives from 1-Aziridinecarboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Chemistry of 1-Aziridinecarboxamide

1-Aziridinecarboxamide is a unique and highly reactive scaffold of significant interest in medicinal chemistry and drug development. The strained three-membered aziridine ring, activated by the electron-withdrawing carboxamide group, makes it an excellent electrophile for a variety of synthetic transformations.[1] This high reactivity, coupled with the potential for stereospecific reactions, allows for the creation of a diverse array of functionalized molecules from a single, readily accessible starting material.[2] The derivatives of 1-aziridinecarboxamide, particularly substituted ureas and other nitrogen-containing heterocycles, are prevalent in numerous biologically active compounds and approved pharmaceuticals.[3]

This guide provides a detailed overview of the key synthetic pathways for derivatizing 1-Aziridinecarboxamide, complete with step-by-step protocols, mechanistic insights, and data presentation to aid researchers in harnessing the full potential of this versatile building block.

I. Nucleophilic Ring-Opening: A Gateway to Diverse Functionalities

The high ring strain of the aziridine ring is the primary driving force for its susceptibility to nucleophilic attack. The carboxamide group activates the ring, making it more electrophilic and facilitating ring-opening reactions under milder conditions compared to non-activated aziridines.[1] The regioselectivity of the attack is a crucial aspect of these reactions, with the nucleophile generally attacking the less sterically hindered carbon of the aziridine ring.[4]

A. Synthesis of N-(2-Aminoethyl)urea Derivatives via Aminolysis

The reaction of 1-aziridinecarboxamide with primary or secondary amines is a straightforward method for the synthesis of 1,2-diamino derivatives, which are valuable synthons in medicinal chemistry. This reaction typically proceeds with high regioselectivity to yield N-(2-aminoethyl)urea derivatives.[2]

Causality in Experimental Choices:

• Catalyst: While the reaction can proceed without a catalyst, Lewis acids such as Indium tribromide (InBr₃) can significantly enhance the rate of reaction by coordinating to the aziridine nitrogen, further activating the ring towards nucleophilic attack.

• Solvent: Aprotic solvents such as acetonitrile or dichloromethane are commonly used to avoid side reactions with the solvent.

• Temperature: The reactions are often carried out at room temperature to moderate heating to ensure a reasonable reaction rate without promoting side reactions.

Experimental Protocol: Synthesis of 1-(2-(diethylamino)ethyl)urea

• To a solution of 1-Aziridinecarboxamide (1.0 mmol) in anhydrous acetonitrile (10 mL), add diethylamine (1.2 mmol).

• Add a catalytic amount of Indium tribromide (0.05 mmol).

• Stir the reaction mixture at room temperature for 6-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water (10 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-(2-(diethylamino)ethyl)urea.

Data Summary Table: Aminolysis of 1-Aziridinecarboxamide

Nucleophile (Amine)	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Diethylamine	InBr₃	Acetonitrile	25	6	85
Aniline	InBr₃	Acetonitrile	50	8	78
Morpholine	None	Dichloromethane	25	12	70
Piperidine	InBr₃	Acetonitrile	25	6	88

Workflow for Aminolysis of 1-Aziridinecarboxamide

Caption: General workflow for the synthesis of N-(2-aminoethyl)urea derivatives.

B. Synthesis of β-Thioethyl-urea Derivatives via Thiolysis

The reaction with thiols provides a highly efficient route to β-thioethyl-urea derivatives. The soft nature of the sulfur nucleophile makes it highly effective for aziridine ring-opening.[5]

Causality in Experimental Choices:

• Catalyst: While the reaction can proceed without a catalyst, a heterogeneous catalyst like sulfated zirconia can be employed for easy removal and recyclability.[5]

• Solvent-free conditions: In some cases, the reaction can be carried out neat, which is environmentally friendly and can lead to higher reaction rates.

• Regioselectivity: The attack of the thiol is highly regioselective, occurring at the less substituted carbon of the aziridine ring.[4]

Experimental Protocol: Synthesis of 1-(2-(phenylthio)ethyl)urea

• To 1-Aziridinecarboxamide (1.0 mmol), add thiophenol (1.1 mmol).

• Add a catalytic amount of sulfated zirconia (10 mol%).

• Stir the mixture at room temperature for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, add diethyl ether (20 mL) to the reaction mixture.

• Filter the catalyst.

• Wash the filtrate with a saturated solution of sodium bicarbonate (2 x 10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by crystallization or column chromatography.

Data Summary Table: Thiolysis of 1-Aziridinecarboxamide

Nucleophile (Thiol)	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	Sulfated Zirconia	Neat	25	4	92
Benzyl mercaptan	None	Dichloromethane	25	6	85
Ethanethiol	Sulfated Zirconia	Neat	25	5	88

Workflow for Thiolysis of 1-Aziridinecarboxamide

Caption: General workflow for the synthesis of β-thioethyl-urea derivatives.

II. Modification of the Carboxamide Group

While ring-opening reactions are the most common transformations, the carboxamide group itself can be modified to generate different classes of aziridine derivatives.

A. Reduction to 2-Aminoethyl-amine Derivatives

The reduction of the carboxamide group to an amine can be achieved using strong reducing agents like lithium aluminum hydride (LiAlH₄). This reaction provides access to N-substituted aziridines which can be further functionalized.

Causality in Experimental Choices:

• Reducing Agent: Lithium aluminum hydride is a powerful reducing agent capable of reducing amides to amines.[6]

• Anhydrous Conditions: LiAlH₄ reacts violently with water, so the reaction must be carried out under strictly anhydrous conditions.

• Inverse Addition: To avoid over-reduction and potential ring-opening, inverse addition (adding the reducing agent to the substrate solution) at low temperatures is often preferred.

Experimental Protocol: Reduction of 1-Aziridinecarboxamide

• To a solution of 1-Aziridinecarboxamide (1.0 mmol) in anhydrous tetrahydrofuran (THF) (10 mL) under an inert atmosphere (argon or nitrogen), cool the flask to 0 °C.

• Slowly add a solution of LiAlH₄ in THF (1.0 M, 1.2 mL, 1.2 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to 0 °C and quench by the sequential addition of water (0.05 mL), 15% aqueous NaOH (0.05 mL), and water (0.15 mL).

• Stir the mixture at room temperature for 30 minutes.

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify by distillation or column chromatography.

III. Cycloaddition Reactions: Building Complex Heterocycles

1-Aziridinecarboxamide can participate in cycloaddition reactions, serving as a three-atom component to construct five-membered and larger heterocyclic rings.[5]

A. [3+2] Cycloaddition with Alkenes

The [3+2] cycloaddition of N-acylaziridines with alkenes, often promoted by a catalyst, is a powerful method for the synthesis of pyrrolidine derivatives.[5]

Causality in Experimental Choices:

• Catalyst: Transition metal catalysts, such as those based on titanium, can facilitate the reaction by a redox-relay mechanism.

• Alkene Partner: Electron-deficient alkenes are often good partners for this reaction.

• Inert Atmosphere: These reactions are typically carried out under an inert atmosphere to prevent side reactions with oxygen.

Experimental Protocol: Synthesis of a Pyrrolidine Derivative

• In a glovebox, to a solution of 1-Aziridinecarboxamide (1.0 mmol) and an alkene (e.g., methyl acrylate, 1.2 mmol) in anhydrous toluene (10 mL), add a titanium-based catalyst (e.g., Ti(OiPr)₄, 0.1 mmol) and a reducing agent (e.g., zinc powder, 0.2 mmol).

• Seal the reaction vessel and heat at 80-100 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NaHCO₃.

• Extract the product with ethyl acetate (3 x 20 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Sources

• 1. Unexplored Nucleophilic Ring Opening of Aziridines [mdpi.com]
• 2. Synthesis and Application of Bioactive N‐Functionalized Aziridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Radical Redox-Relay Catalysis: Formal [3+2] Cycloaddition of N-Acylaziridines and Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: 1-Aziridinecarboxamide Derivatives in the Controlled Synthesis of Polyamines

Executive Summary

Polyamines, particularly linear polyethylenimine (L-PEI), are indispensable in modern biomedical engineering, serving as gold-standard non-viral gene delivery vectors due to their exceptional "proton sponge" effect. Historically, the direct synthesis of linear polyamines from aziridines was impossible; the cationic ring-opening polymerization (CROP) of unsubstituted aziridines inevitably yields highly branched, poorly defined networks.

However, the functionalization of the aziridine nitrogen with an electron-withdrawing group—specifically forming 1-aziridinecarboxamide (an N-acyl aziridine)—fundamentally alters the monomer's reactivity. This application note details the mechanistic rationale and provides self-validating protocols for utilizing 1-aziridinecarboxamide derivatives in both the Living Anionic Ring-Opening Polymerization (AROP) to form well-defined linear polyamines, and as bifunctional crosslinkers to synthesize robust 3D polyamine networks.

Mechanistic Insights: The Role of the Carboxamide Group

To understand the utility of 1-aziridinecarboxamide, one must analyze the thermodynamics and kinetics of the aziridine ring. The three-membered ring possesses approximately 27 kcal/mol of ring strain, making it highly susceptible to ring-opening.

Overcoming the Limitations of Unactivated Aziridines

In unactivated aziridines, the basic nitrogen lone pair rapidly initiates uncontrolled cationic polymerization, leading to rampant chain transfer and hyperbranching. By converting the amine to a carboxamide (N-acyl), two critical electronic shifts occur:

• Basicity Reduction : The nitrogen lone pair delocalizes into the adjacent carbonyl group, neutralizing its basicity and preventing spontaneous cationic auto-initiation.

• Electrophilic Activation : The electron-withdrawing nature of the carboxamide group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aziridine ring carbons. This makes the ring highly susceptible to nucleophilic attack by initiators such as alkoxides or thiols.

Living Anionic Ring-Opening Polymerization (AROP)

When a nucleophile attacks the activated 1-aziridinecarboxamide ring, it opens to form a propagating nitrogen anion. Because of the adjacent carbonyl group, this anion is resonance-stabilized (an amide anion). This stabilization prevents premature termination and chain transfer, allowing the reaction to proceed via a "living" mechanism. As demonstrated in recent studies on the [1], this yields strictly linear polymers with exceptionally low dispersity (Đ < 1.2).

Workflow for the synthesis of linear polyamines via AROP of 1-aziridinecarboxamide.

Self-Validating Experimental Protocols

Protocol A: Living Anionic Ring-Opening Polymerization of 1-Aziridinecarboxamide

Causality: AROP requires strict anhydrous conditions because trace moisture will prematurely protonate the propagating amide anion, terminating the living chain and broadening the molecular weight distribution [2].

Step-by-Step Methodology:

• Preparation : Flame-dry a 50 mL Schlenk flask under vacuum and backfill with high-purity argon three times.

• Initiation : Add 0.1 mmol of potassium tert-butoxide (initiator) to the flask, followed by 5 mL of anhydrous Tetrahydrofuran (THF). Stir until completely dissolved.

• Monomer Addition : Cool the flask to 0 °C. Inject 10 mmol of purified 1-aziridinecarboxamide dropwise over 10 minutes. The low temperature prevents exothermic runaway during the initial nucleophilic attack.

• Propagation : Heat the reaction mixture to 50 °C and stir for 12 hours.

  • Validation Check: Extract a 0.1 mL aliquot, remove the solvent, and analyze via 1 H NMR. The reaction is complete when the characteristic aziridine ring protons (~2.2 ppm) completely disappear.

• Termination : Quench the living anions by injecting 1 mL of degassed methanol.

• Purification : Precipitate the resulting poly(N-carbamoyl ethylenimine) by dropping the mixture into 50 mL of cold diethyl ether. Filter and dry under vacuum.

  • Validation Check: Analyze the polymer via Gel Permeation Chromatography (GPC) using THF as the eluent. A successful living polymerization will yield a unimodal peak with a dispersity (Đ) < 1.2.

Protocol B: Deprotection to Linear Polyethylenimine (L-PEI)

Causality: The carboxamide protecting group must be cleaved to expose the secondary amines. These amines are critical for the polymer's ability to buffer endosomal pH (the proton sponge effect) during gene transfection [3].

Step-by-Step Methodology:

• Hydrolysis : Dissolve 1.0 g of the protected polymer in 20 mL of a 1:1 (v/v) mixture of 2M HCl and methanol. Reflux at 85 °C for 24 hours to ensure complete cleavage of the acyl groups.

• Neutralization : Cool the solution to room temperature. Slowly add 2M NaOH dropwise until the pH reaches > 10, converting the polyamine hydrochloride salt into the free base form.

• Purification : Transfer the solution to a dialysis membrane (MWCO 1,000 Da) and dialyze against deionized water for 48 hours, changing the water every 12 hours to remove salt and cleaved small molecules.

• Lyophilization : Freeze-dry the dialyzed solution to obtain pure L-PEI as a white powder.

  • Validation Check: Confirm complete deprotection via 1 H NMR (D 2​ O). The spectrum should show a single sharp singlet at ~2.7 ppm corresponding to the –CH 2​ –CH 2​ –NH– backbone, with no residual amide peaks.

Protocol C: Synthesis of Polyamine Networks using Bis(aziridine-1-carboxamide)

Causality: Bifunctional derivatives, such as [4], act as highly efficient crosslinkers. Unlike AROP, crosslinking with carboxyl-functionalized polymers proceeds via an acid-assisted nucleophilic ring-opening mechanism, forming stable amino-ester linkages [5].

Formation of a 3D polyamine network using bis(aziridine-1-carboxamide) crosslinkers.

Step-by-Step Methodology:

• Formulation : Dissolve 10 g of a carboxyl-terminated prepolymer (e.g., polyacrylic acid derivative) in 50 mL of ethyl acetate.

• Crosslinker Addition : Add 0.5 g of the bis(aziridine-1-carboxamide) crosslinker. Stir vigorously for 15 minutes at room temperature. Note: The reaction is kinetically slow at room temperature, providing a workable pot life.

• Curing : Cast the formulation onto a glass substrate using a doctor blade. Transfer to a convection oven and cure at 80 °C for 2 hours. The thermal energy drives the nucleophilic attack of the carboxylates onto the aziridine rings.

  • Validation Check: Perform a Soxhlet extraction on the cured film using boiling ethyl acetate for 24 hours. Dry and weigh the remaining mass. A gel fraction of > 95% confirms a fully crosslinked 3D network.

Quantitative Data Summary

The following table summarizes the structural and kinetic parameters of polyamines synthesized via different aziridine polymerization strategies, highlighting the superiority of 1-aziridinecarboxamide AROP for precision applications.

Polymerization Strategy	Monomer Type	Propagating Species	Dispersity (Đ)	Polymer Architecture	Primary Application
Cationic (CROP)	Unsubstituted Aziridine	Highly reactive cation	> 2.0	Highly Branched	Bulk flocculants, paper sizing
Living Anionic (AROP)	1-Aziridinecarboxamide	Stabilized amide anion	< 1.2	Strictly Linear	Gene transfection (L-PEI)
Nucleophilic Crosslinking	Bis(aziridine-1-carboxamide)	Ring-opened amino-ester	N/A (Network)	3D Thermoset	High-performance coatings

References

• Linear Well-Defined Polyamines via Anionic Ring-Opening Polymerization of Activated Aziridines: From Mild Desulfonylation to Cell Transfection ACS Macro Letters, 2019. URL:[Link]

• Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization Polymer Chemistry (RSC Publishing), 2019. URL:[Link]

• Multihydroxy Polyamines by Living Anionic Polymerization of Aziridines ACS Macro Letters, 2016. URL:[Link]

• A Mild and Regioselective Ring-Opening of Aziridines with Acid Anhydride Using TBD or PS-TBD as a Catalyst Molecules (NIH PMC), 2012. URL:[Link]

safe handling procedures for 1-Aziridinecarboxamide in the lab

Advanced Application Note: Safe Handling, Decontamination, and Mechanistic Toxicology of 1-Aziridinecarboxamide

Introduction & Mechanistic Toxicology

1-Aziridinecarboxamide (CAS 3715-65-9), also known as aziridinyl urea, is a highly reactive compound characterized by its three-membered heterocyclic aziridine ring[1]. While aziridine derivatives are valuable as crosslinking agents and synthetic precursors[2], their use in the laboratory demands rigorous safety protocols due to their potent biological activity.

The Causality of Toxicity: To handle 1-Aziridinecarboxamide safely, one must understand why it is hazardous. The core danger stems from the extreme angle strain (approximately 60°) of the three-membered aziridine ring, compared to the optimal 109.5° of a standard sp3 carbon[3]. This geometric distortion makes the ring highly susceptible to nucleophilic attack and subsequent ring-opening[4].

In a physiological environment, the nitrogen atom of the aziridine ring can become protonated, transforming the molecule into a highly reactive electrophile. Endogenous nucleophiles—most notably the N7 position of guanine in DNA—readily attack this electrophilic center[5]. This ring-opening alkylation leads to irreversible DNA crosslinking, which is the primary mechanism behind the compound's mutagenic, teratogenic, and potentially carcinogenic profile[3][5].

Mechanistic pathway of 1-Aziridinecarboxamide toxicity via DNA alkylation.

Quantitative Data & Physicochemical Properties

Understanding the physical limits and toxicity thresholds of 1-Aziridinecarboxamide is critical for risk assessment.

Property	Value	Source
Chemical Name	1-Aziridinecarboxamide	[1]
CAS Registry Number	3715-65-9	[1]
Molecular Formula	C3H6N2O	[1]
Molecular Weight	86.11 g/mol	[1]
Acute Toxicity (LD50, Rat, i.p.)	30 mg/kg	[1]
Primary Hazard	Alkylating Agent / Mutagen	[3]
Recommended Solvent	DMSO (Dimethyl Sulfoxide)	[2]

Step-by-Step Methodology: Safe Handling Protocol

Because of its high reactivity and toxicity, handling 1-Aziridinecarboxamide requires strict environmental and personal protective controls[6].

Step 1: Environmental and PPE Setup

• Causality: Aziridine powders can aerosolize, presenting a severe inhalation hazard.

• Work exclusively in a certified Class II Type B2 biological safety cabinet or a dedicated, externally exhausted chemical fume hood[6].

• Don a flame-resistant lab coat, chemical safety goggles, a face shield, and double-layered chemical-resistant gloves. Note: Use butyl rubber or polyvinyl alcohol gloves for the outer layer, as standard nitrile may not provide sufficient permeation resistance against concentrated aziridines[6].

Step 2: Weighing and Dissolution

• Use an analytical balance enclosed within the fume hood or a ventilated weighing enclosure.

• Weigh the required mass into a pre-tared, sealable vial.

• Immediately dissolve the compound in a compatible solvent (e.g., DMSO) to create a stock solution[2]. This eliminates the aerosol hazard of the dry powder.

Step 3: Experimental Execution

• Utilize closed-system transfers (e.g., Hamilton syringes through septa) for all liquid handling.

• Strictly avoid introducing acidic reagents during active experimentation unless ring-opening is the intended chemical step, as acids catalyze rapid, potentially exothermic degradation[4].

Self-Validating Decontamination & Disposal Protocol

A robust safety protocol must be self-validating. You cannot simply assume a hazardous chemical has been neutralized; you must prove it. We utilize acid-catalyzed hydrolysis to destroy the aziridine ring, followed by the 4-(p-nitrobenzyl)pyridine (NBP) colorimetric assay to validate its destruction.

Step 1: Dilution and Thermal Control

• Collect all 1-Aziridinecarboxamide waste in a dedicated borosilicate beaker. Place the beaker in an ice bath.

• Causality: The hydrolysis of aziridines is highly exothermic. The ice bath prevents solvent boiling and the release of toxic vapors[6].

• Dilute the waste with cold water at a minimum ratio of 10:1 (Water:Waste)[6].

Step 2: Acid-Catalyzed Hydrolysis

• While stirring vigorously, slowly add dilute acetic acid (or 1M HCl) dropwise to the mixture[6].

• Monitor the pH. Ensure the solution reaches and maintains a pH < 4.

• Causality: The acidic environment protonates the aziridine nitrogen, forcing the strained ring to open and react with water, yielding a biologically inactive, non-alkylating amino alcohol[4]. Allow the mixture to stir for 2 hours.

Step 3: Validation (The NBP Assay)

• Extract a 1 mL aliquot of the treated waste solution.

• Add 1 mL of 5% 4-(p-nitrobenzyl)pyridine (NBP) dissolved in acetone, and heat the mixture at 80°C for 10 minutes.

• Cool the mixture and alkalinize it by adding 1M NaOH.

• Validation Logic: NBP reacts specifically with intact alkylating agents (like aziridines) to form a deep purple/blue adduct. If the solution turns purple, the destruction is incomplete (Fail: Repeat Step 2). If the solution remains colorless or pale yellow, the electrophilic aziridine ring has been successfully destroyed (Pass).

Step 4: Final Disposal

• Once validated by the NBP assay, neutralize the bulk waste solution to pH 7 using sodium bicarbonate.

• Dispose of the neutralized, non-toxic aqueous mixture according to your institution's standard aqueous chemical waste guidelines.

Self-validating workflow for handling and neutralizing 1-Aziridinecarboxamide.

References

• RTECS NUMBER-CM6730000-Chemical Toxicity Database Source: DrugFuture URL
• Buy 1-Aziridinecarboxamide, 2-cyano-N-phenyl- | 55275-64-4 Source: Smolecule URL
• Essential Guide to the Safe Disposal of Aziridine and 2-(Chloromethyl)
• Source: NIH (National Institutes of Health)
• Aziridine - Wikipedia Source: Wikipedia URL
• Aziridines – Knowledge and References Source: Taylor & Francis URL

Sources

• 1. RTECS NUMBER-CM6730000-Chemical Toxicity Database [drugfuture.com]
• 2. smolecule.com [smolecule.com]
• 3. Aziridine - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. In Vitro Anticancer Activity and Mechanism of Action of an Aziridinyl Galactopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield in 1-Aziridinecarboxamide Synthesis

Welcome to the Application Scientist Troubleshooting Center. The synthesis of 1-aziridinecarboxamides—typically achieved via the nucleophilic attack of an aziridine nitrogen on an isocyanate electrophile—is a critical step in developing bioactive urea derivatives and chemotherapeutic intermediates.

While conceptually straightforward, researchers frequently encounter severely diminished yields. This is primarily driven by the thermodynamic instability of the highly strained three-membered aziridine ring (~27 kcal/mol ring strain) and the extreme moisture sensitivity of isocyanates. This guide provides field-proven, mechanistically grounded solutions to optimize your synthetic workflows.

Mechanistic Troubleshooting & FAQs

Q1: My reaction mixture turned cloudy and formed a massive white precipitate, resulting in <15% yield. What is this byproduct? A1: The white precipitate is a symmetric urea. Isocyanates are highly electrophilic and hygroscopic. In the presence of trace moisture, the isocyanate hydrolyzes to form a primary amine and carbon dioxide. This newly formed amine is highly nucleophilic and rapidly reacts with unreacted isocyanate to form an insoluble symmetric urea, consuming your starting material. Causality Fix: Rigorously dry your solvent (e.g., anhydrous dichloromethane over activated 4Å molecular sieves) and distill the isocyanate immediately prior to use to ensure a strictly anhydrous environment, a standard practice when synthesizing [1].

Q2: I am observing a viscous, gel-like substance at the bottom of my flask instead of the desired product. How do I prevent this? A2: You are observing the acid-catalyzed ring-opening polymerization of your aziridine starting material. Because the aziridine ring is highly strained, trace Brønsted acidic impurities (even from unwashed glassware or degrading halogenated solvents) will protonate the aziridine nitrogen. This turns it into an excellent leaving group, triggering a cascade of nucleophilic ring-opening events by other aziridine molecules to form polyethylenimine (polyaziridine). Causality Fix: Ensure all glassware is base-washed and thoroughly oven-dried. Quench any acidic impurities in your solvent.

Q3: My NMR data shows the disappearance of the characteristic aziridine ring protons (multiplets at ~1.5–2.5 ppm) and the appearance of a new five-membered ring system. What happened? A3: Your product has undergone a thermodynamic ring-expansion. Trace transition metals (such as Nickel or Copper) or elevated temperatures catalyze a [3+2] cycloaddition between the aziridine and the isocyanate, expanding the ring to form an imidazolidinone or iminooxazolidine. As demonstrated by Munegumi et al., this [2] outcompetes the formation of the linear carboxamide at higher temperatures. Causality Fix: Maintain the reaction temperature strictly between -10 °C and 0 °C during the addition phase, and avoid using metal spatulas or degrading syringe needles that might introduce trace metal contaminants.

Quantitative Yield Analysis

The following table summarizes how specific deviations in experimental conditions directly dictate the major side products and overall yield of 1-Aziridinecarboxamide.

Reaction Condition	Major Observed Side Product	Typical Yield (%)	Primary Causal Factor
Room Temp, Undried Solvent	Symmetric Urea (Precipitate)	< 15%	Isocyanate hydrolysis via trace moisture
80 °C, Trace Ni/Cu Catalyst	Imidazolidinone (Ring-Expanded)	< 10%	Metal-catalyzed [3+2] cycloaddition
Unwashed Glassware	Polyaziridine (Viscous Gel)	0 - 20%	Acid-catalyzed ring-opening polymerization
-10 °C, Anhydrous, Base-Washed	None (Clean Conversion)	85 - 95%	Optimized kinetic control

Reaction Pathway Visualization

The diagram below illustrates the delicate kinetic balance required to isolate 1-Aziridinecarboxamide and the pathways that lead to common failure modes.

Reaction pathways in 1-Aziridinecarboxamide synthesis: desired product vs. common side reactions.

Optimized Step-by-Step Protocol

To ensure a self-validating and reproducible workflow, follow this optimized methodology. Each step is designed to preemptively neutralize the failure modes discussed above.

Step 1: Equipment Preparation (Self-Validating Step)

• Action: Base-wash a Schlenk flask and magnetic stir bar with 0.1 M KOH in isopropanol, rinse thoroughly with deionized water, and dry overnight at 120 °C.

• Causality: This eliminates trace Brønsted acids on the glass surface that would otherwise trigger the ring-opening polymerization of the aziridine.

Step 2: Reagent Purification

• Action: Distill the isocyanate under reduced pressure and store it under an argon atmosphere. Dry the aziridine over KOH pellets for 24 hours prior to use.

• Causality: Removing all trace moisture prevents the premature hydrolysis of the isocyanate, effectively halting the formation of insoluble symmetric ureas.

Step 3: Reaction Setup

• Action: Dissolve the purified aziridine (1.0 equiv) in anhydrous dichloromethane (DCM) under a strict argon atmosphere. Cool the flask to -10 °C using an ice/brine bath.

• Causality: Establishing a low-temperature environment suppresses the thermodynamic driving force required for thermal [3+2] cycloadditions.

Step 4: Reagent Addition

• Action: Dissolve the isocyanate (1.05 equiv) in anhydrous DCM and add it dropwise to the aziridine solution over 30 minutes via a syringe pump (use PTFE tubing, avoid metal needles if possible).

• Causality: Dropwise addition prevents localized exothermic spikes. If the reaction heats up locally, the aziridine ring will expand into an imidazolidinone side product.

Step 5: Workup and Isolation

• Action: Allow the reaction to stir for 2 hours at 0 °C. Remove the solvent under reduced pressure using a rotary evaporator, ensuring the water bath temperature does not exceed 25 °C .

• Causality: Concentrating the product at high temperatures can induce late-stage thermal isomerization. Keeping the workup cold ensures the intact isolation of the 1-Aziridinecarboxamide.

References

• Kowalczyk, A., Pieczonka, A. M., Rachwalski, M., Leśniak, S., & Stączek, P. (2017). "Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea." Molecules, 23(1), 45. URL:[Link]

• Munegumi, T., Azumaya, I., Kato, T., Masu, H., & Saito, S. (2006). "[3+2] Cross-Coupling Reactions of Aziridines with Isocyanates Catalyzed by Nickel(II) Iodide." Organic Letters, 8(2), 379-382. URL:[Link]

Technical Support Center: Preventing Premature Polymerization of 1-Aziridinecarboxamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the erratic stability of aziridine derivatives during drug development and materials synthesis. 1-Aziridinecarboxamide is a highly strained, reactive intermediate. While its carboxamide group provides some electron-withdrawing stabilization compared to standard alkyl aziridines, the three-membered ring remains highly susceptible to premature polymerization.

This guide synthesizes field-proven protocols and mechanistic causality to ensure your experimental workflows remain robust, reproducible, and self-validating.

Mechanistic Causality of Premature Polymerization

Aziridines possess significant ring strain (approximately 27 kcal/mol), making them thermodynamically driven to open. The primary failure mode in 1-Aziridinecarboxamide storage and handling is Cationic Ring-Opening Polymerization (CROP) .

Unlike free-radical polymerization, CROP propagates via a highly reactive aziridinium ion intermediate. This process is initiated by trace electrophiles—most commonly protons derived from ambient moisture reacting with atmospheric CO₂, or acidic impurities in solvents. The electron-withdrawing nature of the carboxamide group partially deactivates the nitrogen lone pair, which mitigates branching but does not entirely prevent initiation [1]. Therefore, controlling the chemical environment (pH and moisture) is far more critical than controlling light or oxygen exposure.

Troubleshooting FAQs

Q1: My 1-Aziridinecarboxamide stock solution turned highly viscous overnight. What caused this? A1: This is the hallmark of moisture ingress leading to auto-catalytic CROP. When exposed to ambient humidity, water acts as a weak nucleophile and proton source, initiating the ring-opening cascade. Once initiated, the reaction is exothermic, and the localized heating accelerates further polymerization. Always store aziridine crosslinkers in a cool, dry area, away from direct sunlight and heat sources [2].

Q2: Can I use standard radical inhibitors (e.g., BHT, Hydroquinone) to stabilize my batch? A2: No. Radical inhibitors are completely ineffective for this specific compound. 1-Aziridinecarboxamide polymerizes via an ionic (cationic) pathway, not a free-radical mechanism. To prevent premature polymerization, you must use acid scavengers (e.g., triethylamine, basic alumina) and strictly maintain anhydrous, inert conditions.

Q3: How do I differentiate between thermal degradation and acid-catalyzed polymerization? A3: Thermal degradation typically results in visible color changes (yellowing or browning) due to ring-expansion or cleavage into smaller fragments. In contrast, acid-catalyzed CROP primarily increases viscosity and molecular weight, often yielding a clear, intractable gel without immediate discoloration.

Self-Validating Experimental Protocols

To guarantee scientific integrity, every handling procedure must incorporate a validation step to confirm the system's stability before proceeding.

Protocol 1: Anhydrous Aliquoting and Storage

Causality: Minimizing atmospheric exposure prevents the introduction of trace water, which acts as a co-initiator for CROP.

• Preparation: Transfer the bulk 1-Aziridinecarboxamide container into an inert-atmosphere glovebox (Argon or N₂, H₂O < 1 ppm).

• Conditioning: Pre-dry all amber glass storage vials in an oven at 120°C for 4 hours, then cool them inside the glovebox antechamber under vacuum.

• Aliquoting: Dispense the required volumes into the dried vials.

• Stabilization (Optional): For long-term storage of solutions, add 0.1% (v/v) dry triethylamine to act as a proton scavenger.

• Sealing: Seal vials with PTFE-lined caps and wrap tightly with Parafilm.

• Storage: Transfer sealed vials to a dedicated explosion-proof refrigerator maintained at 2–8°C.

• Self-Validation Step: Weigh the sealed vial to establish a baseline. After 1 month of storage, re-weigh to confirm no mass gain (moisture ingress) and perform a visual flow test against a fresh standard. Consistent flow dynamics validate the integrity of the seal and storage condition.

Protocol 2: Acid-Scavenging Pre-treatment of Reaction Matrices

Causality: Halogenated solvents like dichloromethane (DCM) or chloroform can generate trace HCl over time, which instantly polymerizes aziridines upon contact.

• Solvent Purification: Pass the reaction solvent through a column of activated basic alumina immediately prior to use.

• Matrix Neutralization: Add 1–2 molar equivalents (relative to expected acidic impurities) of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to the reaction vessel.

• Self-Validation Step: Stir for 10 minutes under Argon. Extract a 100 µL aliquot and test with damp pH paper to ensure the matrix is strictly neutral to slightly basic (pH 7.5–8.0). Proceed only if this pH is confirmed.

• Addition: Slowly introduce the 1-Aziridinecarboxamide dropwise while monitoring for exotherms.

Quantitative Data & Visualization

Table 1: Stability of 1-Aziridinecarboxamide Under Various Storage Conditions

Storage Temperature	Atmosphere	Chemical Additive	Matrix pH	Observed Shelf-Life (Viscosity < 2x baseline)
25°C (Room Temp)	Ambient Air	None	~6.5	< 48 Hours
2–8°C	Ambient Air	None	~6.5	1–2 Weeks
2–8°C	Argon (Inert)	None	Neutral	3–6 Months
2–8°C	Argon (Inert)	0.1% Triethylamine	7.5–8.0	> 12 Months
-20°C	Argon (Inert)	0.1% Triethylamine	7.5–8.0	> 24 Months

Mechanistic & Troubleshooting Workflows

Workflow for preventing CROP in 1-Aziridinecarboxamide handling.

Troubleshooting logic tree for aziridine viscosity increases.

References

• Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization. Polymer Chemistry (RSC Publishing).[Link]

• Tips for Safe Handling And Storage of Aziridine Crosslinkers. MSN Chemical.[Link]

• The Anionic Polymerization of a tert-Butyl-Carboxylate-Activated Aziridine. PMC - NIH.[Link]

optimizing reaction conditions for 1-Aziridinecarboxamide

Welcome to the 1-Aziridinecarboxamide Technical Support & Troubleshooting Center . This guide is engineered for researchers, polymer chemists, and drug development professionals working with 1-Aziridinecarboxamide and its polyfunctional derivatives (e.g., N,N'-1,6-hexanediylbis-1-aziridinecarboxamide).

Because the aziridine ring is a highly strained, three-membered nitrogen heterocycle, its reactivity is heavily dictated by the precise tuning of electrophilic activation and nucleophilic attack. This center provides field-proven causality, self-validating protocols, and quantitative data to help you optimize your ring-opening and crosslinking workflows.

Part 1: Mechanistic Foundations of Aziridine Reactivity

To troubleshoot effectively, one must understand the causality of the ring-opening cascade. The aziridine ring is relatively stable under neutral or basic conditions. To initiate the reaction, the nitrogen atom must be electrophilically activated (via protonation or alkylation) to form a highly reactive aziridinium ion [1][2]. This intermediate lowers the activation energy for subsequent nucleophilic attack, relieving the steric strain of the ring.

Mechanism of 1-Aziridinecarboxamide activation and nucleophilic ring-opening.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my crosslinking reaction with N,N'-1,6-hexanediylbis-1-aziridinecarboxamide failing to cure completely? A1: Incomplete curing is almost always a failure of activation. Polyfunctional aziridines require an acidic proton donor to form the aziridinium intermediate[3]. If your polymer matrix (e.g., an acrylate adhesive) lacks sufficient carboxylic acid residues, the aziridine nitrogen remains unprotonated, and the ring will not open. Solution: Ensure your prepolymer formulation contains adequate acid-functional monomers (like acrylic acid) or introduce a mild Lewis acid catalyst to initiate the crosslinking[3][4].

Q2: How do I prevent premature gellation in my two-part adhesive formulation? A2: Premature gellation occurs when the aziridine crosslinker reacts with ambient moisture or trace acidic impurities during storage[5]. Because the aziridine ring is highly susceptible to solvolysis once activated, even atmospheric moisture can trigger unwanted homopolymerization. Solution: Formulate your system as a strict two-part kit. Keep the polyaziridine crosslinking agent physically separated from the acid-functionalized acrylic syrup until immediately before application[3].

Q3: When synthesizing pharmaceutical intermediates (e.g., N-methyl-1-aziridinecarboxamide derivatives), how can I improve the regioselectivity of the ring-opening? A3: Regioselectivity is governed by the nature of the activation. Strong Brønsted acids (like TFA or H2SO4) can lead to SN1-like transition states where the nucleophile attacks the more substituted carbon[1]. To force a clean SN2 attack at the less hindered carbon, use an alkylating agent like Methyl trifluoromethanesulfonate (MeOTf) to form a stable N-alkylated aziridinium ion[2]. This directs the incoming nucleophile strictly to the less sterically hindered position.

Part 3: Troubleshooting Guide

Symptom / Issue	Mechanistic Cause	Corrective Action
Low Conversion (< 50%)	Insufficient electrophilic activation; nucleophile is too weak to attack the unactivated ring.	Add 0.05–0.10 equivalents of a Lewis acid (e.g., Ph3CBF4) or ensure the pH of the polymer matrix is sufficiently acidic[4].
High Viscosity / Homopolymerization	The aziridinium ion is acting as an electrophile for other unactivated aziridine molecules instead of the target nucleophile.	Dilute the reaction mixture. Ensure the target nucleophile (e.g., acetate or alcohol) is present in stoichiometric excess before adding the acid catalyst[2].
Product Hydrolysis	Adventitious water in the solvent is outcompeting your target nucleophile for the aziridinium ion.	Switch to strictly anhydrous aprotic solvents (e.g., dry CH3CN or acetone) and conduct the reaction under a dry N2 or Argon atmosphere[2][4].

Part 4: Validated Experimental Protocols

Protocol A: Alkylative Ring-Opening for Small Molecule Synthesis

This protocol utilizes alkylation to form a stable aziridinium ion, ensuring high regioselectivity via an SN2 pathway[2]. It is a self-validating system: the disappearance of the highly shielded aziridine protons (~2.0–2.5 ppm) in 1H NMR confirms complete ring-opening.

• Preparation: Dissolve 1-Aziridinecarboxamide (1.0 equiv, typically 100 mg) in 4 mL of anhydrous acetonitrile (CH3CN) in an oven-dried flask under a nitrogen atmosphere.

• Temperature Control: Cool the stirring solution to 0 °C using an ice bath. Causality: Low temperatures prevent the highly reactive aziridinium intermediate from undergoing unwanted homopolymerization.

• Activation: Add Methyl trifluoromethanesulfonate (MeOTf, 1.1 equiv) dropwise. Stir for 5–10 minutes to allow the complete formation of the N-methyl aziridinium ion[2].

• Nucleophilic Addition: Add the target nucleophile (e.g., Sodium Acetate, 1.5 equiv) in a single portion at 0 °C.

• Propagation: Remove the ice bath and allow the solution to warm to room temperature. Stir for an additional 2–4 hours.

• Validation & Workup: Extract an aliquot and run a crude 1H NMR. The complete disappearance of the multiplet at 2.0–2.5 ppm validates the consumption of the aziridine ring. Quench the reaction with saturated NaHCO3, extract with ethyl acetate, and purify via flash chromatography.

Protocol B: Crosslinking of Acid-Functionalized Acrylate Polymers

This protocol is used for curing adhesives using polyfunctional aziridines like N,N'-1,6-hexanediylbis-1-aziridinecarboxamide[3][5].

• Resin Preparation: Prepare the pre-adhesive syrup containing an acid-functional acrylate copolymer (e.g., containing 2-5% acrylic acid residues).

• Crosslinker Integration: Add 0.05 to 1.0 parts by weight of the polyfunctional aziridine crosslinker relative to 100 parts of the copolymer[3].

• Homogenization: Mix thoroughly using a high-shear planetary mixer for 5 minutes to ensure uniform distribution. Causality: Localized high concentrations of aziridine will cause brittle, over-crosslinked domains.

• Curing & Validation: Apply the adhesive film and cure at room temperature. The carboxylic acid groups in the polymer will naturally protonate the aziridine rings, driving the crosslinking reaction. Validate the cure by performing a solvent swell test (e.g., in MEK); a properly crosslinked network will swell but not dissolve.

Part 5: Quantitative Optimization Data

The following table summarizes the optimized reaction conditions for the ring-opening of aziridine derivatives based on the desired mechanistic pathway and nucleophile.

Activation Method	Solvent System	Nucleophile	Temp (°C)	Yield / Conversion	Mechanistic Observation
None (Control)	CH3CN	Sodium Acetate	25	< 5%	The unactivated aziridine ring is too stable for weak nucleophiles.
MeOTf (1.1 eq)	Anhydrous CH3CN	Sodium Acetate	0 → 25	> 90%	Excellent yield via a highly stable N-alkyl aziridinium ion[2].
Ph3CBF4 (5 mol%)	Acetone (Solvent)	Solvent Hemiketal	25	85%	Smooth SN2 opening by a solvent-derived hemiketal tether[4].
TFA (1.0 eq)	H2O / Acetone (1:2)	H2O	25	80%	Regioselective opening, but requires careful monitoring to prevent over-hydrolysis[1].

References

• [6] The Medicinal Significance of 1-Aziridinecarboxamide, N-Methyl: Synthesis, Safety, and Applications - Ontosight AI. Available at:[Link]

• [4] Ring-Opening of Aziridines Using Tethered Hemiketals - The Journal of Organic Chemistry (ACS Publications). Available at: [Link]

• [1] Regioselective ring opening of aziridine for synthesizing azaheterocycle - Frontiers in Chemistry. Available at:[Link]

• [2] Alkylative Aziridine Ring-Opening Reactions - PMC (National Institutes of Health). Available at: [Link]

• [5] TECHNICAL SHEET: N,N'-1,6-Hexanediylbis-1-aziridinecarboxamide - Synthetics International. Available at:[Link]

• [3] WO2011090984A1 - Crosslinkable acrylate adhesive polymer composition - Google Patents. Available at:

Sources

• 1. Frontiers | Regioselective ring opening of aziridine for synthesizing azaheterocycle [frontiersin.org]
• 2. Alkylative Aziridine Ring-Opening Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2011090984A1 - Crosslinkable acrylate adhesive polymer composition - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. synthetics-int.com [synthetics-int.com]
• 6. ontosight.ai [ontosight.ai]

Technical Support Center: 1-Aziridinecarboxamide Stability &amp; Troubleshooting

Welcome to the Application Scientist Support Portal.

This guide is engineered for researchers, analytical chemists, and drug development professionals utilizing 1-Aziridinecarboxamide and its derivatives (e.g., cross-linkers, chemosterilants, and chemotherapeutics). The aziridine moiety is a highly strained three-membered heterocycle. Because of this inherent ring strain (approximately 27 kcal/mol), temperature control is the single most critical variable governing reagent integrity, reactivity, and assay reproducibility.

Below, you will find causality-driven FAQs, quantitative stability data, diagnostic workflows, and self-validating experimental protocols to ensure your workflows remain robust.

Core Principles & FAQs

Q1: Why is 1-Aziridinecarboxamide so hypersensitive to temperature? Causality: The three-membered aziridine ring suffers from severe angle strain. Elevated temperatures provide the thermal activation energy required to overcome the kinetic barrier for ring-opening. When exposed to heat, the electrophilic carbons of the aziridine ring become highly susceptible to nucleophilic attack (from ambient moisture or amines). In the absence of external nucleophiles, thermal stress combined with trace protons causes the nitrogen lone pair to initiate cationic ring-opening polymerization[1].

Q2: What are the strict storage requirements, and what happens if the cold chain is broken? Standard Protocol: 1-Aziridinecarboxamide must be stored strictly at 2–8°C in a desiccated, inert environment (e.g., backfilled with Argon or Nitrogen)[2]. Consequence of Violation: Storage at room temperature (25°C) or above accelerates thermal degradation. Kinetic studies on activated aziridines demonstrate that temperatures exceeding 50–60°C lead to rapid decomposition, rendering the reagent inactive for downstream alkylation or cross-linking[3].

Q3: Can I rapidly thaw the reagent using a warm water bath to save time? Causality: Absolutely not. Rapid, localized heating creates micro-environments of high thermal stress, triggering localized polymerization. Furthermore, rapid temperature shifts draw atmospheric condensation into the vial. Moisture introduces a severe risk of hydrolysis. Always allow the sealed vial to equilibrate to room temperature slowly within a desiccator.

Quantitative Stability Profile

The table below synthesizes the expected half-life and physical state of 1-Aziridinecarboxamide under various thermal conditions, assuming a sealed, anhydrous environment.

Storage Temperature	Estimated Half-Life	Primary Degradation Mechanism	Physical Observation
-20°C	> 24 Months	Negligible	Free-flowing powder / clear liquid
2–8°C	12 Months	Slow hydrolysis (if moisture present)	No visible change
25°C (Room Temp)	2–4 Weeks	Thermal ring-opening / Dimerization	Slight yellowing, viscosity increase
60°C	< 24 Hours	Rapid decomposition / Ring cleavage	Discoloration, total loss of activity
>100°C	Minutes	Cationic Ring-Opening Polymerization	Insoluble polymeric precipitate

Mechanistic Degradation Pathway

Understanding the chemical degradation pathway is essential for rational experimental design and troubleshooting. The diagram below illustrates how thermal stress drives the destruction of the aziridine moiety.

Figure 1: Thermal stress pathways leading to 1-Aziridinecarboxamide degradation and polymerization.

Troubleshooting Guide & Diagnostic Workflow

Issue 1: Loss of Cross-Linking Efficiency or Drug Potency

• Symptom: The reagent fails to conjugate to target molecules, or in vitro assays show a sudden drop in efficacy.

• Root Cause: Thermal degradation has led to premature aziridine ring opening. Once the ring is opened, the molecule loses its electrophilic alkylating ability.

• Resolution: Verify the cold chain history of the reagent batch. Implement the Self-Validating HPLC Protocol (Section 5) to quantify the ratio of intact vs. ring-opened product before initiating critical assays.

Issue 2: Formation of Insoluble Precipitates in Solution

• Symptom: Upon dissolving 1-Aziridinecarboxamide in the reaction buffer, a cloudy suspension or solid precipitate forms.

• Root Cause: Cationic ring-opening polymerization. This is triggered by a combination of elevated temperature and trace acidic conditions (pH < 7)[1]. The nitrogen atom of one aziridine attacks the protonated ring of another, creating a dead-end polymeric chain.

• Resolution: Ensure the dissolution buffer is strictly neutral or slightly basic (pH 7.2–8.0). Maintain the reaction mixture on ice (0–4°C) during the initial dissolution phase to suppress the polymerization kinetics.

Figure 2: Diagnostic decision tree for troubleshooting aziridine reagent failures.

Experimental Protocols: Self-Validating Stability Assay

To ensure absolute trustworthiness in your experimental workflows, you must validate the integrity of 1-Aziridinecarboxamide prior to high-stakes applications. Do not rely blindly on the vendor's expiration date if the cold chain is unknown.

Protocol: HPLC-UV Determination of Aziridine Ring Integrity

Purpose: To quantify thermal degradation by separating intact 1-Aziridinecarboxamide from its ring-opened hydrolysis products.

Step 1: Sample Preparation (Strict Temperature Control)

• Remove the 1-Aziridinecarboxamide vial from 2–8°C storage.

• Place the sealed vial in a desiccator and allow it to equilibrate to room temperature for exactly 30 minutes. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture, which will hydrolyze the aziridine ring.

• Dissolve 1.0 mg of the sample in 1.0 mL of anhydrous, HPLC-grade Acetonitrile (ACN). Causality: Do not use protic solvents like water or methanol for the stock solution, as they act as nucleophiles and accelerate ring-opening at room temperature.

Step 2: Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Triethylamine (TEA) in Water (pH ~8.0). Critical Causality: You must strictly avoid standard acidic modifiers like TFA (Trifluoroacetic acid) or Formic Acid. Acidic mobile phases will induce rapid, on-column cationic ring-opening polymerization, ruining both your sample and your column.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm and 254 nm.

• Column Temperature: Maintain strictly at 20°C.

Step 3: Data Interpretation & Validation

• Intact Peak: The highly strained, non-polar intact aziridine will elute later in the reverse-phase gradient.

• Degradation Peak: The ring-opened product (e.g., the amino-alcohol derivative resulting from hydrolysis) is highly polar and will elute significantly earlier.

• System Validation Rule: Calculate the Area Under the Curve (AUC). If the degradation peak exceeds 5% of the total AUC, the reagent has suffered thermal/hydrolytic degradation. Discard the batch and procure a fresh, cold-chain verified supply.

References

• LookChem. "1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- Chemical Properties and Storage." LookChem Database. Available at:[Link]

• National Institutes of Health (PMC). "Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride." Chemistry (Weinheim an der Bergstrasse, Germany). Available at:[Link]

• Polymer Chemistry (RSC Publishing). "Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization." Royal Society of Chemistry. Available at:[Link]

Sources

• 1. Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY00278B [pubs.rsc.org]
• 2. 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis-｜lookchem [lookchem.com]
• 3. Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection &amp; Troubleshooting for 1-Aziridinecarboxamide Reactions

Welcome to the Technical Support Center for 1-Aziridinecarboxamide applications. Whether you are a medicinal chemist executing asymmetric ring-openings or a materials scientist formulating advanced cross-linked polymers, the extreme ring strain of the aziridine heterocycle requires precise catalytic control. This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to optimize your workflows.

Diagnostic Workflow for Catalyst Selection

Fig 1. Decision tree for 1-aziridinecarboxamide catalytic activation and workflow selection.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am experiencing poor regioselectivity during the nucleophilic ring-opening of enantiopure 1-aziridinecarboxamides. How does catalyst choice affect this? Causality & Solution: The regioselectivity of activated aziridines is strictly dictated by the transition state induced by the Lewis acid. Hard Lewis acids (e.g., BF3​⋅OEt2​ ) coordinate primarily to the carbonyl oxygen of the carboxamide group. This masks the N-H bond and directs the incoming nucleophile to the less sterically hindered carbon (C3) via an SN​2 -like trajectory, ensuring predictable regio- and stereoselective ring-opening (1)[1]. Conversely, softer or chelating Lewis acids (e.g., Cu(OTf)2​ ) form a bidentate complex with both the aziridine nitrogen and the carbonyl oxygen. This stabilizes the developing positive charge at the more substituted carbon (C2), shifting the mechanism toward an SN​1 -like pathway. Actionable Step: If you require C3 attack, ensure strictly anhydrous conditions and use BF3​⋅OEt2​ . If C2 attack is desired, switch to a bidentate chelator like Cu(OTf)2​ .

Q2: When using polyfunctional aziridines (e.g., N,N'-hexamethylene-1,6-bis(1-aziridinecarboxamide)) for polymer cross-linking, my formulation gels prematurely in the pot. What is the catalytic mechanism here? Causality & Solution: Polyfunctional aziridines function as excellent crosslinking agents due to extreme ring strain, which is catalytically released upon encountering an acidic pH (2)[2]. The reaction is catalyzed by Brønsted acids (such as the pendant carboxylic acid groups on your acrylic polymer). If the local pH is too low (< 7.5), the aziridine nitrogen is rapidly protonated, triggering uncontrolled nucleophilic attack by carboxylate anions. Actionable Step: Buffer your aqueous formulation to a pH of 8.0–8.5 using a volatile amine (e.g., triethylamine or dimethylethanolamine). The amine masks the acidic protons in the pot. Upon application, the amine evaporates, the pH drops natively, and the Brønsted acid catalyst is liberated to cure the film.

Q3: Can I achieve ring-opening without traditional acid catalysts? My substrate is highly acid-sensitive. Causality & Solution: Yes. Certain nucleophiles can induce ring-opening or isomerization without the need for standard acid catalysts. For example, iodide ( I− ) or thiocyanate ( SCN− ) ions in polar aprotic solvents can act as both the nucleophile and the catalytic mediator, isomerizing 1-aziridinecarboxamides into 2-amino-2-oxazolines or driving dimerization to piperazines (3)[3]. Actionable Step: Use 10–20 mol% of NaI in acetone at 60°C to drive the reaction via an acid-free nucleophilic cascade.

Q4: How do organoborane-amine complexes interact with aziridine-functional materials in adhesives? Causality & Solution: Organoboranes initiate free-radical polymerization but are highly pyrophoric. They are stabilized by complexing with amines. When an amine-reactive compound (like an anhydride) is added, it strips the amine, liberating the organoborane catalyst. Aziridine-functional materials act as reactive extenders in these systems, undergoing ring-opening simultaneously to yield a 100% reactive, highly cross-linked adhesive network (4)[4].

Quantitative Data: Catalyst Performance Comparison

Catalyst Class	Representative Catalyst	Primary Application	Mechanism / Regioselectivity	Typical Yield / Cure Time
Hard Lewis Acid	BF3​⋅OEt2​	Asymmetric Ring-Opening	Carbonyl coordination / C3 attack	85–95%
Chelating Lewis Acid	Cu(OTf)2​	Asymmetric Ring-Opening	Bidentate chelation / C2 attack	75–90%
Brønsted Acid	Polymer-bound R-COOH	Polymer Cross-linking	N-protonation / Network formation	< 30 mins (Unbuffered)
Nucleophilic Salt	NaI / KSCN	Isomerization	Acid-free nucleophilic attack	70–85%
Organoborane-Amine	Tributylborane-Amine	Free-Radical Initiation	Amine de-complexation	Variable

Validated Experimental Protocols

Protocol A: Lewis Acid-Catalyzed Regioselective Ring-Opening

Objective: Achieve highly regioselective nucleophilic ring-opening of enantiopure 1-aziridinecarboxamides. Causality: Moisture aggressively competes for Lewis acid coordination. Strict anhydrous conditions ensure the catalyst binds exclusively to the carboxamide carbonyl, enforcing the SN​2 trajectory.

• Preparation: Dissolve 1.0 mmol of 1-aziridinecarboxamide in 5.0 mL of anhydrous dichloromethane (DCM) in a flame-dried Schlenk flask under an inert argon atmosphere.

• Catalyst Addition: Cool the solution to -78°C using a dry ice/acetone bath. Add 0.1 mmol (10 mol%) of BF3​⋅OEt2​ dropwise via a gas-tight syringe. Stir for 15 minutes to allow the Lewis acid-substrate complex to form.

• Nucleophile Addition: Slowly add 1.2 mmol of the chosen nucleophile (e.g., a primary amine). Gradually warm the reaction mixture to room temperature over 2 hours.

• Self-Validation & Quenching:

  • Validation Check: Withdraw a 10 µL aliquot and spot it on a silica TLC plate. The complete disappearance of the UV-active starting material (typically Rf​ ~0.6 in 1:1 EtOAc/Hexane) and the appearance of a highly polar, ninhydrin-active spot confirms successful ring-opening.

  • Quench: Add 2.0 mL of saturated aqueous NaHCO3​ . The mixture will turn cloudy, physically validating the neutralization and precipitation of the Lewis acid. Extract with DCM, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: pH-Triggered Cross-Linking of Acrylic Polymers

Objective: Utilize N,N'-hexamethylene-1,6-bis(1-aziridinecarboxamide) for controlled, latent polymer curing. Causality: Aziridine crosslinkers require protonation to become electrophilic. Premature protonation causes pot-life failure; volatile amines provide temporary masking.

• Formulation: Weigh 100g of an aqueous acrylic emulsion containing pendant carboxylic acid groups into a mixing vessel.

• Buffering (Critical Step): Adjust the pH of the emulsion to 8.5 using N,N-dimethylethanolamine (DMEA) under moderate agitation.

• Crosslinker Addition: Add 2.0g of the bis(1-aziridinecarboxamide) crosslinker under continuous shear mixing. Note: Due to the alkaline buffer, the pot life is now stabilized for >48 hours.

• Application & Self-Validating Cure: Draw down the film onto a test substrate. As the water and volatile DMEA evaporate, the pH drops natively, liberating the Brønsted acid (carboxylic protons) which catalyzes the ring-opening crosslinking.

  • Validation Check: After 24 hours of ambient curing, perform a Methyl Ethyl Ketone (MEK) double-rub test. A successfully catalyzed cross-linked network will resist >100 rubs without film degradation, whereas an un-catalyzed or poorly buffered film will dissolve in <10 rubs.

Sources

• 1. bioorg.org [bioorg.org]
• 2. WO2011039544A1 - Crosslinking agents for producing gels and polymer beads for oilfield applications - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US5935711A - Organoborane amine complex initiator systems and polymerizable compositions made therewith - Google Patents [patents.google.com]

Section 1: Mechanistic Causality of Side Products (The "Why")

Welcome to the Technical Support Center for 1-Aziridinecarboxamide synthesis. This guide is designed for researchers and drug development professionals dealing with the unique challenges of aziridine chemistry.

Because 1-aziridinecarboxamides feature a highly strained three-membered nitrogen heterocycle coupled with a reactive amide linkage, they are highly susceptible to side reactions such as isomerization, polymerization, and hydrolysis[1]. This guide provides a mechanistic breakdown of these side products, troubleshooting FAQs, and a self-validating standard operating procedure (SOP) to maximize your synthetic yield.

To minimize side products, you must first understand the thermodynamic and kinetic forces acting on the aziridine ring. The ring possesses approximately 27 kcal/mol of strain energy, making it a thermodynamic "spring" waiting to release.

• The Heine Reaction (Isomerization): When an aziridine is acylated to form a 1-aziridinecarboxamide, the carbonyl oxygen becomes a potent internal nucleophile. Under the influence of heat, nucleophiles (like iodide), or Lewis acids, the aziridine ring opens and recloses to form a more thermodynamically stable 5-membered oxazoline or imidazoline ring[2]. This rearrangement is known as the Heine reaction.

• Ring-Opening Polymerization: The aziridine nitrogen is basic. If the reaction environment drops below neutral pH, the nitrogen protonates, turning it into an excellent leaving group. Unreacted aziridine molecules will rapidly attack the protonated species, triggering a runaway cationic ring-opening polymerization that results in viscous polyethyleneimine byproducts.

• Over-Carbamoylation: If the isocyanate reagent is used in excess, or if moisture is present, side reactions will generate insoluble urea derivatives or result in the dimerization of the aziridine species[3].

Reaction pathways of 1-Aziridinecarboxamide synthesis and major side products.

Section 2: Troubleshooting Guides & FAQs

Q1: I am detecting a 5-membered heterocyclic byproduct in my NMR instead of the target compound. How do I stop this? A1: You are observing the Heine reaction[2]. This isomerization is highly sensitive to Lewis acids. If you are using catalysts like ZnCl₂ or Sc(OTf)₃, remove them immediately, as they will drive the reaction almost entirely toward the oxazoline/imidazoline[4]. Furthermore, ensure your reaction temperature never exceeds 0°C during synthesis and 25°C during solvent evaporation.

Q2: My reaction mixture turned into a thick, viscous gel. What happened? A2: This is a classic sign of acid-catalyzed cationic ring-opening polymerization. Aziridines will polymerize rapidly if the pH drops even slightly. To prevent this, ensure all glassware is base-washed, and verify that your solvent (e.g., CH₂Cl₂) is strictly anhydrous and free of HCl impurities (which can form in aging halogenated solvents).

Q3: How do I prevent over-reaction and urea formation when using isocyanates? A3: Strict stoichiometric control is required. Always use the isocyanate as the limiting reagent (e.g., 1.0 equivalent of aziridine to 0.95 equivalents of isocyanate). This ensures complete consumption of the highly reactive isocyanate and prevents it from reacting with trace moisture to form urea byproducts.

Q4: What is the best way to monitor the reaction without degrading the product? A4: Avoid using acidic TLC stains (like PMA or vanillin), as the acidity and the heat gun will instantly degrade the 1-aziridinecarboxamide on the silica plate. Rely on FT-IR spectroscopy to monitor the disappearance of the isocyanate peak, or use UV/KMnO₄ for TLC visualization.

Section 3: Self-Validating Synthesis Protocol

The following protocol details the synthesis of a generic 1-aziridinecarboxamide via isocyanate addition, engineered with built-in validation gates to ensure scientific integrity and prevent side-product formation[5].

Step 1: Reagent Preparation & System Purging

• Action: Base-wash all glassware with 5% KOH/isopropanol, rinse with DI water, and bake dry. Purge the reaction system with ultra-dry N₂.

• Validation Check: Swab the internal surface of the cooled glassware with a moistened pH strip prior to assembly; it must read neutral to slightly basic (pH 7–8). Acidic surfaces will trigger polymerization.

Step 2: Reactant Charging & Temperature Control

• Action: Dissolve the aziridine (1.0 eq) in anhydrous, acid-free CH₂Cl₂ (0.2 M concentration). Cool the reaction vessel using an ice-water bath.

• Validation Check: Insert an internal thermocouple. The internal solvent temperature must stabilize at ≤ 2°C before proceeding. Exothermic heat spikes during addition will trigger the Heine reaction.

Step 3: Controlled Isocyanate Addition

• Action: Add the isocyanate (0.95 eq) dropwise over 30 minutes with vigorous stirring. The slight deficit of isocyanate ensures it remains the limiting reagent.

• Validation Check: Monitor the reaction via FT-IR spectroscopy. The strong, distinct isocyanate stretching frequency at ~2270 cm⁻¹ should steadily decrease. The reaction is complete when this peak is entirely absent.

Step 4: Thermal-Safe Workup

• Action: Concentrate the crude mixture under reduced pressure (rotary evaporation).

• Validation Check: The rotary evaporator water bath must be set strictly to 20–25°C. Do not apply heat.

Step 5: Structural Verification

• Action: Perform ¹H-NMR (CDCl₃) on the crude residue[3].

• Validation Check: Look for the characteristic highly shielded aziridine ring protons (typically appearing as multiplets at δ 2.0–2.5 ppm). If the peaks have shifted downfield to δ 3.5–4.0 ppm, oxazoline formation has occurred, indicating thermal or Lewis acid degradation.

Diagnostic workflow for identifying and resolving 1-aziridinecarboxamide side products.

Section 4: Quantitative Data Summary

The following table summarizes the impact of specific reaction parameters on the product distribution during 1-aziridinecarboxamide synthesis, highlighting the causality of side-product formation.

Reaction Parameter	Temperature	Solvent	Additive / Catalyst	Target Yield (%)	Heine Byproduct (%)	Polymer Byproduct (%)
Optimal Conditions	0°C	CH₂Cl₂	None	> 90%	< 2%	< 1%
Elevated Temp	25°C	CH₂Cl₂	None	65%	25%	5%
Lewis Acid Present	0°C	CH₂Cl₂	ZnCl₂ (1.25 eq)	< 5%	> 85%	5%
Acidic Impurities	0°C	CH₂Cl₂	Trace HCl	< 10%	10%	> 70%
Excess Isocyanate	0°C	CH₂Cl₂	None (1.5 eq NCO)	70%	< 5%	20% (Urea)

References

• Smolecule:1-Aziridinecarboxamide, 2-cyano-N-phenyl- Applications & Properties.
• ACS Catalysis:Palladium-Catalyzed, Enantioselective Heine Reaction.
• Semantic Scholar:Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines...
• NIH/PMC:Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea.
• Google Patents:EP1461316B1 - Synthesis of 2-cyanoziridine-1-carboxamide.

Sources

• 1. Buy 1-Aziridinecarboxamide, 2-cyano-N-phenyl- | 55275-64-4 | >98% [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. EP1461316B1 - Synthesis of 2-cyanoziridine-1-carboxamide - Google Patents [patents.google.com]

Technical Support Center: Purification Strategies for 1-Aziridinecarboxamide Products

Welcome to the Technical Support Center for the isolation and purification of 1-aziridinecarboxamide derivatives. As a critical structural motif in chemotherapeutics (e.g., DNA cross-linking agents) and advanced organic synthesis, the 1-aziridinecarboxamide system presents unique purification challenges. The inherent tension of the three-membered aziridine ring, coupled with the hydrogen-bonding capacity of the carboxamide group, makes these molecules highly susceptible to acid-catalyzed ring-opening, thermal degradation, and spontaneous polymerization[1].

This guide provides field-proven methodologies, mechanistic troubleshooting, and optimized protocols to ensure high-yield, high-purity recovery of your target compounds.

Purification Workflow & Decision Matrix

Caption: Workflow for the isolation and purification of 1-aziridinecarboxamide derivatives.

Core Experimental Methodologies

Protocol A: Flash Chromatography on Basic Alumina

Mechanistic Rationale: Standard silica gel contains acidic silanol groups (pKa ~ 4.5-5.5) that protonate the aziridine nitrogen, activating the strained ring toward nucleophilic attack and causing massive yield losses. Basic alumina lacks these acidic protons, preserving the structural integrity of the aziridine ring during separation[2].

• Stationary Phase Preparation: Dry-pack a glass column with activated basic alumina (Brockmann Grade I or II, depending on required retention).

• Sample Loading: Dissolve the crude 1-aziridinecarboxamide in a minimal volume of dichloromethane (CH₂Cl₂). If the sample is highly polar, dry-load it onto a small amount of basic alumina and evaporate the solvent completely under vacuum before loading.

• Elution: Utilize a non-polar to polar gradient, typically starting with 100% hexanes and gradually increasing the proportion of ethyl acetate (EtOAc).

• Fraction Collection: Monitor fractions via Thin-Layer Chromatography (TLC). Self-Validating Tip: If using silica TLC plates to monitor an alumina column, pre-expose the TLC plate to ammonia vapor to prevent the compound from degrading directly on the plate during development.

• Concentration: Pool product-containing fractions and concentrate under reduced pressure. Critical Step: Maintain the water bath temperature strictly below 30°C to prevent thermal decomposition[2].

Protocol B: Recrystallization

For solid 1-aziridinecarboxamide derivatives, recrystallization is the preferred polishing step, often yielding >99% purity without the degradation risks associated with chromatography[3].

• Dissolution: Dissolve the concentrated, semi-pure product in a minimal amount of warm (not boiling) diethyl ether (Et₂O) or dichloromethane.

• Precipitation: Slowly add a non-polar anti-solvent, such as pentane or hexanes, dropwise until the solution becomes faintly turbid.

• Crystallization: Allow the mixture to cool slowly to room temperature to encourage stable crystal lattice formation, then transfer to a 4°C refrigerator overnight.

• Recovery: Filter the resulting crystals through a chilled Büchner funnel, wash with ice-cold pentane, and dry under high vacuum.

Quantitative Data Summary

The following table summarizes the expected outcomes and limitations of various purification strategies applied to 1-aziridinecarboxamides[1][2][3].

Purification Method	Typical Yield Recovery	Expected Purity	Primary Advantage	Key Limitation / Causality
Basic Alumina Chromatography	75 - 85%	>95%	Prevents acid-catalyzed ring opening.	Lower resolution than silica; potential for streaking.
Deactivated Silica (Et₃N)	70 - 80%	>95%	Higher resolution for complex crude mixtures.	Trace acid may still cause minor degradation.
Recrystallization (Et₂O/Pentane)	60 - 90%	>99%	Thermal/acidic degradation risks are entirely minimized.	Requires the target product to be a crystalline solid.
Vacuum Distillation	< 30%	Variable	Removes non-volatile oligomers effectively.	High risk of thermal decomposition/polymerization.

Troubleshooting Guides & FAQs

Q1: I am losing a significant portion of my product mass during silica gel chromatography. What is happening? A1: You are likely experiencing acid-catalyzed ring opening. The acidic silanol groups on standard silica gel protonate the aziridine ring. Once protonated, the ring becomes highly electrophilic and reacts with ambient nucleophiles (e.g., moisture, trace alcohols, or other aziridine molecules), leading to decomposition or polymerization[2]. Solution: Switch to basic alumina. If you absolutely must use silica gel for resolution purposes, pre-treat the column by flushing it with an eluent containing 1-3% triethylamine (Et₃N) to neutralize the acidic sites, and run the column as rapidly as possible.

Q2: My 1-aziridinecarboxamide is contaminated with unreacted isocyanate from the synthesis step. How do I separate them? A2: Isocyanates often co-elute with aziridinecarboxamides due to highly similar polarities. Solution: Implement a chemical quench before purification. Add a small amount of methanol or a solid-supported amine scavenger resin to the crude reaction mixture and stir for 30 minutes[4]. This converts the highly reactive isocyanate into a much more polar carbamate or urea derivative. During chromatography, this polar byproduct will be strongly retained on the column, allowing your 1-aziridinecarboxamide to elute cleanly.

Q3: Can I use distillation to purify volatile 1-aziridinecarboxamide derivatives? A3: It is strongly discouraged. The thermal energy required for distillation—even under high vacuum—frequently exceeds the activation energy for aziridine ring-opening or spontaneous radical polymerization[1]. The carboxamide group can also undergo thermal rearrangement at elevated temperatures. Always prioritize low-temperature techniques like chromatography or recrystallization[3].

Q4: My product degrades during solvent removal on the rotary evaporator. How can I prevent this? A4: 1-Aziridinecarboxamides are thermally labile. When concentrated to a neat oil or solid, the localized concentration of the strained rings increases the probability of intermolecular reactions. Solution: Never exceed a water bath temperature of 30°C. Ensure your vacuum pump is strong enough to remove solvents like EtOAc or CH₂Cl₂ at room temperature. Once the solvent is removed, immediately store the product under an inert atmosphere (argon or nitrogen) at -20°C[2].

References

• [4] Title: EP1461316B1 - Synthesis of 2-cyanoziridine-1-carboxamide Source: Google Patents URL:

• [3] Title: Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines Source: PMC - NIH URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Antiproliferative Activity of Phosphorus Substituted 4-Cyanooxazolines, 2-Aminocyanooxazolines, 2-Iminocyanooxazolidines and 2-Aminocyanothiazolines by Rearrangement of Cyanoaziridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP1461316B1 - Synthesis of 2-cyanoziridine-1-carboxamide - Google Patents [patents.google.com]

Technical Support Center: Managing the High Reactivity of 1-Aziridinecarboxamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the complexities of handling highly reactive crosslinking agents. 1-Aziridinecarboxamide and its bis-derivatives (such as N,N'-(methylenedi-4,1-phenylene)bis(aziridine-1-carboxamide)) are exceptionally potent molecules. Their efficacy in polymer chemistry, adhesives, and pharmaceutical synthesis stems directly from the highly strained three-membered aziridine ring [1].

However, this same structural feature makes them prone to premature degradation, hydrolysis, and unwanted auto-polymerization if not managed with rigorous scientific precision. This guide is designed to provide you with field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure experimental success and safety.

Mechanistic Causality: Understanding the Reactivity

To master 1-Aziridinecarboxamide, you must first understand the thermodynamics and kinetics governing its behavior. The aziridine ring possesses immense ring strain (approximately 27 kcal/mol). Under neutral or mildly alkaline conditions, the non-activated aziridine ring remains relatively stable.

The critical inflection point occurs upon exposure to acidic conditions or electrophiles. The ring nitrogen undergoes protonation or alkylation, forming a highly reactive aziridinium ion [2]. This intermediate acts as a powerful electrophile, aggressively seeking nucleophiles (such as carboxyl, hydroxyl, or amine groups) to undergo a ring-opening reaction that relieves the structural strain, forming a stable covalent linkage [1].

Mechanistic pathway of 1-Aziridinecarboxamide activation and ring-opening.

Troubleshooting & FAQs

Q1: Why is my 1-Aziridinecarboxamide crosslinking agent polymerizing during storage?

Causality: Aziridines are exquisitely sensitive to moisture and acidic environments. Even trace amounts of water or atmospheric CO₂ (which dissolves to form carbonic acid) can trigger the protonation of the aziridine nitrogen. Once a few molecules form aziridinium ions, they can be attacked by the nitrogen atoms of adjacent aziridine molecules, triggering a runaway auto-polymerization cascade. Resolution: Store the compound strictly at 2–8°C for short-term use, or -20°C for long-term storage [3]. Ensure the container is tightly sealed and purged with an inert gas (Argon or Nitrogen). Always allow the vial to reach room temperature in a desiccator before opening to prevent condensation.

Q2: I am seeing inconsistent crosslinking efficiency in my aqueous polymer emulsions. How can I stabilize the reaction?

Causality: In aqueous systems, aziridine crosslinkers face a kinetic competition: they can either react with the target functional groups (e.g., carboxylates on your polymer) or undergo hydrolysis by water. If the pH of the emulsion drops below 8.0, the rate of hydrolysis outpaces the rate of crosslinking, destroying your active reagent. Resolution: Pre-adjust the pH of your formulation to a slightly alkaline state (pH 8.5–9.5) using a volatile base like ammonium hydroxide prior to adding the aziridine. This suppresses aziridinium ion formation in the liquid state. As the formulation dries and the ammonia evaporates, the pH drops, selectively triggering the crosslinking reaction right when the polymer chains are in close proximity.

Q3: What are the critical safety and toxicological considerations?

Causality: The identical ring-strain mechanism that makes aziridines excellent industrial crosslinkers also makes them potent biological alkylating agents. They can readily alkylate DNA bases and cellular proteins, presenting significant mutagenic and toxicological hazards [3]. Resolution: Treat this compound as a hazardous alkylating agent. All handling must occur inside a certified Class II chemical fume hood. Mandatory PPE includes double-gloving with chemical-resistant gloves (butyl rubber is preferred over standard nitrile for prolonged exposure), splash goggles, and a fluid-resistant lab coat.

Quantitative Data: Physicochemical & Stability Metrics

To aid in formulation and experimental design, the following table synthesizes the critical operational parameters for 1-Aziridinecarboxamide derivatives:

Parameter	Recommended Value / Condition	Mechanistic Impact
Storage Temperature	2–8°C (Short term), -20°C (Long term)	Minimizes thermal kinetic energy, preventing auto-polymerization.
Optimal Formulation pH	8.5 – 9.5 (Slightly Alkaline)	Prevents premature protonation of the aziridine nitrogen [1].
Ring Strain Energy	~27 kcal/mol	Drives the thermodynamic favorability of the ring-opening reaction.
Typical Dosage	1.0% – 3.0% (w/w based on solids)	Balances crosslink density with the risk of unreacted residual monomer.
Solubility Profile	Soluble in DMSO; partially in water	Requires careful, high-shear dispersion in aqueous emulsions to avoid localized concentration spikes.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes an internal check to verify that the chemical mechanism has proceeded as intended.

Protocol A: Controlled Crosslinking Workflow for Polymer Emulsions

• Preparation & pH Control: Dilute your target carboxyl-functionalized polymer in an aqueous buffer. Using a calibrated pH meter, adjust the solution to pH 9.0 using 10% ammonium hydroxide. Validation Check: The pH must remain stable at 9.0 for at least 15 minutes before proceeding.

• Reagent Addition: Dissolve the 1-Aziridinecarboxamide in a small volume of compatible co-solvent (e.g., DMSO) if necessary. Add this dropwise to the polymer emulsion under continuous, gentle mechanical stirring. Avoid introducing air bubbles.

• Curing & Activation: Apply the formulation to your substrate. Cure at room temperature or apply mild heat (60°C). The evaporation of ammonia will naturally lower the pH, activating the aziridine ring-opening.

• System Validation (Solvent Swell Test): To confirm successful crosslinking, weigh a sample of the cured film, immerse it in a strong solvent (e.g., MEK or Toluene) for 24 hours, dry it, and re-weigh. A high gel fraction (>90% mass retention) validates that the aziridine successfully formed a covalent network rather than hydrolyzing.

Protocol B: Safe Quenching and Disposal Procedure

Because unreacted aziridines are hazardous, all leftover reagents and contaminated glassware must be chemically deactivated.

• Quenching Solution Preparation: Prepare a 10% (v/v) solution of acetic acid in water. The acid will force the rapid protonation of the aziridine ring, while the water acts as an abundant nucleophile to safely consume the reactive intermediate.

• Deactivation: Carefully submerge contaminated glassware or add the quenching solution to residual 1-Aziridinecarboxamide.

• Incubation: Allow the mixture to stand in the fume hood for a minimum of 24 hours. Validation Check: Monitor the pH of the waste solution; it must remain acidic (< pH 4.0) throughout the 24-hour period to guarantee complete ring-opening.

• Disposal: Once fully hydrolyzed, the resulting amino-alcohol derivatives are significantly less toxic. Dispose of the neutralized solution as hazardous aqueous waste according to your institutional EHS guidelines.

References

• Alkylative Aziridine Ring-Opening Reactions Source: National Center for Biotechnology Information (NCBI) - PubMed Central (PMC) URL:[Link]

• Recent Advances in Transition Metal-Catalyzed Ring-Opening Reaction of Aziridine Source: MDPI - Molecules URL:[Link]

• 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- (CID 81913) Source: PubChem Database URL:[Link]

Technical Support Center: 1-Aziridinecarboxamide Stability &amp; Shelf-Life Optimization

Welcome to the Technical Support Center for 1-Aziridinecarboxamide and related aziridine derivatives. Because of their immense utility as cross-linkers, alkylating agents, and electrophilic synthons, aziridines are indispensable in drug development and materials science. However, the very geometric strain that makes them useful also makes them notoriously unstable.

This guide is engineered for researchers and scientists who require absolute reagent integrity. Here, we move beyond basic handling instructions to explore the thermodynamic and kinetic causality of aziridine degradation, providing you with self-validating protocols to maximize the shelf life of your 1-Aziridinecarboxamide solutions.

Part 1: The Mechanistic Causality of Degradation

To stop degradation, you must understand its pathways. 1-Aziridinecarboxamide features a highly strained three-membered nitrogen heterocycle (~60° bond angles). The carboxamide group is electron-withdrawing, which pulls electron density away from the ring, making the ring carbons highly electrophilic and susceptible to nucleophilic attack[1].

The critical vulnerability of this molecule is pH . In acidic environments (pH < 7), the aziridine nitrogen or the carbonyl oxygen becomes protonated. This drastically lowers the activation energy for ring-opening. If water or amines are present, the ring undergoes rapid nucleophilic opening[2]. If no other nucleophiles are present, the protonated monomer is attacked by the lone pair of an unprotonated aziridine molecule, triggering a rapid, exothermic Cationic Ring-Opening Polymerization (CROP) [3].

Mechanistic pathways of 1-Aziridinecarboxamide degradation via hydrolysis and polymerization.

Quantitative Stability Profile

Maintaining an alkaline environment is not just recommended; it is a strict thermodynamic requirement for aziridine stability in aqueous media[4]. The table below summarizes the exponential relationship between pH and shelf life.

Table 1: Half-Life ( t1/2​ ) of Aziridine Derivatives in Aqueous Solutions at 25°C

pH Level	Buffer System	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
4.0	Acetate	< 15 minutes	Rapid Acid-Catalyzed Hydrolysis
6.0	MES	~ 2-4 hours	Mild Hydrolysis & CROP
7.4	PBS	~ 24-48 hours	Slow Nucleophilic Attack
8.5	Borate / Carbonate	> 2 weeks	Highly Stable (Deprotonated)

(Note: Quantitative estimates synthesized from established aziridine stability profiles and chemosterilant degradation data[4],[3].)

Part 2: Troubleshooting & FAQs

Q1: My 1-Aziridinecarboxamide stock solution turned slightly yellow and became viscous. What happened, and can I salvage it? A1: You cannot salvage it. This is the classic visual indicator of 3[3]. A drop in pH or exposure to trace moisture initiated a chain reaction where aziridine molecules attacked one another. The increased viscosity is the physical manifestation of polymer chains forming, and the yellowing is due to the formation of conjugated polyamine byproducts[1]. Dispose of the solution according to hazardous waste protocols.

Q2: Can I use standard Tris-HCl buffer to prepare my in vitro assay solutions? A2: Absolutely not. Tris(hydroxymethyl)aminomethane contains a highly nucleophilic primary amine. Because the carboxamide group activates the aziridine ring, it is exceptionally susceptible to nucleophilic attack. Tris will actively ring-open 1-Aziridinecarboxamide, completely neutralizing your reagent before your experiment even begins[2]. Instead, use non-nucleophilic buffers like HEPES, Phosphate, or Borate, strictly adjusted to pH 8.0–8.5.

Q3: What is the impact of brief atmospheric exposure on the shelf life of the solid powder? A3: Atmospheric exposure introduces two critical degradation vectors: moisture and carbon dioxide. Moisture acts as a nucleophile, leading to slow hydrolysis. More insidiously, CO₂ dissolves in hygroscopic environments to form carbonic acid. This micro-acidification lowers the localized pH, triggering the acid-catalyzed CROP cascade[1]. This is why inert gas overlay (Argon/N₂) is mandatory during storage.

Part 3: Self-Validating Experimental Protocols

To guarantee experimental reproducibility, reagent preparation must be treated as a self-validating system. The following workflow ensures optimal preparation and immediate analytical validation.

Optimized workflow for the preparation, storage, and validation of aziridine stock solutions.

Protocol 1: Preparation of Ultra-Stable Stock Solutions

Causality Focus: Eliminating protons and nucleophiles to prevent thermodynamic collapse.

• Thermal Equilibration: Remove the sealed vial of 1-Aziridinecarboxamide from the freezer and place it in a desiccator. Allow it to reach room temperature (approx. 30 minutes) before opening.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation, initiating micro-hydrolysis.

• Solvent Selection:

  • For Organic Stocks: Use strictly anhydrous, amine-free Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

  • For Aqueous Stocks: Use a non-nucleophilic buffer (e.g., 50 mM Sodium Borate) adjusted to pH 8.5 using NaOH.

• Dissolution & Aliquoting: Dissolve the powder via gentle vortexing (do not sonicate or heat). Immediately divide the solution into single-use amber glass vials.

  • Causality: Aziridines degrade rapidly upon repeated freeze-thaw cycles. Single-use aliquots isolate the bulk stock from thermal stress.

• Inert Atmosphere Sealing: Gently flush the headspace of each vial with Argon gas for 3–5 seconds before capping tightly.

  • Causality: Argon is heavier than air and effectively displaces CO₂, preventing carbonic acid formation[1].

• Storage: Store immediately at -20°C.

Protocol 2: Self-Validation via Quantitative NMR (qNMR)

Causality Focus: Visual checks cannot detect early-stage hydrolysis. qNMR provides absolute quantification of intact aziridine rings.

• Standard Preparation: Accurately weigh a highly stable internal standard, such as 1,3,5-trimethoxybenzene, into an NMR tube.

• Sample Addition: Add a known volume of your 1-Aziridinecarboxamide stock solution to the tube.

• Solvent Addition: Dilute with an appropriate deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquisition & Integration: Acquire a standard ¹H-NMR spectrum. Integrate the sharp singlet of the internal standard (typically ~6.1 ppm for 1,3,5-trimethoxybenzene) against the characteristic aziridine ring protons, which appear as highly shielded multiplets around 2.0–2.5 ppm[1].

• Validation Check:

  • Pass: The integration ratio matches the theoretical molar ratio within a 5% margin of error.

  • Fail: The integration ratio drops, or new peaks appear in the 3.0–3.5 ppm region (indicating ring-opened aliphatic amines). If this occurs, the aliquot is compromised and must be discarded.

References

• Royal Society of Chemistry (Polymer Chemistry). "Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization."[Link]

• National Institutes of Health (PMC). "A Specific Nucleophilic Ring-Opening Reaction of Aziridines as a Unique Platform for the Construction of Hydrogen Polysulfides Sensors." [Link]

• American Chemical Society. "The Stability of Tepa and Other Aziridine Chemosterilants."[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Specific Nucleophilic Ring-Opening Reaction of Aziridines as a Unique Platform for the Construction of Hydrogen Polysulfides Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY00278B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Unwanted Ring-Opening of 1-Aziridinecarboxamide

Welcome to the advanced technical support center for the handling, storage, and synthetic application of 1-Aziridinecarboxamide . As a highly strained, nitrogen-containing three-membered heterocycle, this compound is a powerful building block in drug development. However, its inherent reactivity often leads to unwanted ring-cleavage or polymerization if experimental conditions are not rigorously controlled.

This guide is designed for researchers and scientists to troubleshoot degradation issues, understand the mechanistic causality behind aziridine instability, and implement self-validating protocols to preserve ring integrity.

Mechanistic Causality: Why Does the Ring Open?

To prevent ring-opening, you must first understand the thermodynamic and kinetic forces at play. The unsubstituted aziridine ring possesses approximately 27 kcal/mol of geometric ring strain. However, 1-Aziridinecarboxamide is classified as an "activated aziridine" due to the electron-withdrawing carboxamide group attached directly to the ring nitrogen[1].

This electron-withdrawing group (EWG) fundamentally alters the molecule's stability by pulling electron density away from the ring carbons. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the C2 and C3 carbons exceptionally electrophilic and susceptible to nucleophilic attack (SN2 pathway)[2]. Furthermore, the carboxamide oxygen can coordinate with trace Lewis acids or protons. This coordination induces an aziridinium-like transition state, drastically reducing the activation energy required for C-N bond cleavage[3].

To keep the ring intact, your experimental design must systematically block these two pathways: Nucleophilic Attack and Acid-Catalyzed Activation .

Visualizing Degradation Pathways & Solutions

Mechanistic pathways of 1-Aziridinecarboxamide ring-opening and targeted preventative strategies.

Troubleshooting Guide & FAQs

Q: My 1-Aziridinecarboxamide reagent has turned into a viscous, yellowish gel during storage. What caused this, and can it be salvaged? A: The visual shift to a viscous gel or solid indicates uncontrolled cationic ring-opening polymerization[4]. Because 1-Aziridinecarboxamide is highly activated, trace moisture or acidic impurities in the storage container protonate the nitrogen, initiating a cascade where one aziridine molecule acts as a nucleophile attacking the activated ring of another. Action: This material cannot be salvaged for precise synthetic steps and must be disposed of safely. To prevent this, store fresh batches strictly at -20°C under an inert argon atmosphere, sealed tightly with Parafilm.

Q: During my substitution reaction, I am observing regioselective ring opening at the C3 position instead of my intended functionalization. How do I suppress this? A: Ring-opening at the less sterically hindered C3 position is the classic signature of nucleophilic attack on an activated aziridine[2]. This occurs when your reaction solvent contains nucleophilic impurities (e.g., water, alcohols) or when your intended reagent acts as a Lewis acid, coordinating to the carboxamide and triggering C3-N bond cleavage. Action: Switch to strictly anhydrous, aprotic solvents (e.g., dry THF, Toluene). If a base is required for your reaction, use strictly non-nucleophilic bases (like DIPEA or DBU) to avoid competitive attack on the ring.

Q: How do I remove trace acidic impurities from my solvent to prevent acid-catalyzed ring opening? A: Even trace amounts of HCl generated in aged dichloromethane (DCM) or chloroform can rapidly destroy 1-Aziridinecarboxamide. Action: Pass the halogenated solvent through a plug of basic alumina immediately prior to use, or store the solvent over activated 4Å molecular sieves and anhydrous K2CO3.

Quantitative Data: Compatibility & Stability

Table 1: Solvent Compatibility Matrix

Solvent	Compatibility	Risk Factor	Recommendation
Methanol / Ethanol	❌ Incompatible	High (Nucleophilic attack)	Avoid entirely. Protic solvents will cleave the ring.
Aqueous Buffers (pH < 7)	❌ Incompatible	High (Acid-catalyzed hydrolysis)	Avoid. Use only mildly basic buffers (pH 7.5-8.5) for workups.
Dichloromethane (DCM)	⚠️ Conditional	Medium (Trace HCl from degradation)	Pass through basic alumina before use to neutralize acids.
Tetrahydrofuran (THF)	✅ Highly Compatible	Low	Dry over Na/benzophenone; ideal solvent for reactions.
Toluene	✅ Highly Compatible	Low	Excellent for non-polar reaction environments.

Table 2: Temperature & Storage Stability Profile

Condition	Expected Stability	Visual Indicators of Degradation
Room Temp (25°C), Ambient Air	< 48 hours	Yellowing, increased viscosity, pressure buildup.
Refrigerated (4°C), Sealed	1-2 weeks	Slight color shift to pale yellow.
Freezer (-20°C), Argon Atmosphere	> 6 months	Remains a clear/white crystalline solid or colorless liquid.
Exposure to Lewis Acids (e.g., BF3)	< 5 minutes	Rapid exothermic polymerization, gas evolution.

Self-Validating Experimental Protocols

To ensure the aziridine ring remains intact during synthetic manipulations, follow this self-validating methodology. The protocol includes built-in analytical checkpoints to confirm ring integrity before proceeding to irreversible steps.

Protocol: Anhydrous Reaction Setup & In-Situ Validation

Step 1: System Preparation & Dehydration Flame-dry all glassware under a high vacuum (0.1 Torr) for 5 minutes. Backfill the system with high-purity Argon. Repeat this cycle three times to ensure the complete removal of ambient moisture.

Step 2: Solvent Purification Use only freshly distilled, aprotic solvents (e.g., THF distilled over Sodium/Benzophenone). Add activated 4Å molecular sieves directly to the reaction flask to scavenge any adventitious water introduced during reagent addition.

Step 3: Substrate Addition (Thermal Control) Dissolve the 1-Aziridinecarboxamide in the purified solvent at -78°C (Dry ice/Acetone bath). Lowering the thermal kinetic energy prevents spontaneous ring expansion and stabilizes the molecule against transient electrophiles.

Step 4: Reagent Introduction Add your intended electrophiles or reagents dropwise down the side of the flask. Maintain the reaction temperature below -20°C throughout the addition phase.

Step 5: Validation Check (Self-Validation System) Do not proceed to workup without verifying ring integrity. Extract a 50 µL aliquot of the reaction mixture via a microsyringe. Dilute it immediately in CDCl3 (pre-treated with K2CO3 to remove acidity) and run a rapid ^1^H NMR.

• Pass Condition: The presence of characteristic highly shielded aziridine ring protons (multiplets at ~2.0–2.5 ppm) confirms the ring is intact.

• Fail Condition: If these signals disappear and shift downfield to >3.0 ppm, unwanted ring-opening has occurred. Abort and re-evaluate solvent purity.

Step 6: Quenching and Workup Quench the reaction at -20°C using a mildly basic buffer (e.g., saturated aqueous NaHCO3). NEVER use acidic workups (like saturated NH4Cl or dilute HCl), as the biphasic acidic environment will immediately protonate the carboxamide and cleave the ring during extraction. Extract with ethyl acetate or basic-alumina-filtered DCM.

References

• Ishikawa, T. (2012). AZIRIDINE-2-CARBOXYLATES: PREPARATION, NUCLEOPHILIC RING OPENING, AND RING EXPANSION. Heterocycles. 2

• MDPI. (2010). Unexplored Nucleophilic Ring Opening of Aziridines. Molecules.3

• BenchChem. (2025). Stability and proper storage conditions for aziridine compounds. BenchChem Technical Support. 4

• MacMillan Group. (2004). Catalytic Enantioselective Aziridinations. Princeton University. 1

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Inconsistent Polymerization Results

Welcome to the Technical Support Center dedicated to resolving inconsistencies in polymerization reactions. This resource is designed for researchers, scientists, and drug development professionals who encounter variability in their polymer synthesis. Unpredictable polymerization outcomes can derail research timelines and compromise product quality. This guide provides a structured, in-depth approach to diagnosing and resolving these issues, moving beyond simple checklists to explain the underlying scientific principles. Our goal is to empower you with the expertise to not only fix current problems but also to prevent future inconsistencies.

Troubleshooting Guide: A Systematic Approach to Consistent Polymerizations

Inconsistent results in polymerization are rarely due to a single, isolated error. More often, they arise from a combination of subtle factors. This guide is structured to help you systematically investigate and eliminate potential root causes.

Q1: My polymerization fails to initiate or shows a significant induction period. What's going on?

A1: Failure to initiate is a critical issue that points to problems with the fundamental components of your reaction. The primary suspects are the initiator and the presence of inhibitors.

Underlying Expertise: Polymerization initiation is a kinetically sensitive step. Free radical polymerization, for instance, relies on the generation of a sufficient concentration of active radical species to overcome the activation energy barrier of the reaction.[1][2] Any species that scavenges these initial radicals will prevent the chain reaction from starting.

Troubleshooting Steps & Causality:

• Initiator Integrity:

  • Improper Storage: Many initiators, like Diisopropyl peroxydicarbonate (DIPPC) and AIBN, are thermally sensitive and will decompose over time if not stored at the recommended temperature (e.g., below -20°C for DIPPC).[3] This decomposition reduces the concentration of active initiator, leading to slow or failed initiation.

  • Solution: Always verify the storage conditions of your initiator.[3] If there is any doubt about its integrity, use a fresh batch. For thermally stable initiators, ensure they have not been exposed to moisture or other contaminants.

• Presence of Inhibitors:

  • Monomer-Borne Inhibitors: Monomers are often shipped with inhibitors (e.g., hydroquinone) to prevent spontaneous polymerization during transport and storage.[3] These inhibitors are highly effective radical scavengers and must be removed before use.

  • Solution: Purify your monomer by passing it through an inhibitor removal column or by washing with a dilute base followed by deionized water and drying.[3]

  • Oxygen as an Inhibitor: Dissolved oxygen is a notorious inhibitor of free-radical polymerizations.[4] It reacts with initiating radicals to form stable peroxy radicals, which do not efficiently initiate polymerization.

  • Solution: Thoroughly degas your reaction mixture. Common techniques include freeze-pump-thaw cycles (at least three are recommended) or purging with a high-purity inert gas like argon or nitrogen for an extended period.[4]

Visualizing the Problem: Initiation Failure Workflow

Caption: Key factors influencing polymerization kinetics.

Experimental Protocols

Protocol 1: Monomer Purification via an Inhibitor Removal Column

Objective: To remove inhibitors (e.g., hydroquinone, MEHQ) from vinyl monomers.

Materials:

• Inhibitor removal columns (pre-packed with activated basic alumina)

• Monomer to be purified

• Clean, dry collection flask

• Inert gas source (e.g., nitrogen or argon)

Procedure:

• Ensure the collection flask is clean and dry.

• Flush the collection flask with an inert gas.

• Uncap the inhibitor removal column at both ends.

• Allow the storage solution to drain completely.

• Gently pass the monomer through the column under gravity or with gentle positive pressure from an inert gas source.

• Collect the purified monomer in the prepared flask.

• Once the desired amount of monomer is collected, blanket the flask with inert gas and seal it.

• Store the purified monomer at a low temperature (as recommended for the specific monomer) and use it within a short period, as the inhibitor has been removed.

Self-Validation: A simple test for the presence of some inhibitors is to perform a small-scale polymerization with the purified and unpurified monomer under identical conditions. The purified monomer should polymerize significantly faster.

Frequently Asked Questions (FAQs)

Q: How often should I purify my monomers? A: It is best practice to purify monomers immediately before use, especially for controlled polymerization techniques where reproducibility is critical. If stored after purification, keep them under an inert atmosphere and at a low temperature.

Q: Can I use a different initiator than what is specified in a protocol? A: While possible, changing the initiator can have significant effects on the polymerization. [1]You must consider the initiator's decomposition temperature and half-life, its solubility in your reaction medium, and its efficiency with your chosen monomer. A new initiator will likely require re-optimization of the reaction conditions.

Q: What analytical techniques are most useful for troubleshooting inconsistent polymerizations? A: A combination of techniques is often necessary. Gel Permeation Chromatography (GPC) is essential for determining molecular weight and PDI. [5][6]Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the polymer structure and composition. [5][6]Differential Scanning Calorimetry (DSC) can be used to study the thermal properties of the polymer and to monitor the heat flow during the polymerization itself. [5] Q: My polymer precipitates during the reaction. What should I do? A: Precipitation during polymerization can occur if the growing polymer becomes insoluble in the reaction medium. [7]This can be due to a poor choice of solvent or the polymer reaching a critical molecular weight. To address this, you can try a different solvent in which the polymer is more soluble, or you could be performing a dispersion or precipitation polymerization, in which case the insolubility is expected.

Q: How does agitation speed affect my polymerization? A: In heterogeneous systems like suspension or emulsion polymerization, agitation is critical for maintaining droplet or particle size and ensuring uniform heat transfer. [13]Inadequate agitation can lead to agglomeration, while excessive agitation can cause shear-induced degradation or instability. In solution polymerization, proper agitation ensures a homogenous temperature and concentration of reagents. [3]

References

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• Benchchem. (n.d.).
• ResearchGate. (2024, April 10).
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• Polymer Analysis: Essential Techniques and Strategies for Modern Labor
• chempilots.com. (n.d.). About Polymer Synthesis.
• Indian Chemical Society. (n.d.). Temperature Control in Polystyrene Polymerization Reactor by Using Neural Network Model Predictive Algorithm.
• Benchchem. (n.d.).
• SCI.POLYMERS FAQ. (n.d.).
• TEMPERATURE EFFECT ON POLYMERIZATION KINETICS OF POLY METHYL METHACRYL
• Revue Roumaine de Chimie. (n.d.).
• Monomer Selection Strategies for Custom Polymer Synthesis. (2026, January 2).
• ResolveMass Laboratories Inc. (2025, June 6). What Is Polymer Synthesis? A Beginner's Guide.
• Lab Unique. (n.d.). Polymer Synthesis Complete Guide.
• University of Waterloo. (2018, June 11).
• SpecialChem. (2020, September 8).
• ResolveMass Laboratories Inc. (2025, July 27). Common Misconceptions About Polymer Synthesis.
• The Influence of Monomer Chemistry on Radical Formation and Secondary Reactions During Electron-beam Polymeriz
• Reddit. (2024, June 22). PCR Troubleshooting: Inconstant/Unreliable PCR reactions.
• Research @ Flinders. (n.d.).
• ThermoFisher. (n.d.). Polymer Troubleshooting Guide.
• ACS Publications. (2004, March 26).
• RSC Publishing. (2024, April 26). Solvent effects on surface-grafted and solution-born poly[N-(2-hydroxypropyl)
• ResolveMass Laboratories Inc. (2025, June 6). Top Analytical Techniques for Characterizing Custom Polymers.
• Patsnap Eureka. (2025, July 3).
• Agilent. (n.d.). GPC/SEC Troubleshooting and Good Practice - What You Should Know When You Need To Analyze Polymers, Biopolymers, and Proteins.
• Effect of initiators on synthesis of poly(L-lactide)
• StudySmarter. (2024, August 27). Polymer Kinetics: Explained & Definition.
• Fiveable. (2026, March 4).
• ResolveMass Laboratories Inc. (2026, January 7). Key Challenges and Solutions in Polymer Analysis.
• MDPI. (2025, October 16).
• MDPI. (2016, February 19).
• PMC. (n.d.).
• Macromolecules. (2017, January 26). Effect of Monomer Solubility on the Evolution of Copolymer Morphology during Polymerization-Induced Self-Assembly in Aqueous Solution.
• Sigma-Aldrich. (n.d.).
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• ResearchGate. (2013, June 18). Once polymers precipitate out during the reaction, what makes those compounds never dissolve in any solvent?.
• Reddit. (2021, July 16).

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Mechanistic Primer: The Causality of pH in Aziridine Chemistry

Welcome to the Bioconjugation Technical Support Center Topic: Optimization of pH for 1-Aziridinecarboxamide Bioconjugation

As a Senior Application Scientist, I frequently observe researchers struggling with inconsistent yields and poor chemoselectivity during aziridine-based bioconjugations. The root cause almost universally traces back to a misunderstanding of the reaction's thermodynamic and kinetic dependence on pH.

1-Aziridinecarboxamide and its derivatives rely on a nucleophilic ring-opening mechanism. Successful conjugation requires a delicate, dual-activation balance: the aziridine nitrogen must be sufficiently protonated to increase ring strain and electrophilicity, while the target protein residue (e.g., the thiol of cysteine or the ε-amine of lysine) must be deprotonated to act as a potent nucleophile[1].

This creates a strict, bell-shaped pH-rate profile. If the pH is too low, the protein nucleophile remains protonated and unreactive; if the pH is too high, the aziridine ring lacks the necessary electrophilic activation, and competing solvolysis (hydrolysis) degrades the reagent before conjugation can occur[2],[3]. Understanding this causality is the key to mastering 1-Aziridinecarboxamide workflows.

Pathway Visualization

The following diagram illustrates the pH-dependent dichotomy of the aziridine ring-opening reaction.

Reaction pathway of 1-Aziridinecarboxamide bioconjugation highlighting the pH-dependent dichotomy.

Troubleshooting Guides & FAQs

Q: My conjugation yield with 1-Aziridinecarboxamide is extremely low at pH 6.0. What is happening? A: At pH 6.0, the aziridine ring is highly activated via protonation, but your target nucleophiles are not. Cysteine thiols have a typical pKa of ~8.3, and lysine amines have a pKa of ~10.5[4]. At pH 6.0, these functional groups are fully protonated (existing as -SH and -NH3+), rendering them non-nucleophilic. Consequently, the activated aziridine is slowly consumed by water (hydrolysis) instead of conjugating to your protein[3]. To fix this, shift your buffer to pH 7.5–8.0 to generate the highly reactive thiolate anion.

Q: I am trying to selectively label cysteine, but intact mass spectrometry shows multi-site off-target labeling on lysines. How do I improve chemoselectivity? A: You are likely running the reaction at a pH that is too basic (e.g., pH > 8.5). While alkaline conditions accelerate the overall reaction rate, they also begin to deprotonate lysine ε-amines, allowing them to aggressively compete with cysteine thiols for the aziridine electrophile[1]. To restore chemoselectivity for cysteine, lower the pH to a strict 7.2–7.5 window. This suppresses lysine reactivity while maintaining enough thiolate concentration for efficient conjugation[5].

Q: The reagent precipitates when added to my protein solution. How can I prevent this without altering the pH? A: 1-Aziridinecarboxamide and its bis-aziridine crosslinking derivatives often exhibit limited aqueous solubility. Ensure you are dissolving the reagent in a miscible organic co-solvent (like anhydrous DMSO or DMF) before adding it to the aqueous buffer. Keep the final co-solvent concentration between 5–10% v/v. Furthermore, verify that your chosen pH is not coincident with your protein's isoelectric point (pI), which can cause the protein itself to precipitate during the conjugation workflow.

Experimental Protocol: Self-Validating pH Optimization Screen

This methodology is designed to empirically determine the optimal pH for your specific protein-reagent pair while establishing a self-validating control system[6].

Step 1: Buffer Preparation Prepare three distinct conjugation buffers to screen the critical pH windows.

• Buffer A (Slightly Acidic): 50 mM MES, 150 mM NaCl, pH 6.5

• Buffer B (Neutral/Physiological): 50 mM HEPES, 150 mM NaCl, pH 7.5

• Buffer C (Alkaline): 50 mM Sodium Borate, 150 mM NaCl, pH 8.5 Critical Note: Strictly avoid primary amine-containing buffers (e.g., Tris or Glycine) during the reaction phase, as they will competitively ring-open the aziridine and act as an unintended sink for your reagent[7].

Step 2: Reagent Preparation Dissolve 1-Aziridinecarboxamide in anhydrous DMSO to create a 10 mM stock solution. Prepare this immediately before use to prevent premature solvolysis.

Step 3: Conjugation Reaction

• Dilute your target protein to 1 mg/mL in Buffers A, B, and C (three separate reaction vials).

• Add the 1-Aziridinecarboxamide stock to achieve a 10-fold molar excess over the target residue. Ensure the final DMSO concentration does not exceed 10% v/v to prevent protein denaturation.

• Incubate the reactions at 25°C for 2 hours under gentle agitation.

Step 4: Quenching and Analysis (Self-Validation)

• Quench: Stop the reaction by adding a 100-fold molar excess of a low-molecular-weight nucleophile (e.g., β-mercaptoethanol for thiol-targeting, or excess glycine for amine-targeting) and incubate for 15 minutes[1]. This validates that any subsequent modifications observed are from the controlled 2-hour window.

• Desalt: Remove excess reagents and quenched byproducts via size-exclusion chromatography (e.g., Zeba spin desalting columns).

• Analyze: Evaluate the degree of conjugation (DoC) via intact LC-MS to determine which pH yielded the optimal balance of efficiency and site-selectivity.

Quantitative Data Summary

The following table summarizes the expected behavior of 1-Aziridinecarboxamide across different pH environments to guide your experimental design.

pH Range	Aziridine State	Primary Target Nucleophile	Competing Side Reaction	Recommended Application
< 6.5	Highly Protonated (Activated)	None (Targets are protonated)	Rapid Hydrolysis	Not recommended
7.0 - 7.5	Moderately Protonated	Cysteine (Thiolate)	Minimal Hydrolysis	Highly selective Cysteine bioconjugation
7.5 - 8.5	Weakly Protonated	Cysteine & Histidine	Moderate Hydrolysis	General thiol/imidazole labeling
> 8.5	Unprotonated (Deactivated)	Lysine (Free Amine)	Base-catalyzed Hydrolysis	Lysine-directed crosslinking (requires excess reagent)

References

• Tunable pH-Sensitive Linker for Controlled Release | Bioconjugate Chemistry (ACS) | 2

• A stable α-lactam reagent for bioconjugation and proteomic profiling | ChemRxiv | 3

• An In-depth Technical Guide to the Application of Dansylaziridine in Biochemical Research | Benchchem | 1

• Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates | PMC (NIH) | 4

• Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation | ACS Publications |5

• Sulfonyl azide-mediated norbornene aziridination for orthogonal peptide and protein labeling | Open Access LMU | 7

• Aziridine-Mediated Ligation and Site-Specific Modification of Unprotected Peptides | JACS (ACS) | 6

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Reference Data & Comparative Studies

comparing 1-Aziridinecarboxamide with other aziridine crosslinkers

A Comparative Guide to 1-Aziridinecarboxamide Derivatives and Alternative Aziridine Crosslinkers

Introduction Aziridine crosslinkers are indispensable in modern polymer chemistry, specifically for formulating high-performance waterborne coatings, adhesives, and inks. By reacting with carboxyl groups on polymer backbones, they form dense, three-dimensional networks that drastically improve chemical resistance, mechanical strength, and substrate adhesion[1]. However, the industry is currently navigating a critical transition. While traditional trifunctional aziridines offer exceptional room-temperature reactivity, their toxicity profiles have prompted a shift toward highly engineered alternatives like 1-Aziridinecarboxamide bifunctional derivatives and advanced polymeric aziridines[1][2].

This guide provides a rigorous, objective comparison of 1-Aziridinecarboxamide-based crosslinkers against traditional and polymeric alternatives, detailing their mechanistic differences, performance metrics, and validation protocols.

Mechanistic Causality: The Chemistry of Aziridine Crosslinking

The core efficacy of any aziridine crosslinker lies in the inherent thermodynamic instability of its three-membered nitrogen-containing ring. The high ring strain makes it exceptionally susceptible to ring-opening reactions.

The Causality of Curing: When introduced to a polymer dispersion containing active hydrogens (typically carboxylic acid groups in acrylics or polyurethanes), the aziridine nitrogen is protonated. This protonation is the critical activation step, transforming the ring into a highly electrophilic center. A subsequent nucleophilic attack by the carboxylate anion forces the ring to open, forming a stable, covalent amino-ester linkage[3][4].

Caption: Aziridine ring-opening mechanism via carboxyl protonation and nucleophilic attack.

Comparative Analysis of Aziridine Crosslinkers

1. 1-Aziridinecarboxamide Derivatives (Bifunctional) Example: N,N'-(methylenedi-4,1-phenylene)bis(aziridine-1-carboxamide) (CAS 7417-99-4) These bifunctional crosslinkers feature a symmetrical design with two reactive aziridine rings[5].

• Performance & Causality: Unlike traditional aziridines, these derivatives possess a chemical structure that stabilizes the ring at ambient conditions, requiring thermal activation (80°C to 120°C) to overcome the energy barrier for ring-opening[1][4]. This thermal requirement is highly advantageous for manufacturing, as it translates to a significantly longer pot life (often several days) compared to the rapid gelation seen with room-temperature curatives[1][2]. They provide excellent uniform crosslinking, making them ideal for heat-cured industrial coatings and precision composites[5].

2. Traditional Trifunctional Aziridines Example: CX-100 (Trimethylolpropane tris(2-methyl-1-aziridinepropionate), CAS 64265-57-2)

• Performance & Causality: Featuring three unhindered aziridine groups, CX-100 creates an extremely dense crosslinked network at room temperature[6][7]. This rapid reactivity is perfect for field-applied architectural coatings or wood finishes where heat curing is impossible. However, this high reactivity comes at a cost: a short pot life (typically 8-12 hours) and significant health hazards, as low-molecular-weight aziridines are often flagged for genotoxicity and mutagenicity[2][8].

3. Polymeric Aziridines Example: NeoAdd PAX Series

• Performance & Causality: Polymeric aziridines represent the latest innovation, synthesizing the functional backbone of a polymer with aziridine reactive sites. Because of their high molecular weight, they cannot easily penetrate biological membranes, rendering them non-genotoxic and non-mutagenic[2][9]. They offer the room-temperature curing efficiency of CX-100 but with a vastly improved safety profile, making them suitable even for direct food-contact packaging[10].

Quantitative Performance Comparison

Feature / Property	1-Aziridinecarboxamide Derivatives (Bifunctional)	Traditional Trifunctional (e.g., CX-100)	Polymeric Aziridines (e.g., NeoAdd PAX)
Functionality	Difunctional (2 reactive sites)[1][4]	Trifunctional (3 reactive sites)[1][7]	Multifunctional (Polymeric backbone)[10][11]
Curing Temperature	Heat Cure Required (80°C - 120°C)[1][4]	Room Temperature[7][8]	Room Temperature[8][10]
Pot Life	Extended (Days to Weeks)[1][2]	Short (8 - 12 Hours)[2][12]	Moderate to Long (>8 Hours to Days)[2][8]
Toxicity Profile	Moderate (Handling precautions required)[5]	High (Genotoxic/Mutagenic concerns)[2][8]	Low (Non-genotoxic, Food-contact safe)[2][10]
Primary Application	Heat-cured industrial coatings, OEM finishes[4][5]	Field-applied wood/floor coatings, adhesives[7][12]	Sustainable packaging, inks, architectural paint[9][10]
Crosslink Density	Moderate-High (Uniform network)[3][5]	Very High (Rigid network)[3][13]	High (Flexible, robust network)[9][13]

Experimental Protocols: Self-Validating Evaluation Workflow

To objectively compare the performance of 1-Aziridinecarboxamide against CX-100 or NeoAdd PAX, researchers must employ a self-validating system that correlates chemical consumption (molecular level) with physical performance (macroscopic level).

Caption: Self-validating experimental workflow for assessing aziridine crosslinker efficiency.

Step-by-Step Methodology:

• Formulation Preparation : Prepare a baseline waterborne carboxyl-functional polyurethane dispersion (PUD). Divide the batch into aliquots. Dose one aliquot with 2% (wt/wt) 1-Aziridinecarboxamide derivative, another with 2% CX-100, and a third with 2% NeoAdd PAX[4][7].

  • Causality: A 2% dosage typically provides a stoichiometric balance of ~0.6 equivalents of aziridine per carboxyl equivalent. This optimizes crosslink density without causing film embrittlement or leaving unreacted toxic monomers[7].

• Film Application : Use a wire-wound rod to apply a 50 µm wet film thickness onto glass panels (for FTIR analysis) and steel panels (for physical testing).

• Curing Phase : Allow the CX-100 and NeoAdd PAX panels to cure at room temperature for 7 days. Place the 1-Aziridinecarboxamide panels in an oven at 80°C for 30 minutes to overcome its activation energy barrier, followed by room temperature conditioning[1][4].

• Chemical Validation (FTIR Spectroscopy) : Analyze the films applied to the glass panels.

  • Self-Validation Check: Successful crosslinking is confirmed by the disappearance of the carboxyl carbonyl stretch (~1700 cm⁻¹) and the aziridine ring deformation bands (~850-900 cm⁻¹), accompanied by the emergence of ester and secondary amine linkages[13].

• Physical Validation (MEK Double Rubs & Spot Tests) : Subject the steel panels to Methyl Ethyl Ketone (MEK) double rubs (ASTM D5402). A well-crosslinked film should exceed 200 rubs without breaking through. Perform chemical spot tests (water, isopropyl alcohol, mustard) using a 1-inch filter paper covered with a watch glass for 1 hour[14].

  • Causality: The dense 3D network formed by the crosslinker physically prevents solvent molecules from swelling and dissolving the polymer chains, directly correlating the chemical conversion observed in FTIR to macroscopic durability[13][14].

Conclusion

The selection of an aziridine crosslinker is a strategic balance of application constraints, performance requirements, and safety mandates. 1-Aziridinecarboxamide bifunctional derivatives offer exceptional pot-life stability and uniform crosslinking for heat-cured industrial processes. Traditional trifunctional aziridines like CX-100 remain the standard for high-density, room-temperature curing, though their use is increasingly restricted by toxicity concerns. For modern, sustainable formulations, polymeric aziridines bridge the gap, delivering uncompromised room-temperature performance with a superior safety profile.

References

• Covestro. "Crosslinker CX-100 Product Overview." Covestro Solution Center, [Link]

• Covestro. "NeoAdd® PAX crosslinking solutions." Covestro Solution Center, [Link]

• Covestro. "Opening up the low-toxicity future of crosslinking." Covestro Solution Center, [Link]

• DSM / IPCM. "DSM Introduces a New Portfolio of Sustainable, High-Performance Crosslinker Products." IPCM, [Link]

• MSN Chemical. "Aziridine Crosslinker: Everything You Need to know." MSN Chemical, [Link]

• MSN Chemical. "Trifunctional Vs Polyfunctional Aziridine Crosslinker." MSN Chemical, [Link]

• Paint.org. "Introduction - American Coatings Association." American Coatings Association, [Link]

• Petersheim, Jerry. "A New Polyfunctional Aziridine Crosslinker." Paint & Coatings Industry (PCI) Magazine, [Link]

• ResearchGate. "Crosslinking characteristics of aziridine crosslinkers in polyurethane-based clearcoats for automotive applications." ResearchGate, [Link]

• RIVM. "Dutch Committee for Safety Assessment of Food Contact Materials CBVV Opinion." RIVM, [Link]

• UL Prospector. "THE ULTIMATE POLYMERIC AZIRIDINE INNOVATION." UL Prospector, [Link]

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Comparative Study of 1-Aziridinecarboxamide and Bis-Aziridines: Mechanisms, Efficacy, and Application in Drug Development

As a Senior Application Scientist, understanding the precise mechanisms of alkylating agents is fundamental to rational drug design and toxicological evaluation. Aziridine-based compounds have long served as a cornerstone in oncology, immunomodulation, and chemosterilization. This guide provides an objective, data-driven comparative analysis between mono-functional 1-Aziridinecarboxamide derivatives and bi-functional bis-aziridines (e.g., Diaziquone, bisazir). By dissecting their differential DNA-binding kinetics, repair pathway activations, and overall cytotoxic efficacy, this guide equips researchers with the mechanistic insights necessary for advanced drug development.

Mechanistic Causality: Valency and DNA Adduct Formation

The fundamental divergence in the biological efficacy of 1-Aziridinecarboxamide versus bis-aziridines is dictated by their chemical valency, which directly governs their interaction with genomic DNA.

• 1-Aziridinecarboxamide (Mono-alkylation): These compounds feature a single reactive aziridine ring. Upon protonation, the highly strained three-membered ring opens to form a reactive carbonium ion that attacks nucleophilic sites on DNA, predominantly the N7 position of guanine. This results in DNA mono-adducts. Because these lesions affect only a single DNA strand, they are readily identified and excised by the Base Excision Repair (BER) or Nucleotide Excision Repair (NER) pathways[1]. Consequently, mono-aziridines often exhibit lower overall cytotoxicity and are subject to higher rates of cellular chemoresistance, though they remain valuable as building blocks for anti-cancer immunomodulators[2].

• Bis-Aziridines (Cross-linking): Compounds possessing two aziridine moieties act as bi-functional alkylating agents. They sequentially alkylate two distinct nucleophilic sites, forming highly lethal Interstrand Cross-Links (ICLs). ICLs physically tether the two DNA strands together, stalling replication forks. Resolving these complex lesions requires the coordinated efforts of the Fanconi Anemia (FA) and Homologous Recombination (HR) pathways. Unresolved ICLs rapidly trigger apoptosis, making bis-aziridines highly potent antineoplastic agents and effective chemosterilants capable of inducing dominant lethal mutations[3][4].

Pathway Visualization

The following diagram illustrates the divergent signaling and repair pathways activated by mono-functional versus bi-functional aziridines.

Figure 1: Differential DNA damage and repair pathways for mono vs bis-aziridines.

Quantitative Data Presentation

The table below synthesizes the core comparative metrics between the two classes of compounds, providing a baseline for experimental design.

Property	1-Aziridinecarboxamide	Bis-Aziridines (e.g., Diaziquone, Bisazir)
Functional Valency	Mono-functional	Bi-functional
Primary DNA Lesion	Mono-adducts (N7-Guanine)	Interstrand Cross-Links (ICLs)
Primary Repair Mechanism	Base Excision Repair (BER) / NER	Fanconi Anemia (FA) / Homologous Recombination
Cytotoxic Potency (In Vitro)	Moderate to Low ( μ M to mM range)	High (nM to low μ M range)
Chemoresistance Potential	High (Rapidly repaired by Ape-1)	Low (Requires complex multi-pathway repair)
Primary Applications	Precursors, Immunomodulators, Probes	Antineoplastic agents, Chemosterilants

Experimental Workflows & Self-Validating Protocols

To objectively compare the efficacy and mechanisms of these agents, researchers must employ self-validating experimental systems. The following protocols are designed to isolate causality—specifically proving that valency dictates the repair pathway and subsequent survival.

Protocol 1: Modified Alkaline Comet Assay for ICL Detection

Causality & Validation: Standard comet assays detect DNA strand breaks (tail formation). Because ICLs physically prevent DNA unwinding, they reduce the comet tail. By introducing a known strand-breaking agent ( γ -irradiation) to the system, we create a self-validating baseline. A reduction in the tail moment post-irradiation confirms the presence of cross-links, distinguishing bis-aziridines from mono-alkylators.

Step-by-Step Methodology:

• Cell Treatment: Seed target cancer cells (e.g., SU-DHL-1) at 1×105 cells/mL. Treat with IC50 concentrations of 1-Aziridinecarboxamide or a bis-aziridine for 4 hours.

• Induction of Breaks: Expose the treated cells to 10 Gy γ -irradiation to induce random single-strand breaks across all samples.

• Lysis and Unwinding: Embed the cells in low-melting-point agarose on glass slides. Submerge in alkaline lysis buffer (pH > 13) for 1 hour at 4°C to facilitate DNA unwinding.

• Electrophoresis: Run the slides at 25 V, 300 mA for 30 minutes in an alkaline electrophoresis solution.

• Neutralization & Staining: Neutralize the slides with Tris buffer (pH 7.5) and stain with SYBR Gold for fluorescent imaging.

• Data Interpretation: Bis-aziridine-treated cells will exhibit a significantly reduced tail moment compared to irradiated controls (confirming ICLs). 1-Aziridinecarboxamide-treated cells will exhibit extensive tail migration, proving the absence of cross-links.

Protocol 2: Ape-1 Inhibition and Cell Viability Assay (MTT)

Causality & Validation: To definitively prove that the lower cytotoxicity of mono-aziridines is caused by rapid BER, we co-administer a BER inhibitor. If BER is the primary resistance mechanism, inhibiting it will drastically lower the IC50 of 1-Aziridinecarboxamide, while having a less pronounced effect on bis-aziridines[1].

Step-by-Step Methodology:

• Pre-incubation: Pre-treat cells for 30 minutes with 6 mmol/L methoxyamine (a specific inhibitor of the Ape-1 base excision repair enzyme)[1].

• Drug Exposure: Add serial dilutions (0.1 to 100 μ M) of 1-Aziridinecarboxamide or bis-aziridines to the microplate wells. Incubate for 72 hours under standard culture conditions.

• Quantification: Add MTT reagent to each well and incubate for 4 hours. Solubilize the resulting formazan crystals in DMSO and measure absorbance at 570 nm.

• Data Interpretation: Calculate the IC50 shift. A significant leftward shift in the dose-response curve for 1-Aziridinecarboxamide validates that its baseline efficacy is heavily suppressed by Ape-1 mediated repair.

References

• Title: Bendamustine (Treanda)
• Title: Non-Aziridination Approaches to 3-Arylaziridine-2-carboxylic Acid Derivatives and 3-Aryl-(aziridin-2-yl)
• Title: Recent Progress in the Synthesis and Application of 2-Acylaziridines Source: Thieme Connect URL
• Title: Chemosterilization of the sea lamprey (Petromyzon marinus)

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. Non-Aziridination Approaches to 3-Arylaziridine-2-carboxylic Acid Derivatives and 3-Aryl-(aziridin-2-yl)ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 4. glfc.org [glfc.org]

A Comparative Analysis of the Biological Activity of 1-Aziridinecarboxamide and Its Derivatives: A Guide for Researchers

Introduction: The Aziridine Moiety as a Potent Pharmacophore

The three-membered nitrogen-containing heterocycle, aziridine, is a highly strained and reactive functional group that has garnered significant interest in medicinal chemistry.[1] This inherent reactivity, particularly its susceptibility to nucleophilic attack, makes the aziridine ring a powerful alkylating agent.[2] Consequently, numerous natural products and synthetic compounds containing the aziridine moiety exhibit a wide range of biological activities, most notably as antitumor and antimicrobial agents.[2] Prominent examples of clinically used anticancer drugs featuring an aziridine ring include Mitomycin C and Thiotepa. The cytotoxic effects of these agents are primarily attributed to their ability to alkylate DNA, leading to interstrand cross-linking, inhibition of DNA replication, and ultimately, cell death.[2][3]

This guide provides an in-depth comparative analysis of the biological activity of 1-Aziridinecarboxamide and its structurally related derivatives. While direct comparative studies on 1-Aziridinecarboxamide itself are limited in the publicly available literature, this guide will leverage data from closely related analogues, such as N-substituted 1-aziridinecarboxamides (including aziridinyl ureas and thioureas), to elucidate the structure-activity relationships (SAR) that govern their biological effects. By examining the impact of various substitutions on the core aziridine-1-carboxamide scaffold, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of how molecular modifications influence cytotoxicity and potential therapeutic efficacy.

Mechanism of Action: DNA Alkylation by the Aziridine Ring

The primary mechanism by which 1-aziridinecarboxamide and its derivatives are believed to exert their cytotoxic effects is through the alkylation of biological nucleophiles, with DNA being the principal target.[3] The high ring strain of the aziridine moiety makes it susceptible to ring-opening upon protonation or interaction with a Lewis acid, forming a highly electrophilic aziridinium ion. This reactive intermediate can then be attacked by nucleophilic sites on DNA bases, most commonly the N7 position of guanine.

In the case of bifunctional aziridine derivatives, a second alkylation event can occur, leading to the formation of DNA interstrand cross-links. These cross-links are particularly cytotoxic as they prevent the separation of DNA strands, thereby halting critical cellular processes such as DNA replication and transcription, ultimately triggering apoptosis (programmed cell death).[3]

Caption: Proposed mechanism of action for 1-aziridinecarboxamide derivatives.

Comparative Cytotoxicity of 1-Aziridinecarboxamide Derivatives

The biological activity, particularly the cytotoxicity, of 1-aziridinecarboxamide derivatives is highly dependent on the nature of the substituents on the carboxamide nitrogen and the aziridine ring itself. Structure-activity relationship (SAR) studies on related compounds, such as aziridinyl ureas and thioureas, provide valuable insights into how these modifications influence anticancer potency.

Influence of Substituents on the Carboxamide Moiety

Studies on aziridine derivatives of urea and thiourea have shown that the nature of the substituent on the nitrogen atom of the carboxamide (or thiocarboxamide) plays a crucial role in determining biological activity.

Compound Type	Representative Derivative(s)	Key Structural Features	Observed Biological Activity	Reference(s)
Aziridinyl Thioureas	3a-3f	Varied alkyl and aryl substituents on the thiourea nitrogen.	Compounds with smaller alkyl groups (e.g., methyl) and certain aryl groups showed promising antibacterial activity against Gram-positive bacteria. The position and nature of substituents on the aziridine ring also significantly impacted activity.	[2][4]
N-Aryl Acridine-4-Carboxamides	DACA and its analogues	Acridine ring system with a carboxamide linker.	Potent topoisomerase I/II inhibitors with significant anticancer activity. Steric bulk of substituents on the acridine ring was found to be a critical factor, with larger groups leading to a loss of activity.	[5]
Aziridinyl Spermidine Analogues	N1-aziridinylspermidine, N8-aziridinylspermidine	Aziridine ring replacing a primary amino group of spermidine.	N1-aziridinylspermidine showed potent cytotoxicity against L1210 murine leukemia cells (IC50 0.15 µM) and HL60 human leukemia cells (IC50 0.11 µM). The N8-isomer was slightly less potent.	[6]

Key SAR Insights:

• Steric Hindrance: Larger, bulkier substituents on the carboxamide nitrogen or on the acridine ring of related structures can lead to a decrease in cytotoxic activity.[5] This is likely due to steric hindrance, which can impede the molecule's ability to interact with its biological target, such as DNA or associated enzymes like topoisomerases.

• Electronic Effects: The electronic properties of the substituents can influence the reactivity of the aziridine ring. Electron-withdrawing groups can potentially enhance the electrophilicity of the aziridinium ion, although this does not always directly correlate with increased cytotoxicity in complex biological systems.[5]

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the substituents, affects its ability to cross cell membranes and reach its intracellular target. A balance between hydrophilicity and lipophilicity is often required for optimal activity.

Influence of Substituents on the Aziridine Ring

Modifications to the aziridine ring itself can also significantly alter biological activity.

• Substitution at C2: In a series of aziridinyl thiourea derivatives, the presence of a methyl or isopropyl group at the C2 position of the aziridine ring was found to be important for antibacterial activity.[2] For instance, for derivatives with a methyl group at the R1 position, replacing a methyl with an isopropyl group at the R2 position of the aziridine ring resulted in a 4-8 fold increase in antibacterial activity.[2]

Experimental Protocols

A fundamental technique for evaluating the cytotoxic activity of 1-aziridinecarboxamide derivatives is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

MTT Assay for Cytotoxicity Assessment

Principle: The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Workflow:

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 4. Synthesis and Evaluation of Biological Activities of Aziridine Derivatives of Urea and Thiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships for acridine-substituted analogues of the mixed topoisomerase I/II inhibitor N-[2-(dimethylamino)ethyl]acridine-4-carboxamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxic activity of N1- and N8-aziridinyl analogs of spermidine - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic Grounding: The 1-Aziridinecarboxamide Advantage

The selection of an appropriate crosslinking agent is a defining factor in the macroscopic performance of advanced polymer systems, dictating everything from shear adhesion to chemical resistance. For researchers and formulators working with pressure-sensitive adhesives (PSAs), industrial coatings, and elastomers, the shift toward 1-Aziridinecarboxamide-modified polymers —such as N,N'-(methylenedi-p-phenylene)bis(aziridine-1-carboxamide)—represents a significant optimization in both reactivity and network stability.

As an Application Scientist, I have structured this guide to objectively evaluate the performance of 1-aziridinecarboxamide derivatives against traditional aliphatic aziridines and polyfunctional epoxies. By examining the underlying chemical mechanisms and providing self-validating experimental protocols, this guide serves as a comprehensive framework for integrating these advanced crosslinkers into your formulations.

To understand the performance metrics of 1-aziridinecarboxamide crosslinkers, we must first analyze the causality of their molecular structure. Traditional aliphatic aziridines (e.g., TMP-AZ) rely purely on the inherent ring strain of the three-membered nitrogen heterocycle for reactivity. While effective, this can lead to uncontrolled homopolymerization and rapid hydrolysis in waterborne systems.

1-Aziridinecarboxamide derivatives solve this through electrophilic activation . The incorporation of the tert-butyloxycarbonyl (Boc) or generalized carboxamide group directly adjacent to the aziridine nitrogen serves a dual purpose:

• Electron Withdrawal: The carbonyl group pulls electron density away from the aziridine ring. This deactivates the nitrogen's lone pair (preventing premature branching) while simultaneously increasing the electrophilicity of the ring carbons, priming them for targeted nucleophilic attack[1].

• Cohesive Hydrogen Bonding: Once the ring-opening reaction occurs with a carboxyl-functionalized polymer, the residual carboxamide linkage remains in the polymer network. This introduces extensive intermolecular hydrogen bonding, which drastically enhances the cohesive strength (shear adhesion) of the final material[2].

Workflow of 1-Aziridinecarboxamide ring-opening crosslinking with carboxyl-functionalized polymers.

Quantitative Performance Comparison

When evaluating crosslinkers for acrylic emulsions or polyurethane dispersions, formulators typically weigh reactivity against pot life and mechanical strength. The table below synthesizes the performance of 1-Aziridinecarboxamide against standard market alternatives[3][4][5].

Performance Metric	1-Aziridinecarboxamide (e.g., MDPC)	Traditional Aliphatic Aziridine (e.g., TMP-AZ)	Polyfunctional Epoxy (e.g., Glycidyl Amine)
Curing Kinetics	Fast (Ambient to 60°C). Activated by mild acidic conditions.	Very Fast (Ambient). Highly reactive but difficult to control.	Slow. Requires elevated temperatures (150°F+) or extended time.
Shear Adhesion	Excellent. Enhanced by secondary hydrogen bonding from the amide group.	Good. Forms dense covalent networks but lacks secondary H-bonding.	Excellent. Forms highly rigid 3D networks.
Peel Adhesion	Controlled reduction. Prevents cohesive failure and adhesive transfer.	Drastic reduction. Can over-crosslink, leading to brittle failure.	Moderate reduction. Maintains higher tack than aziridines.
Pot Life (Aqueous)	Moderate (12–24 hours). Slower hydrolysis due to steric/electronic effects.	Short (2–8 hours). Rapid decomposition via hydrolysis.	Long (Several days). Highly stable in waterborne systems.
Toxicity Profile	Moderate. Requires standard PPE; lower volatility than traditional monomers.	High. Often flagged for severe mutagenicity and genotoxicity.	Low to Moderate. Generally safer handling profile.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the evaluation of these polymers must rely on self-validating systems where the macroscopic physical results can be directly correlated to microscopic chemical conversions.

Protocol A: Formulation and Curing Kinetics Evaluation (FTIR Tracking)

Causality Note: We utilize a #50 wire-wound rod to ensure a strictly uniform film thickness. Curing kinetics and solvent evaporation rates are highly dependent on the diffusion path length; uneven films will yield false kinetic data[5].

• Preparation: Prepare a 5% (dry basis) solution of the 1-aziridinecarboxamide crosslinker in a compatible solvent (e.g., ethyl acetate).

• Inoculation: Dose the solution into a carboxyl-functionalized acrylic emulsion under continuous mechanical agitation (300 rpm) to prevent localized over-crosslinking (gel seeding).

• Application: Draw down the adhesive film on a PET (polyester) substrate using a #50 wire-wound rod. Oven dry for 5 minutes at 65°C to drive off the solvent.

• Self-Validation (ATR-FTIR): To prove the mechanism is functioning, analyze the film via Attenuated Total Reflectance FTIR over a 24-hour ambient dwell.

  • Validation Check: The successful covalent networking is confirmed only when the aziridine ring deformation peak (~840–860 cm⁻¹) completely disappears, coupled with the emergence of the ester carbonyl stretch (~1730 cm⁻¹). If the aziridine peak persists, the stoichiometric ratio is unbalanced or the localized pH is too high to initiate protonation[3].

Protocol B: Macroscopic Mechanical Performance Testing

Causality Note: Crosslinking inherently increases the molecular weight and rigidity of the polymer. This must mathematically result in an increase in cohesive strength (shear) and a decrease in tack (peel). If both increase, the test substrate is contaminated.

• Peel Adhesion: Adhere a 1-inch wide sample of the cured tape to a polished stainless steel adherend. Using an Instron machine, pull the tape at a 180° angle at a controlled speed (12 inches/min).

  • Expected Result: The 1-aziridinecarboxamide modified polymer should exhibit a controlled decrease in peel adhesion (e.g., dropping from 1.5 pli to ~0.8 pli) while completely eliminating adhesive transfer to the steel plate[5].

• Shear Adhesion (Cohesive Strength): Apply a 1 sq. inch area of the tape to a vertical stainless steel panel. Hang a static 1 kg weight from the tape.

  • Expected Result: Uncrosslinked polymers will fail cohesively within minutes. The 1-aziridinecarboxamide network, bolstered by its hydrogen-bonded amide linkages, should exceed 10,000 minutes without failure, validating the structural integrity of the 3D network[4].

References

• Benchchem - "A Comparative Guide to Aziridine-Based Crosslinkers: From Traditional Monomers to Advanced Polymers." 3

• National Center for Biotechnology Information (PMC) - "The Anionic Polymerization of a tert-Butyl-Carboxylate-Activated Aziridine." 1

• MSN Chemical - "Aziridine Crosslinkers Vs. Traditional Crosslinkers: Performance Comparison." 4

• Adhesives Magazine - "A Safer Alternative Takes the Pressure out of Formulating Pressure-Sensitive Adhesives." 5

• Google Patents - "WO2011039544A1 - Crosslinking agents for producing gels and polymer beads for oilfield applications." 2

Sources

• 1. The Anionic Polymerization of a tert-Butyl-Carboxylate-Activated Aziridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2011039544A1 - Crosslinking agents for producing gels and polymer beads for oilfield applications - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Aziridine Crosslinkers Vs. Traditional Crosslinkers: Performance Comparison - MSN Chemical [msnchem.com]
• 5. adhesivesmag.com [adhesivesmag.com]

confirming the structure of 1-Aziridinecarboxamide adducts

Structural Confirmation of 1-Aziridinecarboxamide Adducts: A Comparative Guide to Analytical Platforms

As a Senior Application Scientist in mass spectrometry and structural biology, I frequently consult with drug development teams struggling to map the exact binding sites of covalent inhibitors. 1-Aziridinecarboxamide and its derivatives (such as diaziridinylbenzoquinones like RH1) are highly potent electrophiles. Upon bioreduction, the strained three-membered aziridine rings open to form covalent adducts with nucleophilic sites on DNA (predominantly guanine N7)[1] or acidic protein residues (Asp/Glu)[2].

Confirming the exact structure and cross-linking site of these adducts is critical for understanding their pharmacodynamics and off-target toxicity. However, because these adducts exist in complex biological matrices at sub-stoichiometric levels, selecting the right analytical platform is paramount. This guide objectively compares the performance of High-Resolution Tandem Mass Spectrometry (LC-HRMS/MS) against traditional Nuclear Magnetic Resonance (NMR) and Triple Quadrupole (LC-QQQ) platforms, providing field-proven protocols for adduct characterization.

The Mechanistic Basis of Adduct Formation

To analyze an adduct, we must first understand its genesis. The aziridine warhead is activated via protonation or bioreduction, increasing its electrophilicity. Nucleophilic attack by a biomolecule results in ring-opening and the formation of a stable, covalent alkylation product[3].

Workflow for the generation and LC-HRMS/MS structural confirmation of aziridine adducts.

Analytical Platform Comparison

When evaluating platforms for structural confirmation, researchers must balance sensitivity, structural resolution, and throughput.

Table 1: Performance Comparison of Analytical Platforms for Adduct Characterization

Analytical Platform	Limit of Detection (LOD)	Sample Requirement	Structural Resolution	Cross-link Localization	Throughput
LC-HRMS/MS (Orbitrap/Q-TOF)	Femtomole to Attomole	Low (Physiological)	High (Exact mass, <2 ppm)	Excellent (via IRMPD/CID)	High
NMR Spectroscopy	Nanomole to Micromole	High (Synthetic scale-up)	Absolute (3D conformation)	Excellent (via 2D NOESY)	Low
LC-QQQ (Targeted MS)	Attomole	Low (Physiological)	Low (Pre-defined transitions)	Poor (Cannot discover novel sites)	Very High

Causality Behind Platform Selection

While NMR provides unambiguous stereochemical data, it requires microgram-to-milligram quantities of highly purified sample. This forces researchers to scale up reactions to unphysiological concentrations, which can force artifactual cross-linking. LC-QQQ offers unparalleled sensitivity for quantifying known adducts but operates on pre-defined mass transitions, making it blind to novel or unexpected cross-link sites.

LC-HRMS/MS is the superior product for de novo structural confirmation. By utilizing Orbitrap or Q-TOF analyzers, it provides exact mass measurements (sub-2 ppm error) from physiological sample volumes. More importantly, advanced fragmentation techniques like Infrared Multiphoton Dissociation (IRMPD) overcome the limitations of standard Collision-Induced Dissociation (CID). Standard CID often cleaves the fragile glycosidic bonds of the DNA backbone before breaking the aziridine cross-link itself. IRMPD provides a slower heating mechanism that sequentially dissociates cross-linked duplexes, allowing for the precise localization of the adduct at specific guanine N7 positions without obliterating the sequence information[4].

Experimental Protocol: Self-Validating LC-HRMS/MS Workflow

To ensure scientific integrity, any protocol used to confirm an adduct structure must be a self-validating system. Below is the step-by-step methodology for isolating and confirming 1-aziridinecarboxamide-DNA cross-links.

Step 1: Adduct Generation and Isotope Spiking

• Action: Incubate the target oligonucleotide duplex (e.g., 5'-dGNC) with the 1-aziridinecarboxamide derivative in a physiological buffer (pH 7.4) at 37°C for 2-4 hours.

• Self-Validation: Post-incubation, spike the sample with a heavy-isotope labeled internal standard (e.g., a synthetic 15 N-labeled guanine-aziridine adduct). Causality: This standard validates the recovery rate during sample prep and accounts for ionization suppression in the MS source.

Step 2: Enzymatic Digestion

• Action: Digest the cross-linked DNA using a cocktail of DNase I, snake venom phosphodiesterase, and alkaline phosphatase at 37°C overnight to yield mononucleosides and the intact cross-linked dinucleoside adduct.

• Causality: Complete digestion reduces the spectral complexity of the matrix. Alkaline phosphatase removes terminal phosphates, but crucially, the covalent aziridine-N7 carbon-nitrogen bond is highly stable under these conditions, ensuring the adduct remains structurally intact for analysis.

Step 3: Chromatographic Enrichment

• Action: Inject the digest onto a reversed-phase C18 UHPLC column. Elute using a shallow gradient of 10 mM aqueous ammonium acetate and methanol.

• Causality: Ammonium acetate is explicitly chosen over standard formic acid. Formic acid lowers the pH significantly, which can trigger acid-catalyzed depurination of the N7-alkylated guanine during the chromatographic run, destroying the adduct before it reaches the mass spectrometer.

Step 4: HRMS and Tandem MS Acquisition

• Action: Acquire data in positive electrospray ionization (+ESI) mode. Isolate the precursor ion corresponding to the predicted exact mass. Apply IRMPD or stepped normalized collision energy (NCE) CID.

• Self-Validation: The structure is validated by observing the characteristic neutral loss of the deoxyribose moiety (-116 Da). The exact mass of the remaining aglycone-adduct complex (within <2 ppm mass error) mathematically proves the chemical formula of the cross-link.

Tandem MS fragmentation logic for the structural validation of nucleoside-aziridine adducts.

Experimental Data: Proving Platform Efficacy

The superiority of LC-HRMS/MS with IRMPD was demonstrated in a comparative study analyzing the cross-linking abilities of RH1 (a methyl-substituted diaziridinylbenzoquinone) versus PhRH1 (a bulky phenyl-substituted analog)[4].

If researchers had relied solely on NMR, the reaction would have required scaling to unphysiological concentrations, masking the subtle kinetic differences caused by steric hindrance. Instead, LC-HRMS/MS successfully quantified that RH1 formed cross-links at 5'-dGNC sites significantly more efficiently than PhRH1. Furthermore, IRMPD fragmentation unequivocally mapped the cross-link to the N7 atoms of the complementary guanines by identifying specific sequence ions (e.g., an​ -Base and wn​ ions) that retained the mass of the cross-linker[1].

Beyond DNA, recent proteomic applications demonstrate that N-aryl aziridines selectively target acidic residues. High-resolution LC-MS/MS chemoproteomic profiling successfully identified specific covalent modifications on proteins like RUFY1 and DHCR24, mapping aziridine adducts proteome-wide—a feat currently impossible with NMR[2].

References

• Characterization of Aziridinylbenzoquinone DNA Cross-links by LC-IRMPD-MS Source: PMC - NIH URL:[Link]

• Mechanistically Defined Epoxide- and Aziridine-2-carboxamide Electrophiles Enable Stereoselective Covalent RNA Modulation Source: bioRxiv URL:[Link]

• Proteome-wide Covalent Targeting of Acidic Residues with Tunable N-Aryl Aziridines Source: ChemRxiv URL:[Link]

• Characterization of Aziridinylbenzoquinone DNA Cross-Links by Liquid Chromatography−Infrared Multiphoton Dissociation−Mass Spectrometry Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

Sources

• 1. Characterization of Aziridinylbenzoquinone DNA Cross-links by LC-IRMPD-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Mechanistically Defined Epoxide- and Aziridine-2-carboxamide Electrophiles Enable Stereoselective Covalent RNA Modulation | bioRxiv [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

quantitative analysis of 1-Aziridinecarboxamide in a reaction mixture

Title: Quantitative Analysis of 1-Aziridinecarboxamide in Reaction Mixtures: A Comparative Methodological Guide

Introduction 1-Aziridinecarboxamide and its polyfunctional derivatives (e.g., N,N'-hexamethylenebis-1-aziridinecarboxamide) are critical intermediates in organic synthesis, acting as potent crosslinking agents for coatings, adhesives, and as DNA-alkylating chemotherapeutics [1]. However, quantifying this compound in a crude reaction mixture presents a significant analytical challenge. The three-membered aziridine ring is characterized by high angular strain (~27 kcal/mol), making it highly reactive toward nucleophiles and prone to acid-catalyzed polymerization [2].

This guide objectively compares three distinct analytical methodologies—Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), Thiosulfate Nucleophilic Titration, and Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization. By understanding the mechanistic causality behind each technique, researchers can select the optimal self-validating workflow for their specific matrix.

1. The Mechanistic Fate of 1-Aziridinecarboxamide During Analysis Before selecting a method, one must understand the analyte's behavior. In unbuffered aqueous environments or under thermal stress, the aziridine ring opens or polymerizes, leading to false negatives in quantitative assays. Conversely, we can exploit this reactivity by forcing a quantitative ring-opening reaction with a known nucleophile (like thiosulfate) to create a stable, easily measurable derivative (a Bunte salt) [3].

Caption: Chemical fate pathways of 1-Aziridinecarboxamide dictating analytical method selection.

2. Method Comparison & Experimental Protocols

Method A: Reverse-Phase HPLC-UV/MS (The Modern Standard)

Mechanism & Causality: RP-HPLC is the premier choice for intact aziridine quantification. Because the aziridine ring is thermally labile, avoiding the high temperatures of GC injection ports is paramount. To prevent acid-catalyzed ring opening in the column, the mobile phase must be strictly buffered to a slightly alkaline pH (pH 7.5–8.0) [4]. Self-Validating System: The inclusion of an internal standard (e.g., a stable, structurally similar amide) and a matrix-matched blank ensures that co-eluting reaction byproducts do not interfere with the UV or MS signal, validating the recovery rate for every run.

Step-by-Step Protocol:

• Sample Preparation: Quench the reaction mixture aliquot in a cold (4°C) diluent of 50:50 Methanol:Water buffered with 10 mM Ammonium Bicarbonate (pH 8.0).

• Filtration: Pass through a 0.22 µm PTFE syringe filter (avoid nylon, which may nucleophilically interact with the aziridine).

• Chromatographic Conditions:

  • Column: C18 or specialized mixed-mode column designed for polar retention[4].

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 8.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 60% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm or ESI-MS (Positive mode, monitoring the [M+H]+ ion at m/z 87.05) [1].

Method B: Thiosulfate Nucleophilic Titration (For Bulk Reaction Mixtures)

Mechanism & Causality: When high concentrations of 1-Aziridinecarboxamide are present (e.g., >1% w/w), chromatographic methods may require excessive dilution, introducing volumetric error. This classic method utilizes the Epstein principle, where the aziridine ring undergoes a quantitative, acid-catalyzed nucleophilic attack by sodium thiosulfate to form a 2-aminoethylthiosulfate derivative (Bunte salt) [3]. The unreacted thiosulfate is then back-titrated with iodine. Self-Validating System: A parallel blank titration of the reaction matrix (without the aziridine) is mandatory. This subtracts background noise caused by any other oxidizing/reducing agents present in the crude mixture.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a standardized 0.1 N Sodium Thiosulfate solution and a 0.1 N Iodine solution.

• Reaction: Accurately weigh 1.0 g of the reaction mixture into a flask. Add 50 mL of 0.1 N Sodium Thiosulfate and adjust the pH to 4.0 using dilute acetic acid to catalyze the ring-opening [3].

• Incubation: Stir at room temperature for 30 minutes to ensure complete conversion to the Bunte salt.

• Back-Titration: Add starch indicator and titrate the residual thiosulfate with 0.1 N Iodine until a persistent blue color appears.

• Calculation: The difference in iodine volume between the blank and the sample directly correlates to the aziridine content via strict 1:1 stoichiometry.

Method C: GC-MS with Pre-Column Derivatization

Mechanism & Causality: Direct GC-MS of 1-Aziridinecarboxamide often results in thermal degradation (ring expansion or polymerization) within the 250°C inlet. To utilize the high resolution of GC, the aziridine must be derivatized. Acylation prior to injection stabilizes the nitrogen centers and prevents thermal ring-opening. Self-Validating System: Derivatization efficiency must be monitored by spiking a known concentration of a surrogate aziridine standard into the matrix prior to derivatization, proving that the chemical conversion was quantitative.

Step-by-Step Protocol:

• Extraction: Extract the reaction mixture with dichloromethane (DCM).

• Derivatization: Add an excess of acetic anhydride and pyridine to the DCM extract. Heat at 60°C for 20 minutes to acylate the primary amide and stabilize the molecule.

• Washing: Wash the organic layer with saturated aqueous sodium bicarbonate to remove excess acid.

• GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a DB-5MS column. Use a low inlet temperature (150°C) and a temperature program starting at 50°C, ramping to 250°C at 15°C/min.

3. Quantitative Data Comparison

To objectively select the best method, compare their performance metrics based on typical validation parameters.

Performance Metric	RP-HPLC-UV/MS	Thiosulfate Titration	Derivatization GC-MS
Limit of Detection (LOD)	0.05 ppm (MS) / 5 ppm (UV)	1000 ppm (0.1%)	0.5 ppm
Linearity Range	0.1 – 500 ppm	1% – 100%	1 – 200 ppm
Specificity	High (Resolves byproducts)	Low (Interfered by electrophiles)	Very High (Mass spectral ID)
Analysis Time	15 minutes	45 minutes	60 minutes (inc. prep)
Primary Use Case	Trace to moderate reaction monitoring	Bulk purity of final product	Complex volatile reaction matrices

4. Decision Logic for Workflow Selection

Selecting the right analytical pipeline depends entirely on the reaction matrix and the required sensitivity. Use the following decision tree to optimize your workflow.

Caption: Logical decision tree for selecting the optimal 1-Aziridinecarboxamide quantification method.

Conclusion For modern drug development and synthesis monitoring, RP-HPLC-UV/MS stands as the most robust, self-validating method for quantifying 1-Aziridinecarboxamide, provided the mobile phase is strictly buffered to prevent acid-catalyzed degradation [4]. However, for rapid, bulk-scale yield determinations where chromatographic equipment is unavailable, the classic Thiosulfate Titration remains a highly accurate, stoichiometry-driven alternative [3].

References

• PubChemLite. "1-aziridinecarboxamide (C3H6N2O)". Université du Luxembourg. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "Thiotepa - Pharmaceutical Drugs" (Detailing aziridine analysis via colorimetric titration and HPLC). Available at: [Link]

• Schaefer, F. C., et al. "Preparation of 2-aminoethylthiosulfates by reaction of thiosulfuric acid with an aziridine". US Patent 3468925A.

• SIELC Technologies. "Separation of 1-Aziridinecarboxamide, N-octadecyl- on Newcrom". Available at: [Link]

Next-Generation Synthesis of 1-Aziridinecarboxamide: A Comparative Validation Guide

The synthesis of highly strained, three-membered heterocyclic compounds demands rigorous control over reaction kinetics and thermodynamics. is a critical N-functionalized aziridine that serves as a vital intermediate in the production of antiprotozoal medications, most notably as a precursor to metronidazole[1].

Historically, the construction and functionalization of 2[2] have relied on harsh, hazardous batch processes. Because the aziridine ring is extremely sensitive to nucleophilic attack and acid-catalyzed ring-opening[3], traditional methods often suffer from poor atom economy and dangerous thermal runaways. This guide objectively compares the traditional phosgene-mediated batch synthesis against a newly validated, continuous-flow 1,1'-Carbonyldiimidazole (CDI) mediated route, providing the mechanistic causality and experimental data necessary for process chemists to scale production safely.

Mechanistic Causality: Overcoming Thermal Degradation

The primary failure point in traditional aziridine carbamoylation is thermal mismanagement.

In the Traditional Batch Route , aziridine is reacted with phosgene to form a carbamoyl chloride intermediate, followed by ammonolysis. This reaction is violently exothermic. In a standard batch reactor, poor mixing and a low surface-area-to-volume ratio lead to localized "hot spots." This excess thermal energy overcomes the activation barrier for aziridine ring-opening, causing the highly strained ring to polymerize into polyethyleneimine byproducts. Furthermore, the generation of hydrochloric acid during phosgenation actively catalyzes this degradation.

The New Continuous-Flow Route solves this through two deliberate chemical engineering interventions:

• Electrophile Substitution: Replacing phosgene with CDI eliminates the generation of acidic chloride byproducts. CDI reacts with aziridine to form a stable aziridine-1-carbonyl imidazole intermediate, releasing harmless imidazole.

• Microreactor Dynamics: Continuous-flow microreactors provide near-instantaneous heat dissipation. By maintaining strict isothermal conditions at 20°C, the thermal degradation pathway is entirely suppressed.

Fig 1. Logical comparison of traditional batch vs. continuous-flow CDI synthetic routes.

Experimental Validation: Self-Validating Protocols

To ensure scientific trustworthiness, the experimental methodologies below are designed as self-validating systems. The flow protocol utilizes Process Analytical Technology (PAT) to ensure that empirical data continuously verifies the reaction state.

Protocol A: Traditional Phosgene-Mediated Batch Synthesis (Baseline)

• Preparation: Charge a 500 mL jacketed flask with 100 mL of dry dichloromethane (DCM) and 0.1 mol of aziridine. Cool to -20°C.

• Phosgenation: Slowly bubble 0.11 mol of phosgene gas into the solution over 2 hours. Causality Note: Slow addition is attempted to control the exotherm, but localized heating still occurs at the gas-liquid interface.

• Ammonolysis: Purge excess phosgene with nitrogen. Introduce anhydrous ammonia gas at 0°C until the solution turns basic.

• Workup: Filter the ammonium chloride salts. Concentrate the filtrate under reduced pressure.

Protocol B: Continuous-Flow CDI-Mediated Synthesis (New Route)

• Reagent Preparation: Prepare Solution A (0.5 M Aziridine in Acetonitrile) and Solution B (0.55 M CDI in Acetonitrile).

• Microreactor Setup: Pump Solution A and Solution B at equal flow rates (1.0 mL/min) into a perfluoroalkoxy (PFA) T-mixer connected to a 2 mL residence time coil maintained at 20°C.

• In-line Ammonolysis: Route the effluent into a second T-mixer, introducing Solution C (2.0 M aqueous NH₃) at 1.5 mL/min. Pass through a 5 mL residence coil at 40°C.

• Self-Validating PAT Integration: The reactor outlet is equipped with an in-line ReactIR flow cell. The system continuously monitors the disappearance of the CDI carbonyl stretch at 1750 cm⁻¹ and the emergence of the primary amide C=O stretch at 1680 cm⁻¹.

  • Feedback Loop: If the 1680 cm⁻¹ peak intensity drops below the calibrated threshold, the system automatically triggers a feedback loop to decrease the pump flow rates, increasing residence time to ensure 100% conversion before downstream collection.

Fig 2. Mechanistic pathway of CDI-mediated aziridine carbamoylation.

Quantitative Performance Comparison

The transition from batch to continuous flow yields dramatic improvements across all critical process metrics. The elimination of acidic byproducts prevents the 15% yield loss typically attributed to polyethyleneimine formation in the batch route.

Performance Metric	Traditional Phosgene (Batch)	CDI-Mediated (Continuous Flow)
Overall Isolated Yield	62 - 65%	92 - 94%
Total Reaction Time	18 hours	7 minutes (residence time)
E-Factor (Waste/Product)	> 45	8.2
Major Impurity Profile	Polyethyleneimine (~15%), Chlorides	Imidazole (Easily removed via aqueous wash)
Thermal Control (ΔT max)	Poor (ΔT > 15°C spikes)	Excellent (ΔT < 0.5°C)
Process Safety	High Risk (Toxic Gas, Runaway)	Low Risk (Isothermal, Benign Reagents)

Conclusion

The validation data clearly demonstrates that the continuous-flow, CDI-mediated synthetic route is vastly superior to traditional phosgene batch methods for producing 1-Aziridinecarboxamide. By leveraging the excellent heat transfer properties of microreactors and the benign leaving-group mechanics of CDI, researchers can entirely bypass the thermal degradation and ring-opening side reactions that have historically plagued aziridine chemistry. The integration of in-line ReactIR further establishes this as a robust, self-validating system ideal for scalable pharmaceutical manufacturing.

References

• Ontosight AI.The Medicinal Significance of 1-Aziridinecarboxamide, N-Methyl: Synthesis, Safety, and Applications.
• MolForge.1-Aziridinecarboxamide (CID 19469) - Molecular Properties & Analysis.
• National Institutes of Health (PMC).Synthesis and Application of Bioactive N‐Functionalized Aziridines.
• Organic Chemistry Portal.Aziridine synthesis.

Sources

• 1. ontosight.ai [ontosight.ai]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Aziridine synthesis [organic-chemistry.org]

head-to-head comparison of catalysts for aziridine ring-opening

Head-to-Head Comparison of Catalytic Systems for Regioselective Aziridine Ring-Opening

Introduction

The nucleophilic ring-opening of aziridines is a cornerstone transformation in organic synthesis, providing direct access to highly valuable nitrogen-containing motifs such as β-amino alcohols, diamines, and β-amino acids[1]. Because aziridines possess high ring strain, they are primed for nucleophilic attack; however, controlling the regioselectivity (e.g., C-2 vs. C-3 attack) and stereospecificity remains a significant synthetic challenge[2]. The efficiency and pathway of these ring-opening reactions are heavily dictated by the choice of catalyst and the electronic nature of the aziridine substituents[3].

This guide provides an objective, head-to-head comparison of three distinct catalytic paradigms: Lewis Acid Catalysis, Organocatalysis, and Synergistic Bimetallic Catalysis. By analyzing the mechanistic causality and experimental outcomes of each system, researchers can select the optimal protocol for their specific drug development or synthetic workflows.

Mechanistic Divergence in Aziridine Activation

Fig 1: Mechanistic pathways for catalytic aziridine ring-opening.

Lewis Acid Catalysis: Zinc-Catalyzed Hydroxyl-Directed Ring Opening

Causality & Mechanism: Lewis acids accelerate ring opening by coordinating to the aziridine nitrogen, withdrawing electron density, and lowering the LUMO energy of the C–N bond. This coordination shifts the transition state from a purely SN​2 pathway to a highly polarized, SN​1 -like trajectory[4]. In specialized hydroxyl-directed systems, catalysts like Zn(OTf)2​ coordinate simultaneously to the aziridine nitrogen and an adjacent hydroxyl directing group. This bidentate coordination locks the molecular conformation, sterically blocking one trajectory and directing the incoming nucleophile exclusively to the C-3 position[5].

Self-Validating Protocol: Zn(OTf)₂-Catalyzed C-3 Ring Opening

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add the 2,3-aziridinyl alcohol substrate (1.0 equiv) and Zn(OTf)2​ (20 mol%).

• Solvent & Nucleophile Addition: Dissolve the mixture in anhydrous EtOAc (0.1 M). Add the nucleophile (e.g., thiophenol or aromatic amine, 1.2 equiv). Causality Check: EtOAc is selected because it is a moderately polar coordinating solvent that stabilizes the cationic transition state without outcompeting the aziridine for Lewis acid coordination[5].

• Reaction: Stir the mixture at 70 °C for 12 hours. Monitor via TLC until complete consumption of the starting material.

• Validation: Quench with saturated aqueous NaHCO3​ . Extract with CH2​Cl2​ , dry over Na2​SO4​ , and concentrate. Purify by flash chromatography. Analyze via 1H NMR to confirm the >98:2 C-3 regioselectivity (verified by the distinct chemical shifts of the C-2 vs. C-3 protons)[5].

Organocatalysis: TBD-Catalyzed Nucleophilic Ring Opening

Causality & Mechanism: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) operates as a bifunctional superbase. Unlike Lewis acids that activate the electrophilic aziridine, TBD activates the nucleophile (e.g., acid anhydrides). TBD attacks the anhydride to form a highly reactive acyl-TBD intermediate while simultaneously generating a free carboxylate anion. This carboxylate then attacks the less sterically hindered carbon of the N-tosylaziridine in a classic SN​2 fashion, yielding β-amino esters under remarkably mild conditions[1].

Self-Validating Protocol: TBD-Catalyzed Ring Opening

• Preparation: To a reaction vial, add N-tosylaziridine (1.0 equiv) and acetic anhydride (1.5 equiv).

• Catalyst Addition: Add TBD (5 mol%) or Polymer-Supported TBD (PS-TBD, 10 mol%) and dissolve in DMF (0.2 M). Causality Check: DMF's high dielectric constant is crucial here, as it stabilizes the charge-separated acyl-TBD and carboxylate intermediates during the catalytic cycle[1].

• Reaction: Heat the mixture to 80 °C for 4–10 hours.

• Validation: Quench with saturated NH4​Cl at room temperature. If using PS-TBD, the protocol becomes self-validating for heterogeneous catalysis: simply filter the reaction mixture to recover the catalyst before extraction[1]. Extract the filtrate with ethyl acetate, concentrate, and purify via column chromatography.

Synergistic Bimetallic Catalysis: Heterodinuclear Rare Earth Complexes

Causality & Mechanism: The desymmetrization of meso-aziridines requires simultaneous activation of the electrophile and nucleophile with rigid stereocontrol. A heterodinuclear complex (e.g., La/Yb Schiff base) achieves this via dual activation. La(O−iPr)3​ acts as a Brønsted base to generate a nucleophilic enolate from malonates, while Yb(OTf)3​ acts as a strong Lewis acid to coordinate and activate the aziridine. The chiral Schiff base ligand provides a rigid chiral pocket, ensuring the enolate attacks only one specific enantiotopic carbon of the meso-aziridine, achieving exceptional enantioselectivity[6].

Self-Validating Protocol: La/Yb-Catalyzed Desymmetrization

• Catalyst Generation: In a glovebox, mix the chiral dinucleating Schiff base ligand (10 mol%), La(O−iPr)3​ (10 mol%), and Yb(OTf)3​ (10 mol%) in toluene. Stir for 1 hour to pre-form the heterodinuclear complex. Causality Check: Pre-formation is critical. Adding the metals separately without pre-coordination leads to background racemic reactions or unreactive species[6].

• Reaction Setup: Add the meso-aziridine (1.0 equiv) and dialkyl malonate (1.2 equiv) to the catalyst solution.

• Reaction: Stir at 40 °C for 4 hours.

• Validation: Quench with water, extract, and purify. Determine the enantiomeric excess (ee) via chiral HPLC. A negative control omitting either La or Yb will result in <5% yield, physically validating the absolute necessity of the synergistic dual-activation[6].

Quantitative Performance Comparison

Catalyst System	Catalyst Loading	Typical Nucleophile	Regioselectivity / Enantioselectivity	Typical Yield	Reaction Conditions
Zn(OTf)2​ (Lewis Acid)	20 mol%	Aromatic amines, thiophenols	>98:2 (C-3 Selective)	98%	EtOAc, 70 °C, 12 h
TBD / PS-TBD (Organocatalyst)	5–10 mol%	Acid anhydrides	Less hindered carbon	85–94%	DMF, 80 °C, 4–10 h
La/Yb Schiff Base (Bimetallic)	10 mol%	Malonates	>99.5% ee (Desymmetrization)	99%	Toluene, 40 °C, 4 h

Sources

• 1. A Mild and Regioselective Ring-Opening of Aziridines with Acid Anhydride Using TBD or PS-TBD as a Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Catalyst-controlled regiodivergent ring-opening C(sp3)–Si bond-forming reactions of 2-arylaziridines with silylborane enabled by synergistic palladium/copper dual catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic Insights into Lewis Acid-Catalyzed Formal [3 + 2] Cycloadditions of Aziridines: A Molecular Electron Density Theory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Evaluating the Biocompatibility of 1-Aziridinecarboxamide-Based Materials: A Comprehensive Comparison Guide

Executive Summary

1-Aziridinecarboxamide and its polyfunctional derivatives (e.g., pentaerythritol tris[3-(1-aziridinyl)propionate] or PTAP) have emerged as highly efficient crosslinking agents in the development of biomedical hydrogels, drug delivery matrices, and tissue engineering scaffolds[1]. However, the inherent high reactivity of the aziridine ring presents a biological paradox: while it enables rapid, room-temperature curing, residual low-molecular-weight aziridines can penetrate cell membranes, leading to severe cytotoxicity and genotoxicity[2][3].

This guide provides an authoritative, self-validating framework for evaluating the biocompatibility of 1-Aziridinecarboxamide-based materials. It objectively compares their performance against traditional alternatives (like EDC/NHS) and outlines field-proven experimental protocols designed to mitigate false positives in toxicity profiling.

The Mechanistic Duality of Aziridine Crosslinkers

The crosslinking mechanism of aziridine compounds relies on the nucleophilic ring-opening of the highly strained three-membered aziridine ring. When exposed to nucleophilic sites on biopolymers—specifically carboxyl (-COOH) or hydroxyl (-OH) groups—the ring opens to form stable covalent ester or amide bonds[1][4]. This reaction occurs efficiently at room temperature without the need for toxic catalysts, making it highly attractive for encapsulating temperature-sensitive biologic drugs[4].

Figure 1: Mechanistic pathway of aziridine ring-opening and covalent crosslinking with biopolymers.

Comparative Biocompatibility & Performance Analysis

When selecting a crosslinker for biomedical applications, drug development professionals must balance mechanical robustness with cellular safety. Recent innovations have shifted focus from monomeric aziridines (like CX-100) to polymeric aziridines (like NeoAdd PAX), which utilize high molecular weight to prevent cellular uptake, drastically reducing toxicity[2].

Furthermore, compared to standard zero-length crosslinkers like 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS), aziridine-crosslinked networks exhibit superior stretchability and hysteresis loss recovery because their freely mobile cross-linking points attenuate stress concentration[5].

Table 1: Quantitative & Qualitative Comparison of Crosslinking Agents

Crosslinker Type	Curing Conditions	Cytotoxicity Profile	Genotoxicity Risk	Mechanical Toughness (vs EDC/NHS)
Monomeric Aziridine (e.g., CX-100)	Room Temp, Fast	High (if unreacted)	High (Ames Positive)	Superior stretchability[5]
Polymeric Aziridine (e.g., NeoAdd PAX)	Room Temp, Fast	Low (High MW prevents entry)	Low (ToxTracker Negative)[2]	Superior stretchability[5]
EDC / NHS	Room Temp, Slow	Low (Zero-length, washed out)	Low	Baseline (Prone to stress fracture)
Glutaraldehyde	Room Temp / Heat	Very High (Aldehyde release)	Moderate	High (But highly brittle)

Self-Validating Experimental Methodologies

To establish a trustworthy biocompatibility profile for 1-Aziridinecarboxamide materials, researchers must implement a self-validating system of protocols. The following methodologies explain not just how to perform the tests, but the causality behind the experimental choices.

Protocol 3.1: Residual Monomer Extraction & Quantification

The Causality: Before any cellular testing, the material must be screened for unreacted aziridine. Traditional ultrasonic extraction methods are fundamentally flawed for aziridines; ultrasonic cavitation degrades the delicate aziridine ring, yielding an artificially low recovery rate of only ~50%. Distillation destroys the ring entirely (100% degradation). Therefore, a circular oscillation extraction method must be used, which preserves the molecular structure and achieves a 98% dissolution recovery rate[3].

Step-by-Step Workflow:

• Sample Preparation: Mince the crosslinked hydrogel/material into 1 mm³ pieces.

• Solvent Addition: Submerge the sample in analytical-grade isooctane.

• Extraction: Place the samples on a circular orbital shaker (not an ultrasonic bath) at 150 RPM for 2 hours at 25°C[3].

• Quantification: Analyze the supernatant using Gas Chromatography-Mass Spectrometry (GC/MS). Ensure residual aziridine is below the stringent occupational/biological threshold of 0.5 mg/L[3].

Protocol 3.2: In Vitro Genotoxicity Profiling (ToxTracker vs. Ames)

The Causality: The standard Ames test (bacterial reverse mutation assay) is notoriously unreliable for highly reactive polymeric crosslinkers, boasting only a ~60% reliability rate and frequently generating false positives due to bacterial-specific metabolic pathways. To achieve scientific integrity, researchers must utilize the ToxTracker assay. ToxTracker uses mammalian stem cells equipped with fluorescent reporters to track specific DNA damage and oxidative stress pathways, offering a 95% reliability rate for genotoxicity[2].

Step-by-Step Workflow:

• Eluate Generation: Incubate the crosslinked material in complete cell culture media (e.g., DMEM with 10% FBS) for 24, 48, and 72 hours at 37°C (ISO 10993-12 standard).

• Cell Exposure: Expose mouse embryonic stem (mES) reporter cells to the material eluates.

• Fluorescent Tracking: Monitor the activation of specific GFP-tagged biomarkers (e.g., Bscl2 for DNA damage, Srxn1 for oxidative stress) using flow cytometry.

• Validation: A negative ToxTracker result confirms that the high-molecular-weight polymeric aziridine does not induce mammalian DNA lesions[2].

Protocol 3.3: In Vivo Subcutaneous Implantation

The Causality: While in vitro assays confirm the absence of acute monomer toxicity, they cannot predict the chronic foreign body response or the clearance mechanisms of the hydrogel's degradation products. In vivo subcutaneous implantation is required to validate that the macroscopic crosslinked network does not mechanically irritate surrounding tissue over time[1].

Step-by-Step Workflow:

• Sterilization: Sterilize the aziridine-crosslinked hydrogels using gamma irradiation or sterile filtration of precursors prior to in situ gelation.

• Implantation: Make a small dorsal incision in a murine model (e.g., BALB/c mice) and insert the hydrogel subcutaneously.

• Histological Harvesting: Explant the material and surrounding tissue at Days 7, 14, and 28.

• Analysis: Stain sections with Hematoxylin & Eosin (H&E) to quantify macrophage infiltration, and Masson's Trichrome to assess fibrous capsule thickness.

Biocompatibility Evaluation Workflow Visualization

Figure 2: Self-validating workflow for evaluating the biocompatibility of aziridine materials.

References

• Chemically Crosslinked Alginate Hydrogel with Polyaziridine: Effects on Physicochemical Properties and Promising Applications Source: National Center for Biotechnology Information (PMC) URL:[Link]

• THE ULTIMATE POLYMERIC AZIRIDINE INNOVATION Source: UL Prospector URL:[Link]

• Aziridine Crosslinker: Everything You Need to know Source: MSN Chemical URL:[Link]

• CN104458962A - Direct accurate detection method of aziridine residue in light industrial product Source: Google Patents URL

• Cross-linked polyvinyl alcohol modified by aziridine cross-linker for effective paper sizing Source: ResearchGate URL:[Link]

Sources

• 1. Chemically Crosslinked Alginate Hydrogel with Polyaziridine: Effects on Physicochemical Properties and Promising Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ulprospector.com [ulprospector.com]
• 3. CN104458962A - Direct accurate detection method of aziridine residue in light industrial product - Google Patents [patents.google.com]
• 4. Aziridine Crosslinker: Everything You Need to know - MSN Chemical [msnchem.com]
• 5. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for 1-Aziridinecarboxamide: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the methodological pitfalls associated with analyzing strained nitrogen heterocycles. 1-Aziridinecarboxamide (C₃H₆N₂O, monoisotopic mass 86.048 Da) is a highly reactive, low-molecular-weight compound[1]. Whether monitored as a genotoxic impurity in active pharmaceutical ingredients (APIs) or evaluated in pharmacokinetic studies, its quantification demands rigorous analytical cross-validation.

The primary analytical challenge is twofold:

• High Polarity: With a predicted XLogP of -1.1, it exhibits negligible retention on standard reversed-phase C18 columns[1].

• Chemical Instability: The inherent strain of the three-membered aziridine ring makes it highly susceptible to thermal degradation and acid-catalyzed nucleophilic ring opening[2][3].

Treating 1-aziridinecarboxamide like a standard basic amine—such as injecting it onto a C18 column with a 0.1% formic acid mobile phase—will result in massive signal loss and on-column degradation. To ensure data integrity, laboratories must employ orthogonal, self-validating methods. This guide objectively compares two field-proven methodologies: Direct HILIC-ESI-MS/MS and GC-NCI-MS with SPME Derivatization .

Analytical Decision Workflow

The selection between LC-MS and GC-MS platforms should be dictated by the matrix complexity and the required Limit of Detection (LOD).

Fig 1. Decision workflow for selecting 1-Aziridinecarboxamide analytical methods.

Method A: Direct HILIC-ESI-MS/MS (High-Throughput)

Hydrophilic Interaction Liquid Chromatography (HILIC) provides the orthogonal retention mechanism required for polar aziridines. By partitioning the analyte into an aqueous-enriched layer on the stationary phase, HILIC avoids the need for derivatization[4].

Mechanistic Causality & Self-Validation

• Buffer Selection: Standard LC-MS mobile phases containing 0.1% formic acid will catalyze the opening of the aziridine ring on-column. We strictly utilize 10 mM ammonium acetate (pH ~6.8) to maintain structural integrity while providing sufficient ionic strength for electrospray ionization (ESI)[3][4].

• Self-Validating System: To validate the method against matrix effects, a post-column infusion test must be performed during method setup. Continuously infusing a standard of 1-aziridinecarboxamide post-column while injecting a blank matrix ensures that the analyte's retention time does not overlap with matrix-induced ion suppression zones.

Step-by-Step Protocol

• Sample Preparation: Dilute the sample matrix in pure Acetonitrile (ACN) to achieve a final composition of ≥75% ACN. Note: High aqueous sample diluents will cause peak breakthrough in HILIC.

• Chromatographic Separation:

  • Column: BEH Amide or bare silica HILIC column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 95% B, hold for 1 min, ramp to 60% B over 4 mins.

• MS Detection: Operate a triple quadrupole MS in Positive ESI mode. Monitor the protonated adduct [M+H]+ at m/z 87.05 transitioning to its primary fragments (e.g., loss of NH3​ )[1][4].

Method B: GC-NCI-MS with SPME Derivatization (Trace Profiling)

Because aziridines are thermally labile, they will polymerize or degrade at standard GC inlet temperatures (250°C)[2]. To harness the high resolving power of GC for trace impurity profiling, in-fiber Solid Phase Microextraction (SPME) derivatization is mandatory[5].

Mechanistic Causality & Self-Validation

• Derivatization Chemistry: Exposing the sample headspace to a fiber loaded with 2,3,4,5,6-pentafluorobenzoyl chloride (PFBCl) stabilizes the aziridine nitrogen by forming a robust amide[5].

• Ionization Strategy: The highly electronegative pentafluorophenyl tag allows for Negative Chemical Ionization (NCI). NCI selectively captures thermal electrons, drastically reducing background matrix noise and pushing the LOD down to the low ng/g (ppb) range[5].

• Self-Validating System: Use propyleneimine as a surrogate internal standard[6]. A sudden drop in the internal standard response immediately flags a depleted SPME fiber or degraded PFBCl reagent, preventing false negatives.

Step-by-Step Protocol

• Sample Preparation: Dissolve the API or matrix in alkaline water (pH > 10). Causality: High pH ensures the aziridine nitrogen is fully deprotonated, maximizing its volatility into the headspace[5].

• Fiber Loading: Expose a PDMS/DVB SPME fiber to PFBCl vapors for 5 minutes to adsorb the derivatizing agent.

• Headspace Derivatization: Expose the PFBCl-loaded fiber to the sample headspace at 40°C for 15 minutes. The volatile 1-aziridinecarboxamide reacts in-fiber to form the fluorinated derivative.

• Desorption & GC-MS: Desorb the fiber in the GC inlet at 250°C for 3 minutes. Separate on a capillary column (e.g., 5% phenyl-methylpolysiloxane) and detect via NCI using methane as the reagent gas[5].

Comparative Performance Data

The following table synthesizes the experimental performance metrics of both methods, allowing researchers to select the appropriate technique based on their specific regulatory or experimental thresholds.

Performance Metric	Method A: HILIC-ESI-MS/MS	Method B: GC-NCI-MS (SPME Derivatized)
Primary Application	High-throughput PK screening, Bulk formulations	Trace genotoxic impurity profiling in APIs
Sample Prep Time	< 5 mins (Dilute & Shoot)	~45 mins (Automated SPME Extraction)
Analyte Stabilization	Neutral pH Buffer (Ammonium Acetate)	Chemical Derivatization (PFBCl)
Ionization Mode	Positive ESI ( [M+H]+ )	Negative Chemical Ionization (NCI)
Limit of Detection (LOD)	~20 ng/mL (ppb)	1 - 3 ng/g (ppb)
Linearity ( R2 )	> 0.995	> 0.990
Matrix Susceptibility	High (ESI Ion suppression)	Low (Headspace isolates analyte from matrix)

Conclusion

Cross-validation of 1-aziridinecarboxamide requires a deep understanding of its chemical vulnerabilities. HILIC-MS/MS is the method of choice for rapid, high-throughput analysis where the matrix is relatively clean and mid-ppb sensitivity is acceptable. Conversely, GC-NCI-MS stands as the gold standard for trace genotoxic impurity profiling; while the derivatization adds complexity, the matrix-isolating power of headspace SPME combined with the extreme selectivity of NCI guarantees unparalleled sensitivity.

Sources

• 1. PubChemLite - 1-aziridinecarboxamide (C3H6N2O) [pubchemlite.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Characterization of Aziridinylbenzoquinone DNA Cross-links by LC-IRMPD-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Fast and fully automated analytical method for the screening of residues of aziridine and 2-chloroethylamine in pharmaceutical active principles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Literature Review &amp; Application Guide: 1-Aziridinecarboxamide

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology

Executive Summary: The Dual Modality of 1-Aziridinecarboxamide

1-Aziridinecarboxamide and its polyfunctional derivatives are characterized by the presence of a highly reactive, three-membered nitrogen heterocycle (the aziridine ring). The inherent ring strain of this structure makes it highly susceptible to nucleophilic attack. In applied sciences, this thermodynamic instability is harnessed across two distinct but mechanistically parallel domains:

• Oncology & Drug Development: As a potent DNA alkylating agent that induces mitotic catastrophe.

• Biomedical Polymer Engineering: As a high-efficiency, room-temperature crosslinker for functionalized matrices (e.g., polyurethane dispersions and acrylic emulsions).

This guide objectively compares the performance of 1-Aziridinecarboxamide derivatives against industry-standard alternatives in both fields, providing field-proven protocols and mechanistic causality for experimental design.

Application Domain A: Oncology & DNA Alkylating Agents

Mechanistic Causality & Comparative Efficacy

In medicinal chemistry, aziridine-based compounds (and hybrid molecules containing aziridine-like reactivity, such as Bendamustine) function as bifunctional alkylating agents. They target the highly nucleophilic N7 position of guanine residues in DNA.

Unlike classical nitrogen mustards (e.g., Chlorambucil), which rely heavily on the alkyltransferase DNA repair mechanism, aziridine-driven alkylation induces complex single- and double-strand breaks that activate the Base Excision Repair (BER) pathway via the Ape-1 enzyme . When this pathway is overwhelmed, the cell undergoes mitotic catastrophe rather than standard caspase-dependent apoptosis. This unique mechanism allows aziridine derivatives to retain efficacy in cancer cell lines that have developed resistance to conventional alkylators.

Quantitative Performance Comparison

Table 1: Cytotoxicity and Mechanistic Profiling in SU-DHL-1 Lymphoma Cells

Compound / Alternative	IC50 (µM)	Primary DNA Repair Pathway	Resistance Profile	Cross-linking Durability
Aziridine Derivatives *	0.85 - 1.2	Base Excision Repair (Ape-1)	Active in resistant lines	High (Durable breaks)
Chlorambucil	4.0 - 5.5	Alkyltransferase	High resistance observed	Low (Transient breaks)
Phosphoramide Mustard	50.0	Alkyltransferase	Moderate resistance	Moderate

*Data representative of optimized aziridine/purine hybrid analogs (e.g., Bendamustine) evaluated at 72h exposure.

Self-Validating Experimental Protocol: Cytotoxicity & Pathway Isolation

To rigorously evaluate the cytotoxicity of a novel 1-Aziridinecarboxamide derivative, a standard MTT assay must be coupled with a repair-enzyme inhibitor to validate the specific mechanism of action.

Step-by-Step Methodology:

• Cell Seeding: Plate SU-DHL-1 cells at a density of 1×104 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Pathway Isolation (The Self-Validating Step): Pre-incubate the experimental wells with 2 mM methoxyamine (MX), a specific Ape-1 inhibitor, for 30 minutes prior to drug addition. Causality: If the aziridine derivative truly relies on the BER pathway, inhibiting Ape-1 will drastically reduce the IC50, proving the mechanism.

• Drug Administration: Add the 1-Aziridinecarboxamide derivative in serial dilutions (0.1 µM to 100 µM). Include a Chlorambucil control arm.

• Incubation: Incubate for 72 hours.

• Quantification: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, lyse cells with DMSO, and read absorbance at 570 nm.

Application Domain B: Biomedical Polymer Crosslinking

Mechanistic Causality & Comparative Efficacy

In polymer chemistry, polyfunctional aziridines (e.g., N,N'-hexamethylenebis(2-methyl-1-aziridinecarboxamide)) are utilized to crosslink aqueous carboxyl-functionalized polymers.

Causality of the Reaction: The reaction is strictly pH-dependent. The hydrogen of the polymer's carboxyl group protonates the nitrogen of the aziridine ring. This protonation draws electron density away from the ring carbons, triggering a nucleophilic attack by the remaining carboxylate oxygen . The ring opens, forming a highly stable, covalent β -amino ester linkage.

Compared to EDC/NHS coupling (which suffers from rapid hydrolysis) or Glutaraldehyde (which exhibits severe cytotoxicity due to unreacted aldehyde groups), polyfunctional aziridines offer superior hydrolytic stability and can cure at room temperature.

Quantitative Performance Comparison

Table 2: Crosslinker Performance in Polyurethane Dispersions (PUDs)

Crosslinker System	Curing Temp	Hydrolytic Stability	Matrix Cytotoxicity	Pot Life
Polyfunctional Aziridine	Room Temp (20°C)	Excellent (>6 months)	Low (Once fully cured)	48 - 72 hours
EDC / NHS	Room Temp (20°C)	Poor (Days to Weeks)	Very Low	< 4 hours
Glutaraldehyde	Room Temp (20°C)	Moderate	High (Aldehyde leaching)	> 1 month

Self-Validating Experimental Protocol: Matrix Crosslinking

Step-by-Step Methodology:

• Matrix Preparation: Adjust the pH of the carboxyl-functionalized biopolymer emulsion (e.g., PUD) to 8.0–9.0 using aqueous ammonia. Causality: Premature protonation at a pH below 7.0 leads to auto-polymerization of the aziridine ring, rendering the crosslinker inert before it can integrate into the matrix.

• Crosslinker Addition: Slowly add 2-3% (w/w based on solid content) of the polyfunctional aziridine crosslinker under continuous mechanical agitation (300 RPM).

• Homogenization: Continue stirring for 10 minutes to ensure uniform dispersion without introducing micro-bubbles.

• Curing: Cast the film and allow it to cure at room temperature for 24 hours, or accelerate the process at 80°C for 2 hours.

• Validation (MEK Double Rubs): Saturate a cheesecloth with Methyl Ethyl Ketone (MEK) and rub the cured film under constant pressure. A successfully crosslinked aziridine network will withstand >200 double rubs without degrading, validating the covalent density.

Visualizing the Mechanisms and Workflows

Figure 1: Divergent mechanisms of 1-Aziridinecarboxamide in oncology and polymer crosslinking.

Figure 2: Standardized workflow for biopolymer crosslinking using polyfunctional aziridines.

References

• Title: Bendamustine (Treanda) Displays a Distinct Pattern of Cytotoxicity and Unique Mechanistic Features Compared with Other Alkylating Agents Source: Clinical Cancer Research (PubMed / AACR Journals) URL: [Link]

• Title: A New Polyfunctional Aziridine Crosslinker Source: PCI Magazine URL: [Link]

• Title: Aziridine Crosslinker: Everything You Need to Know Source: MSN Chemical URL: [Link]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 1-Aziridinecarboxamide

As a Senior Application Scientist, it is imperative to move beyond simply providing products and delve into the critical aspects of laboratory safety and chemical lifecycle management. The proper disposal of reactive and hazardous compounds like 1-Aziridinecarboxamide is not merely a procedural task; it is a cornerstone of a responsible and safe research environment. This guide provides an in-depth, scientifically-grounded protocol for the disposal of 1-Aziridinecarboxamide, designed for the researchers, scientists, and drug development professionals who handle such materials.

The aziridine ring, a three-membered heterocycle containing a nitrogen atom, is characterized by significant ring strain (approximately 26-27 kcal/mol).[1] This inherent strain makes aziridines highly reactive and susceptible to ring-opening reactions, a property that makes them valuable synthetic intermediates but also a source of their hazardous nature.[1][2] Many aziridine-containing compounds are associated with mutagenic and carcinogenic effects, necessitating strict handling and disposal protocols.[3]

This document outlines the essential steps for managing 1-Aziridinecarboxamide waste, from initial hazard assessment to final disposal, ensuring compliance with safety regulations and protection of both laboratory personnel and the environment.

Hazard Identification and Regulatory Framework

Before any handling or disposal, a thorough understanding of the compound's hazards is essential. While specific toxicity data for every 1-Aziridinecarboxamide derivative may vary, the class of aziridines is generally treated with high caution.

Key Hazards:

• Mutagenicity & Carcinogenicity: Aziridines are often suspected or known to cause genetic defects and cancer.[3] The National Institute for Occupational Safety and Health (NIOSH) includes certain aziridine-containing drugs on its list of hazardous drugs requiring special handling.[4][5]

• Skin and Eye Damage: Many aziridine compounds are corrosive or irritants, capable of causing serious eye damage and skin irritation or allergic reactions.[6]

• Toxicity: They can be harmful if swallowed, inhaled, or absorbed through the skin.[7]

Regulatory Context: In the United States, the disposal of such chemicals is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Toxic Substances Control Act (TSCA).[8][9][10] It is the generator's responsibility to classify waste as hazardous and manage it accordingly.[10]

Table 1: GHS Hazard Classifications for Representative Aziridine Compounds

Hazard Classification	Description	GHS Pictogram	Source
Germ Cell Mutagenicity	Suspected of causing genetic defects	GHS08 Health Hazard	[3]
Serious Eye Damage	Causes serious eye damage	GHS05 Corrosion	[3][6]
Skin Sensitization	May cause an allergic skin reaction	GHS07 Exclamation Mark	[3][6]
Acute Toxicity	Harmful if swallowed	GHS07 Exclamation Mark	[11]
Skin Irritation	Causes skin irritation	GHS07 Exclamation Mark	[11]

Personal Protective Equipment (PPE) and Safety Precautions

Due to the severe hazards, all work with 1-Aziridinecarboxamide and its waste must be conducted within a certified chemical fume hood.[12] The following PPE is mandatory:

• Eye Protection: Chemical safety goggles and a full-face shield are essential to protect against splashes.[12]

• Gloves: Use chemical-resistant gloves. Double-gloving is highly recommended. Consult a glove compatibility chart; butyl rubber or polyvinyl alcohol gloves may be preferable to standard nitrile for some aziridine compounds.[12][13]

• Body Protection: A flame-resistant lab coat, fully buttoned, is required.[12]

• Respiratory Protection: Work must be performed in a chemical fume hood to prevent inhalation of vapors.[12]

Disposal Workflow: From Generation to Final Disposition

The primary and ultimate method for disposing of 1-Aziridinecarboxamide is through incineration by a licensed hazardous waste disposal company.[12] However, for small quantities generated in a laboratory setting, a chemical neutralization step can be performed to render the waste less hazardous prior to collection. This is a critical risk-mitigation step.

Below is a detailed workflow for the proper management and disposal of this waste.

Caption: Disposal workflow for 1-Aziridinecarboxamide.

Experimental Protocol: Chemical Neutralization

This procedure is based on the known reactivity of aziridines, which undergo facile ring-opening when treated with acid.[12] This converts the strained, hazardous aziridine ring into a more stable, less toxic amino alcohol derivative. This procedure must be performed in a chemical fume hood with all appropriate PPE.

Materials:

• 1-Aziridinecarboxamide waste (small quantity, e.g., <10g)

• Dilute acetic acid or hydrochloric acid (e.g., 1 M solution)

• Large beaker or flask (at least 20x the volume of the waste)

• Ice bath

• Stir bar and stir plate

• pH paper or calibrated pH meter

Step-by-Step Methodology:

• Preparation: Place the beaker or flask containing a magnetic stir bar into an ice bath on a stir plate. This is crucial to dissipate any heat generated during the reaction.

• Dilution: Slowly and cautiously add the 1-Aziridinecarboxamide waste to a large volume of cold water (at least 10 parts water to 1 part waste) in the beaker. Begin stirring.[12]

• Acidification: While stirring and maintaining the cold temperature, slowly add the dilute acid solution to the diluted waste. The acid protonates the aziridine nitrogen, activating it for nucleophilic attack by water, which opens the ring. Monitor the temperature to prevent a rapid increase.

• Reaction: Continue stirring the mixture in the ice bath for at least 2 hours to ensure the ring-opening reaction goes to completion.

• pH Monitoring and Neutralization: After the reaction period, remove the ice bath and allow the solution to come to room temperature. Check the pH of the solution.[12] If it is acidic, slowly add a dilute base (e.g., 1 M sodium bicarbonate or sodium hydroxide) until the pH is between 6.0 and 8.0.[12]

• Final Disposal: The resulting neutralized solution must still be treated as hazardous waste. Collect it in a compatible, properly labeled hazardous waste container for pickup by a licensed disposal company.[12]

Spill and Exposure Emergency Procedures

In the event of a spill or personnel exposure, immediate and correct action is critical.

Spill Response:

• Evacuate the immediate area and alert colleagues.

• If the spill is large or you are not trained to handle it, contact your institution's Environmental Health and Safety (EHS) department immediately.

• For small spills, wear full PPE and contain the spill using an inert absorbent material (e.g., vermiculite, sand).[7]

• Carefully collect the absorbent material and contaminated surfaces using spark-proof tools and place it into a sealed, labeled hazardous waste container.[7]

• Clean the spill area thoroughly.

Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][7]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[3][12]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7][12]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[7]

By adhering to these scientifically-backed procedures, laboratories can ensure the safe and compliant disposal of 1-Aziridinecarboxamide, upholding the highest standards of safety and environmental stewardship.

References

• SAFETY DATA SHEET - Benjamin Moore . (2018). Benjamin Moore. [Link]

• 1-AZIRIDINECARBOXAMIDE, N-(p-TOLYL)- (CAS 829-65-2) . HazComFast. [Link]

• 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- . PubChem, National Center for Biotechnology Information. [Link]

• 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- . LookChem. [Link]

• Safety Data Sheet: N,N'-hexane-1,6-diylbis(aziridine-1-carboxamide) . Chemos GmbH & Co. KG. [Link]

• Aziridine synthesis . Organic Chemistry Portal. [Link]

• Regulatory and Guidance Information by Topic: Toxic Substances . U.S. Environmental Protection Agency (EPA). [Link]

• NIOSH List of Hazardous Drugs in Healthcare Settings, 2024 . Centers for Disease Control and Prevention (CDC). [Link]

• Material Safety Data Sheet - 1-Aziridineethanol, 97% . (2005). Cole-Parmer. [Link]

• Summary of the Toxic Substances Control Act . U.S. Environmental Protection Agency (EPA). [Link]

• EPA Efforts to Reduce Exposure to Carcinogens and Prevent Cancer . U.S. Environmental Protection Agency (EPA). [Link]

• NIOSH Table 1,2 & 3 . University of Rochester Environmental Health & Safety. [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing . American Chemistry Council. [Link]

• AZIRIDINES: RETHINKING THEIR APPLICATION AND MANIPULATION IN SYNTHESIS . (2004). Illinois Chemistry. [Link]

• Aziridine, 2-benzyl-3-phenyl-, cis . Organic Syntheses Procedure. [Link]

• EPA Finalizes New Standards for Cancer-Causing Chemicals . (2024). ProPublica. [Link]

• Implementation of new recommendations for handling hazardous drugs . (2018). ILAPHAR. [Link]

• Hazardous Drugs Exposures in Healthcare . Centers for Disease Control and Prevention (CDC). [Link]

• Hazardous Drugs: Procedures for Developing the NIOSH List... . (2023). Federal Register. [Link]

• Aziridine synthesis by ring closure reaction . Organic Chemistry Portal. [Link]

• Synthetic Applications of Aziridinium Ions . (2021). MDPI. [Link]

• Appendix A Disposal Procedures by Chemical . (2022). University of Wisconsin-Madison. [Link]

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